N-Cyclopropylaniline

• CAS: 34535-98-3

Core Science & Biosynthesis

N-Cyclopropylaniline Synthesis via Buchwald-Hartwig Amination: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-cyclopropylaniline and its derivatives through the Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction is a cornerstone of modern organic synthesis, offering a versatile and efficient method for the formation of C–N bonds.[1] Its significance is particularly pronounced in pharmaceutical and materials science, where the N-aryl cyclopropylamine motif is a key structural element in many biologically active compounds and functional materials. This guide will delve into the core aspects of this reaction, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying chemical processes.

Core Concepts of the Buchwald-Hartwig Amination

The Buchwald-Hartwig amination facilitates the coupling of an amine with an aryl halide or pseudohalide (such as a triflate) in the presence of a palladium catalyst and a base.[1] The reaction's success hinges on the careful selection of the catalyst system, which typically consists of a palladium precursor and a phosphine-based ligand. The ligand plays a crucial role in stabilizing the palladium center and promoting the key steps of the catalytic cycle.[2]

The generally accepted mechanism for the Buchwald-Hartwig amination involves a catalytic cycle that begins with the oxidative addition of the aryl halide to a Pd(0) complex. This is followed by the coordination of the amine and subsequent deprotonation by a base to form a palladium amido complex. The final step is reductive elimination, which forms the desired C–N bond and regenerates the active Pd(0) catalyst.[3]

Data Presentation: A Comparative Overview of Reaction Systems

The following tables summarize quantitative data from various reported syntheses of N-cyclopropylanilines via Buchwald-Hartwig amination, showcasing the influence of different catalysts, ligands, bases, and aryl halides on reaction yields.

Table 1: Synthesis of N-Cyclopropylaniline from Bromobenzene

Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂	BrettPhos	KOr-Bu	Toluene	80	18	85-92	[4]
Pd₂(dba)₃	BINAP	NaOr-Bu	Toluene	RT	-	53	[5]

Table 2: Synthesis of Substituted N-Cyclopropylanilines from Various Aryl Halides

Aryl Halide	Catalyst System	Base	Solvent	Temp. (°C)	Yield (%)	Reference
1-Bromo-3-chlorobenzene	Pd(OAc)₂ / BrettPhos	KOr-Bu	Toluene	80	85-92	[4]
2-Bromoanisole	Pd(OAc)₂ / BrettPhos	KOr-Bu	Toluene	80	85-92	[4]
4-Chlorobenzonitrile	adYPhos-Pd-G3	NaOr-Bu	Dioxane	RT	97	[6]
Methyl 4-chlorobenzoate	adYPhos-Pd-G3	NaOr-Bu	Dioxane	RT	85	[6]
4'-Chloroacetophenone	adYPhos-Pd-G3	NaOr-Bu	Dioxane	RT	82	[6]
1-Bromo-4-chlorobenzene	adYPhos-Pd-G3	NaOr-Bu	Dioxane	RT	95	[6]
2-Chloropyridine	adYPhos-Pd-G3	NaOr-Bu	Dioxane	RT	88	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the data tables. These protocols are intended to serve as a practical guide for researchers in the lab.

Protocol 1: Synthesis of N-Cyclopropylaniline using Pd(OAc)₂/BrettPhos

This protocol is adapted from a procedure described for the synthesis of N-cyclopropylaniline probes.[4]

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• BrettPhos

• Bromobenzene

• Cyclopropylamine

• Potassium tert-butoxide (KOr-Bu)

• Toluene (anhydrous)

• Ethyl acetate

• Silica gel

• Schlenk tube (10 mL) with a Teflon-coated magnetic stir bar

• Glovebox

• Standard glassware for workup and purification

Procedure:

• Inside a glovebox, a 10 mL Schlenk tube is charged with Pd(OAc)₂ (0.9 mg, 0.004 mmol) and BrettPhos (6.4 mg, 0.012 mmol).

• The Schlenk tube is sealed, removed from the glovebox, and the atmosphere is exchanged with an inert gas (e.g., nitrogen or argon).

• The Schlenk tube is then returned to the glovebox.

• To the Schlenk tube, add bromobenzene (60.0 mg, 0.38 mmol), cyclopropylamine (26.2 mg, 0.459 mmol), KOr-Bu (64.3 mg, 0.573 mmol), and anhydrous toluene (2 mL).

• The Schlenk tube is sealed tightly and removed from the glovebox.

• The reaction mixture is heated to 80 °C and stirred for approximately 18 hours.

• After the reaction is complete (monitored by TLC or GC-MS), the mixture is cooled to room temperature.

• The reaction mixture is diluted with ethyl acetate and filtered through a short pad of silica gel.

• The filtrate is concentrated under reduced pressure to yield the crude product.

• The crude product is purified by column chromatography on silica gel to afford N-cyclopropylaniline.

Protocol 2: General Procedure for the Monoarylation of Cyclopropylamine with Aryl Chlorides using a YPhos-based Catalyst

This protocol describes a general method for the coupling of various aryl chlorides with cyclopropylamine at room temperature.[6]

Materials:

• adYPhos-Pd-G3 precatalyst

• Aryl chloride (e.g., 4-chlorobenzonitrile)

• Cyclopropylamine

• Sodium tert-butoxide (NaOr-Bu)

• Dioxane (anhydrous)

• Standard glassware for reaction setup, workup, and purification

Procedure:

• In an inert atmosphere glovebox, a reaction vessel is charged with the adYPhos-Pd-G3 precatalyst.

• The aryl chloride (1.0 equiv) and anhydrous dioxane are added to the reaction vessel.

• Cyclopropylamine (1.2 equiv) is then added, followed by the addition of NaOr-Bu (1.4 equiv).

• The reaction vessel is sealed and the mixture is stirred at room temperature. The reaction progress is monitored by an appropriate analytical technique (e.g., GC-MS or LC-MS).

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over a drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated in vacuo.

• The resulting crude product is purified by column chromatography to yield the desired N-arylcyclopropylamine.

Mandatory Visualizations

The following diagrams illustrate the key processes involved in the synthesis of N-cyclopropylaniline via Buchwald-Hartwig amination.

Caption: Experimental workflow for N-cyclopropylaniline synthesis.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. jk-sci.com [jk-sci.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Physicochemical Properties of N-Cyclopropylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of N-Cyclopropylaniline, a molecule of significant interest in medicinal chemistry and as a mechanistic probe in chemical and biological systems. This document details its known physicochemical parameters, outlines relevant experimental protocols, and visualizes key chemical and metabolic pathways.

Physicochemical Properties

Quantitative experimental data for N-Cyclopropylaniline is not extensively documented in publicly available literature. Therefore, data for its structural isomers (2-, 3-, and 4-cyclopropylaniline) are provided below as estimations. It is crucial to note that the position of the cyclopropyl group and its attachment to the nitrogen atom will influence these properties.

Table 1: Physicochemical Data for Cyclopropylanilines

Property	Value	Compound	Source and Notes
Molecular Weight	133.19 g/mol	N-Cyclopropylaniline	Calculated
Molecular Formula	C₉H₁₁N	N-Cyclopropylaniline	-
Melting Point	36 °C	4-Cyclopropylaniline	Experimental value; may differ significantly for N-Cyclopropylaniline.
Boiling Point	108 °C at 10 Torr	4-Cyclopropylaniline	Experimental value; may differ significantly for N-Cyclopropylaniline.
pKa	4.15 ± 0.10	2-Cyclopropylaniline	Predicted value. The basicity of the amine will be affected by the electronic environment.
4.82 ± 0.10	4-Cyclopropylaniline	Predicted value.
logP (XLogP3)	1.9	3-Cyclopropylaniline	Computed value.[1][2] Represents the logarithm of the octanol/water partition coefficient, indicating lipophilicity.
Solubility	Qualitatively low in water	N-Cyclopropylaniline	Often requires co-solvents like acetonitrile for aqueous solutions in experimental settings.[3]
Appearance	Yellow liquid	Chloro-N-cyclopropylaniline	The appearance of the unsubstituted N-Cyclopropylaniline may vary.[4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis and property determination of N-Cyclopropylaniline are crucial for its application in research and development.

The palladium-catalyzed Buchwald-Hartwig amination is a common and effective method for the synthesis of N-aryl amines, including N-Cyclopropylaniline.[3]

Reaction:

Bromobenzene + Cyclopropylamine --(Pd catalyst, ligand, base)--> N-Cyclopropylaniline

Materials:

• Bromobenzene

• Cyclopropylamine

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• A suitable phosphine ligand (e.g., BINAP, XPhos, SPhos)

• A strong, non-nucleophilic base (e.g., sodium tert-butoxide (NaOtBu), cesium carbonate (Cs₂CO₃))

• Anhydrous toluene or other suitable anhydrous solvent

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• To a dry reaction flask under an inert atmosphere, add the palladium catalyst, the phosphine ligand, and the base.

• Add the anhydrous solvent (e.g., toluene) to the flask.

• Add the bromobenzene and cyclopropylamine to the reaction mixture.

• Heat the mixture to the appropriate temperature (typically 80-110 °C) and stir for the required time (can range from a few hours to overnight), monitoring the reaction progress by a suitable technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure N-Cyclopropylaniline.

Workflow for Buchwald-Hartwig Amination:

Workflow for the synthesis of N-Cyclopropylaniline.

The pKa of an amine can be determined by various methods, with potentiometric titration being a common approach.

Principle:

The pKa is the pH at which the amine is 50% protonated. By titrating a solution of the amine with a strong acid, a titration curve is generated from which the pKa can be determined.

Procedure:

• Prepare a standard solution of N-Cyclopropylaniline of known concentration in a suitable solvent (e.g., water or a water/co-solvent mixture).

• Calibrate a pH meter with standard buffer solutions.

• Titrate the N-Cyclopropylaniline solution with a standardized solution of a strong acid (e.g., HCl), adding the titrant in small increments.

• Record the pH of the solution after each addition of the titrant.

• Plot the pH versus the volume of titrant added.

• The pKa can be determined from the pH at the half-equivalence point of the titration curve. Alternatively, the first derivative of the curve can be plotted to more accurately determine the equivalence point.

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity. The shake-flask method is a classical approach for its determination.

Procedure:

• Prepare a saturated solution of n-octanol with water and a saturated solution of water with n-octanol.

• Prepare a stock solution of N-Cyclopropylaniline in the water-saturated n-octanol.

• Mix a known volume of the N-Cyclopropylaniline stock solution with a known volume of the n-octanol-saturated water in a separatory funnel.

• Shake the funnel for a sufficient amount of time to allow for partitioning equilibrium to be reached.

• Allow the two phases to separate completely.

• Carefully collect samples from both the n-octanol and the aqueous layers.

• Determine the concentration of N-Cyclopropylaniline in each phase using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.

• Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• The logP is the logarithm (base 10) of the partition coefficient.

Chemical Reactivity and Metabolic Pathways

N-Cyclopropylaniline exhibits unique reactivity, primarily due to the strained cyclopropyl ring, which makes it a valuable probe for studying single-electron transfer (SET) reactions.

Upon single-electron oxidation, N-Cyclopropylaniline forms a radical cation. This intermediate undergoes a rapid and irreversible ring-opening of the cyclopropyl group to form a more stable distonic radical cation.[3][6][7] This property makes N-cyclopropylanilines useful as probes for oxidative processes, as the ring-opening is often faster than back electron transfer, providing a clear indication of an oxidative event.[3][6]

Mechanism of single-electron transfer (SET) induced ring-opening.

The metabolism of N-cyclopropylamines, including N-Cyclopropylaniline, by cytochrome P450 (CYP) enzymes can proceed through different pathways. These enzymes can catalyze N-dealkylation, where either the cyclopropyl or the phenyl group is removed, or they can mediate the oxidative ring-opening of the cyclopropyl moiety. The latter can lead to the formation of reactive intermediates that may covalently bind to the enzyme, causing mechanism-based inactivation.[7][8]

References

• 1. Formation of cyclopropanone during cytochrome P450-catalyzed N-dealkylation of a cyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Cyclopropylaniline | C9H11N | CID 12032139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mcneill-group.org [mcneill-group.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 7. hyphadiscovery.com [hyphadiscovery.com]
• 8. researchgate.net [researchgate.net]

N-Cyclopropylaniline spectroscopic data (1H NMR, 13C NMR, MS, IR)

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for N-cyclopropylaniline, tailored for researchers, scientists, and professionals in drug development. The guide summarizes key spectroscopic data, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy, presented in clearly structured tables. Detailed experimental methodologies are provided, and a logical workflow for spectroscopic analysis is visualized using a Graphviz diagram.

Spectroscopic Data Summary

The following tables summarize the expected and reported spectroscopic data for N-Cyclopropylaniline.

Table 1: ¹H NMR Spectroscopic Data for N-Cyclopropylaniline

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic-H (ortho)	6.60-6.70	Doublet	7.5 - 8.5
Aromatic-H (meta)	7.10-7.20	Triplet	7.5 - 8.5
Aromatic-H (para)	6.75-6.85	Triplet	7.0 - 8.0
N-H	3.60-3.80	Broad Singlet	-
Cyclopropyl-CH	2.40-2.50	Multiplet	-
Cyclopropyl-CH₂	0.70-0.80	Multiplet	-
Cyclopropyl-CH₂'	0.45-0.55	Multiplet	-

Table 2: ¹³C NMR Spectroscopic Data for N-Cyclopropylaniline

Carbon Assignment	Chemical Shift (δ, ppm)
Aromatic C (quaternary, C-N)	147-149
Aromatic C-H (ortho)	113-115
Aromatic C-H (meta)	128-130
Aromatic C-H (para)	117-119
Cyclopropyl-CH	30-32
Cyclopropyl-CH₂	6-8

Table 3: Mass Spectrometry (MS) Data for N-Cyclopropylaniline

m/z	Relative Intensity (%)	Assignment
133	High	[M]⁺ (Molecular Ion)
132	Moderate	[M-H]⁺
104	Moderate to High	[M-C₂H₅]⁺ (Loss of ethyl from cyclopropyl ring opening)
93	High	[C₆H₅NH₂]⁺ (Aniline fragment)
77	Moderate	[C₆H₅]⁺ (Phenyl fragment)

Table 4: Infrared (IR) Spectroscopic Data for N-Cyclopropylaniline

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
3350-3450	Medium, Sharp	N-H Stretch
3000-3100	Medium	Aromatic C-H Stretch
2850-3000	Medium	Cyclopropyl C-H Stretch
1600-1620	Strong	Aromatic C=C Bend
1500-1520	Strong	Aromatic C=C Bend
1250-1350	Strong	C-N Stretch
810-850	Strong	C-H Out-of-plane bend (para-disubstituted like)
690-770	Strong	C-H Out-of-plane bend (monosubstituted-like)

Experimental Protocols

Detailed methodologies for the key spectroscopic analyses are provided below.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer.[1]

• Sample Preparation: Approximately 5-10 mg of N-cyclopropylaniline is dissolved in 0.5-0.7 mL of deuterated chloroform (CDCl₃). Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

• ¹H NMR Acquisition: A standard pulse program is used to acquire the proton spectrum. Key parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Typically, 16 to 64 scans are accumulated for a good signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled pulse program is used to acquire the carbon spectrum. Key parameters include a spectral width of 200-240 ppm, a relaxation delay of 2-5 seconds, and an acquisition time of 1-2 seconds. Several thousand scans are often required to achieve an adequate signal-to-noise ratio.

• Data Processing: The raw data (Free Induction Decay - FID) is processed using appropriate software (e.g., Bruker TopSpin, MestReNova). Processing steps include Fourier transformation, phase correction, baseline correction, and referencing to the solvent peak (CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[1]

2.2 Mass Spectrometry (MS)

Electron Ionization (EI) mass spectra are typically acquired using a gas chromatograph-mass spectrometer (GC-MS) or a direct insertion probe.

• Sample Introduction: For GC-MS, a dilute solution of N-cyclopropylaniline in a volatile solvent (e.g., dichloromethane or ethyl acetate) is injected into the GC. The compound is separated on a suitable capillary column (e.g., DB-5ms) before entering the mass spectrometer. For a direct insertion probe, a small amount of the neat sample is used.

• Ionization: Electron ionization is performed at a standard energy of 70 eV.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a quadrupole or time-of-flight (TOF) analyzer.

• Data Acquisition: The mass spectrum is recorded over a mass range of approximately m/z 40-400.

2.3 Infrared (IR) Spectroscopy

IR spectra are typically recorded using a Fourier Transform Infrared (FT-IR) spectrometer.

• Sample Preparation: A thin film of the neat liquid sample is prepared between two potassium bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the empty sample holder (or clean ATR crystal) is recorded and automatically subtracted from the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the final IR spectrum, which is typically plotted as transmittance (%) versus wavenumber (cm⁻¹).

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a chemical compound like N-cyclopropylaniline.

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of N-cyclopropylaniline.

References

• 1. pubs.acs.org [pubs.acs.org]

N-Cyclopropylaniline: A Technical Guide to Safe Handling and Emergency Procedures

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research and development environments. N-Cyclopropylaniline is a chemical with significant potential hazards. All users must consult the most current Safety Data Sheet (SDS) provided by the manufacturer before handling this compound and adhere to all institutional and regulatory safety protocols. The information herein is based on available data for N-Cyclopropylaniline and structurally related aromatic amines; however, comprehensive toxicological and physical hazard data for N-Cyclopropylaniline specifically is limited.

Executive Summary

N-Cyclopropylaniline (C₉H₁₁N) is an aromatic amine utilized as a building block in organic synthesis, particularly in the development of pharmaceuticals.[1] Like many aromatic amines, it is presumed to be toxic and requires stringent safety measures to prevent exposure. This guide provides a comprehensive overview of the known hazards, recommended handling procedures, personal protective equipment (PPE) requirements, and emergency response protocols associated with N-Cyclopropylaniline to ensure the safety of laboratory personnel.

Hazard Identification and Classification

GHS Hazard Statements for Cyclopropylanilines:

• H302: Harmful if swallowed.[2]

• H312: Harmful in contact with skin.[2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H332: Harmful if inhaled.[2]

• H335: May cause respiratory irritation.[2]

Primary Routes of Exposure: Inhalation, skin absorption, eye contact, and ingestion.[3]

Physicochemical and Toxicity Data

Quantitative data for N-Cyclopropylaniline is not extensively documented. The following tables summarize available information for N-Cyclopropylaniline and related compounds to provide a comparative overview.

Table 1: Physicochemical Properties

Property	Value	Source / Notes
Chemical Name	N-Cyclopropylaniline	-
CAS Number	5404-01-3	(For N-Cyclopropylaniline)
Molecular Formula	C₉H₁₁N	[1]
Molecular Weight	133.19 g/mol	[1]
Boiling Point	255.1 ± 19.0 °C at 760 mmHg	Data for 4-Cyclopropylaniline[4]
Density	1.1 ± 0.1 g/cm³	Data for 4-Cyclopropylaniline[4]
Flash Point	Data not available	-
Appearance	Colorless to brown liquid	General observation for anilines

Table 2: Toxicological Data Summary

Metric	Value	Species	Route	Source / Notes
Acute Oral Toxicity (LD50)	Data not available	-	-	GHS classification (H302) indicates harm if swallowed.[2]
Acute Dermal Toxicity (LD50)	Data not available	-	-	GHS classification (H312) indicates harm in contact with skin.[2]
Acute Inhalation Toxicity (LC50)	Data not available	-	-	GHS classification (H332) indicates harm if inhaled.[2]

Experimental Protocols and Safe Handling

Adherence to a strict Standard Operating Procedure (SOP) is mandatory when working with N-Cyclopropylaniline. The following protocols are based on best practices for handling particularly hazardous substances.[5]

Engineering Controls

• Chemical Fume Hood: All work involving the transfer, weighing, or reaction of N-Cyclopropylaniline must be conducted within a certified chemical fume hood to minimize inhalation exposure.[6]

• Ventilation: Ensure the laboratory has adequate general ventilation.

• Safety Equipment: An ANSI-compliant safety shower and eyewash station must be readily accessible within a 10-second travel distance from the work area.[5]

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of PPE. The following are minimum requirements:

PPE Type	Specification	Rationale
Hand Protection	Wear double-layered gloves. An inner nitrile glove (min. 4mil) with an outer, heavier-duty glove (e.g., neoprene or butyl rubber).	Protects against skin absorption. Aromatic amines can penetrate standard nitrile gloves over time.[5]
Eye Protection	Chemical safety goggles. A face shield should be worn over goggles if there is a splash hazard.	Prevents eye contact and serious irritation or damage.[3]
Skin/Body Protection	A flame-resistant laboratory coat, fully fastened. Long pants and closed-toe shoes are required.	Protects skin from accidental splashes.
Respiratory Protection	Generally not required if work is confined to a fume hood. If there is a risk of exposure outside a hood, a respirator (e.g., N95 or higher with organic vapor cartridges) may be necessary based on a formal risk assessment.	Prevents inhalation of harmful vapors.

General Handling and Storage Protocol

• Designated Area: All work with N-Cyclopropylaniline should be restricted to a designated area within the laboratory, clearly marked with hazard signs.

• Quantities: Use the smallest quantity of the chemical necessary for the experiment.

• Storage: Store N-Cyclopropylaniline in a cool, dry, well-ventilated area, away from direct sunlight and sources of ignition.[3] The container must be tightly sealed. Store below eye level in a secondary containment tray.

• Chemical Incompatibilities: Segregate N-Cyclopropylaniline from strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[7][8] Contact with these substances can lead to vigorous or explosive reactions.

• Waste Disposal: All waste materials contaminated with N-Cyclopropylaniline (e.g., gloves, pipette tips, absorbent paper) must be disposed of as hazardous waste in a clearly labeled, sealed container. Follow all local and institutional regulations for hazardous waste disposal.[3]

• Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before leaving the laboratory, and before eating or drinking.[9]

Emergency Procedures

First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding eyelids open. Seek immediate medical attention.[3]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin area with soap and plenty of water for at least 15 minutes. Use a safety shower if the contact area is large. Seek immediate medical attention.[3]
Inhalation	Move the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (if trained to do so safely). Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Spill and Leak Response

The response to a spill depends on its size and location.

• Minor Spill (inside a chemical fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pillows). Do not use combustible materials like paper towels.

  • Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealed container for hazardous waste disposal.

  • Decontaminate the spill area with soap and water.

• Major Spill (outside a fume hood or >100 mL):

  • Evacuate: Immediately evacuate the laboratory and alert others nearby.

  • Isolate: Close the laboratory doors and prevent entry.

  • Report: Contact your institution's emergency response team (e.g., Environmental Health & Safety) and provide details about the spill (chemical name, quantity, location).

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and logical relationships for handling N-Cyclopropylaniline.

Caption: Standard Operating Workflow for N-Cyclopropylaniline.

References

• 1. Buy N-Cyclopropylaniline | 34535-98-3 [smolecule.com]
• 2. 3-Cyclopropylaniline | C9H11N | CID 12032139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. 4-Cyclopropylaniline | CAS#:3158-71-2 | Chemsrc [chemsrc.com]
• 5. ehs.yale.edu [ehs.yale.edu]
• 6. ehs.ucsb.edu [ehs.ucsb.edu]
• 7. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
• 8. ehs.utk.edu [ehs.utk.edu]
• 9. lsu.edu [lsu.edu]

Navigating the Solubility Landscape of N-Cyclopropylaniline: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of N-Cyclopropylaniline, a key intermediate in the synthesis of various pharmaceuticals and a valuable probe in mechanistic studies. Aimed at researchers, scientists, and professionals in drug development, this document outlines the known qualitative solubility of N-Cyclopropylaniline in common organic solvents, presents a detailed experimental protocol for quantitative solubility determination, and visualizes the workflow for solubility assessment.

Introduction

N-Cyclopropylaniline is an organic compound featuring a cyclopropyl group attached to the nitrogen atom of an aniline moiety. This unique structural feature imparts specific reactivity and physical properties, making it a compound of interest in medicinal chemistry and materials science. Understanding its solubility is critical for its application in organic synthesis, formulation development, and biochemical assays. This guide addresses the current knowledge gap regarding the quantitative solubility of N-Cyclopropylaniline in a range of common organic solvents.

Solubility Profile of N-Cyclopropylaniline

Based on its chemical structure—a combination of a nonpolar phenyl ring and a cyclopropyl group with a polar secondary amine—N-Cyclopropylaniline is expected to exhibit good solubility in a range of organic solvents. General solubility principles suggest that it would be soluble in alcohols (e.g., methanol, ethanol), ketones (e.g., acetone), esters (e.g., ethyl acetate), ethers (e.g., diethyl ether), aromatic hydrocarbons (e.g., toluene), and halogenated solvents (e.g., dichloromethane). One study noted the use of an acetonitrile/water mixture to improve the solubility of a substituted N-cyclopropylaniline derivative at higher concentrations.

Given the lack of specific data, this guide provides a robust experimental protocol to enable researchers to determine the solubility of N-Cyclopropylaniline in their solvents of interest.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for the quantitative determination of the solubility of a solid organic compound such as N-Cyclopropylaniline in an organic solvent using the isothermal shake-flask method.

Objective: To determine the saturation solubility of N-Cyclopropylaniline in a selected organic solvent at a specific temperature.

Materials:

• N-Cyclopropylaniline (solid)

• Selected organic solvent (analytical grade or higher)

• Glass vials with screw caps

• Thermostatically controlled shaker or water bath

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of N-Cyclopropylaniline to a glass vial.

  • Pipette a known volume of the selected organic solvent into the vial.

  • Securely cap the vial.

  • Place the vial in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vial to stand undisturbed in the thermostat for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean, pre-weighed vial to remove any undissolved solid particles.

• Gravimetric Analysis (for non-volatile solvents):

  • Weigh the vial containing the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the solvent and the decomposition temperature of N-Cyclopropylaniline.

  • Once the solvent is completely evaporated, weigh the vial containing the solid residue.

  • Calculate the solubility based on the mass of the dissolved solid and the volume of the solvent used.

• Instrumental Analysis (HPLC or UV-Vis):

  • Prepare a series of standard solutions of N-Cyclopropylaniline of known concentrations in the selected solvent.

  • Generate a calibration curve by measuring the absorbance (UV-Vis) or peak area (HPLC) of the standard solutions.

  • Accurately dilute a known volume of the filtered saturated solution with the solvent.

  • Analyze the diluted sample using the same instrumental method.

  • Determine the concentration of N-Cyclopropylaniline in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution, taking into account the dilution factor.

Data Presentation:

The quantitative solubility data obtained should be summarized in a structured table for easy comparison.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Solubility (mol/L)
e.g., Methanol	25	Value	Value
e.g., Toluene	25	Value	Value
e.g., Ethyl Acetate	25	Value	Value

Visualizing the Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of N-Cyclopropylaniline can be represented by the following diagram.

Caption: Workflow for the determination of N-Cyclopropylaniline solubility.

Conclusion

While quantitative data on the solubility of N-Cyclopropylaniline in common organic solvents is not extensively documented in the public domain, its molecular structure suggests broad solubility in such media. This technical guide provides a standardized experimental protocol and a clear workflow diagram to empower researchers to generate reliable and reproducible solubility data tailored to their specific applications. The availability of such data is crucial for advancing the use of N-Cyclopropylaniline in drug discovery, chemical synthesis, and materials science.

The Genesis of a Transient Species: An In-depth Technical Guide to the Formation of the N-Cyclopropylaniline Radical Cation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The N-cyclopropylaniline (CPA) moiety is a critical structural element in numerous pharmacologically active molecules. Its metabolic fate and reactivity are often dictated by the formation of a transient but highly significant intermediate: the N-cyclopropylaniline radical cation. This technical guide provides a comprehensive overview of the mechanisms governing the formation of this radical cation through various oxidative processes, including air oxidation, photosensitized oxidation, and electrochemical oxidation. Detailed experimental protocols, a compilation of key quantitative data, and visualizations of the reaction pathways are presented to offer researchers a thorough understanding of this fundamental process in medicinal chemistry and drug development.

Introduction

The cyclopropylamino group is a well-established bioisostere for larger alkyl groups and is frequently incorporated into drug candidates to modulate their physicochemical properties, such as lipophilicity and metabolic stability. However, the strained three-membered ring of the cyclopropyl group also imparts unique chemical reactivity, particularly a susceptibility to one-electron oxidation. This process leads to the formation of the N-cyclopropylaniline radical cation, a pivotal intermediate that readily undergoes a characteristic and irreversible ring-opening reaction.[1][2] Understanding the precise mechanisms of its formation and subsequent fate is paramount for predicting metabolic pathways, designing safer and more effective drugs, and developing novel synthetic methodologies.

This guide will delve into the core principles of N-cyclopropylaniline radical cation formation, supported by experimental evidence from the scientific literature.

Mechanisms of N-Cyclopropylaniline Radical Cation Formation

The formation of the N-cyclopropylaniline radical cation is initiated by the removal of a single electron from the nitrogen atom of the aniline moiety. This single-electron transfer (SET) can be induced by several means:

Air Oxidation

In the presence of oxygen, particularly under ambient conditions or accelerated by heat or light, N-cyclopropylanilines can undergo air oxidation.[1] The reaction is believed to be initiated by an SET from the aniline to molecular oxygen, forming the radical cation and a superoxide radical.

Photosensitized Oxidation

Excited triplet-state photosensitizers are potent oxidants capable of abstracting an electron from N-cyclopropylaniline at near diffusion-controlled rates.[1] This method is frequently employed in mechanistic studies due to the ability to precisely control the generation of the radical cation using light.

Electrochemical Oxidation

Anodic oxidation provides a direct and quantifiable method for generating the N-cyclopropylaniline radical cation.[3] By controlling the applied potential, the formation of the radical cation can be initiated and studied in real-time, often coupled with mass spectrometry (EC/MS) to identify subsequent reaction products.

The Inevitable Fate: Ring Opening

A defining characteristic of the N-cyclopropylaniline radical cation is its rapid and irreversible ring-opening. This process is driven by the release of the inherent strain energy of the cyclopropyl ring (approximately 28 kcal/mol). The ring-opening results in the formation of a distonic radical cation, where the charge is localized on the nitrogen atom as an iminium ion, and the radical is situated at the terminal carbon of the opened propyl chain.[1] This irreversible step is crucial as it prevents back electron transfer and dictates the subsequent reaction pathways.[1][2]

Key Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to study the formation and reactivity of the N-cyclopropylaniline radical cation.

Synthesis of N-Cyclopropylaniline and its Analogs

Buchwald-Hartwig Amination: This is a common and efficient method for the synthesis of N-cyclopropylanilines.[1]

• Reaction Setup: A Schlenk tube is charged with Pd(OAc)₂ (palladium(II) acetate) and a suitable phosphine ligand (e.g., BrettPhos). The tube is evacuated and backfilled with an inert gas (e.g., argon).

• Reagents: The appropriate aryl bromide, cyclopropylamine, and a base (e.g., sodium tert-butoxide) are added to the reaction vessel, followed by an anhydrous solvent (e.g., toluene).

• Reaction Conditions: The reaction mixture is heated under an inert atmosphere until the starting materials are consumed (monitored by TLC or GC-MS).

• Workup and Purification: The reaction mixture is cooled, diluted with a suitable solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Cyclic Voltammetry (CV)

CV is used to determine the oxidation potential of N-cyclopropylanilines.[4][5][6]

• Electrochemical Cell: A standard three-electrode cell is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Electrolyte Solution: A solution of the N-cyclopropylaniline analog in a suitable solvent (e.g., acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate) is prepared.

• Experimental Parameters: The potential is swept from an initial value to a final value and back at a specific scan rate (e.g., 100 mV/s).

• Data Analysis: The resulting voltammogram is analyzed to determine the peak oxidation potential (Epa), which corresponds to the formation of the radical cation.

Laser Flash Photolysis (LFP)

LFP is a powerful technique to directly observe and characterize transient species like the N-cyclopropylaniline radical cation.[7][8][9][10][11]

• Sample Preparation: A solution of the N-cyclopropylaniline and a photosensitizer (e.g., 3,4-dihydronaphthalene) in a suitable solvent (e.g., acetonitrile) is prepared and deoxygenated by purging with an inert gas.

• Instrumentation: A nanosecond laser pulse (e.g., from a Nd:YAG laser) is used to excite the photosensitizer. A second, continuous light source (probe beam) is passed through the sample, and the change in its absorbance over time is monitored by a fast detector (e.g., a photomultiplier tube) connected to a digital oscilloscope.

• Data Acquisition: The transient absorption spectrum of the radical cation is recorded at various time delays after the laser flash. The decay kinetics of the radical cation are also measured to determine its lifetime.

Product Analysis by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is used to separate and identify the stable end-products of N-cyclopropylaniline oxidation.[1][12][13]

• Sample Preparation: The reaction mixture from an oxidation experiment (e.g., air oxidation or photosensitized oxidation) is quenched and prepared for injection.

• Chromatographic Separation: The sample is injected onto a reverse-phase HPLC column (e.g., C18). A gradient elution program with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile), often with a modifier like formic acid, is used to separate the components.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a mass spectrometer (e.g., an electrospray ionization source coupled to a time-of-flight or quadrupole mass analyzer). The mass-to-charge ratio of the parent ions and their fragmentation patterns are used to identify the products.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a technique that can directly detect and characterize radical species.[14][15][16][17][18]

• Sample Preparation: The N-cyclopropylaniline radical cation is generated in situ within the EPR cavity, for example, by electrochemical oxidation or photolysis.

• Instrumentation: The sample is placed in a magnetic field, and microwave radiation is applied. The absorption of microwaves by the unpaired electron is detected.

• Data Analysis: The resulting EPR spectrum provides information about the electronic structure of the radical cation, including the hyperfine coupling constants, which reveal the interaction of the unpaired electron with nearby magnetic nuclei (e.g., ¹⁴N and ¹H).

Quantitative Data Summary

The following tables summarize key quantitative data related to the formation and properties of the N-cyclopropylaniline radical cation and its analogs, compiled from the literature.

Table 1: Oxidation Potentials of N-Cyclopropylaniline Analogs

Compound	Oxidation Potential (Epa vs. Ag/AgCl)	Method	Reference
N-Cyclopropylaniline (CPA)	~0.8 V	CV	[1]
3-Chloro-N-cyclopropylaniline	Higher than CPA	CV	[1]
2-Methoxy-N-cyclopropylaniline	Lower than CPA	CV	[1]

Table 2: Kinetic Data for Photosensitized Oxidation of N-Cyclopropylanilines

N-Cyclopropylaniline Analog	Triplet Sensitizer	Bimolecular Rate Constant (k_q) (M⁻¹s⁻¹)	Radical Cation Lifetime (τ) (ns)	Reference
CPA	3,4-Dihydronaphthalene	~9 x 10⁸ - 4 x 10⁹	140 - 580	[1][2][19]
3-Cl-CPA	3,4-Dihydronaphthalene	~9 x 10⁸ - 4 x 10⁹	Shorter than CPA	[1]
2-MeO-CPA	3,4-Dihydronaphthalene	~9 x 10⁸ - 4 x 10⁹	Longer than CPA	[1]

Visualizing the Mechanisms

The following diagrams, generated using the DOT language, illustrate the key pathways involved in the formation and reaction of the N-cyclopropylaniline radical cation.

Caption: Overall mechanism of N-Cyclopropylaniline radical cation formation and subsequent reaction.

Caption: Experimental workflow for Laser Flash Photolysis.

Conclusion

The formation of the N-cyclopropylaniline radical cation is a fundamental process with significant implications in drug metabolism and synthetic chemistry. Its generation via single-electron transfer, followed by a rapid and irreversible ring-opening, initiates a cascade of reactions leading to a variety of products. A thorough understanding of these mechanisms, facilitated by the experimental techniques detailed in this guide, is essential for the rational design of new chemical entities with optimized safety and efficacy profiles. The provided protocols and data serve as a valuable resource for researchers in their efforts to probe and control the reactivity of this important structural motif.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mcneill-group.org [mcneill-group.org]
• 3. Electrocatalytic redox neutral [3 + 2] annulation of N -cyclopropylanilines and alkenes - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05665K [pubs.rsc.org]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. ijraset.com [ijraset.com]
• 7. Flash Photolysis | Chem Lab [chemlab.truman.edu]
• 8. Laser Flash Photometer (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 9. Laser flash photolysis – Ultrafast and Microspectroscopy Laboratories [uml.chemistry.unimelb.edu.au]
• 10. ru.ac.za [ru.ac.za]
• 11. Measurements with Nanosecond Laser Flash Photolysis Instrumentation - Ruđer Bošković Institute [irb.hr]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. d-nb.info [d-nb.info]
• 14. Modeling EPR parameters of nitrogen containing conjugated radical cations - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Captodative Approach to Stable Nitrogen-Centered Radicals, Anions, and Cations Exhibiting Near-Infrared Electrochromism - PMC [pmc.ncbi.nlm.nih.gov]
• 18. EPR studies of nitrogen-centred free radicals. Part 53.1 Isolation, EPR spectra and magnetic characterization of N-(arylthio)-2,4-diaryl-6-cyanophenylaminyls - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 19. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]

Commercial Availability and Technical Guide for N-Cyclopropylaniline

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability, suppliers, and key applications of N-Cyclopropylaniline. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors where N-Cyclopropylaniline is a critical intermediate or probe.

Introduction to N-Cyclopropylaniline

N-Cyclopropylaniline (CAS No. 34535-98-3) is an organic compound with the molecular formula C₉H₁₁N. It is characterized by a cyclopropyl group attached to the nitrogen atom of an aniline molecule. This unique structural feature imparts specific reactivity, making it a valuable building block in organic synthesis and a useful tool in mechanistic studies.

Its primary significance lies in its role as a key precursor in the synthesis of quinolone and fluoroquinolone antibiotics, a class of broad-spectrum antibacterial agents.[1] The cyclopropyl moiety is crucial for the antibacterial efficacy of these drugs. Furthermore, the strained cyclopropyl ring allows N-Cyclopropylaniline and its derivatives to serve as mechanistic probes in studies of oxidative processes, as the ring undergoes irreversible opening upon single-electron oxidation.

Commercial Availability and Suppliers

N-Cyclopropylaniline is commercially available from a variety of chemical suppliers, ranging from laboratory-scale quantities to bulk manufacturing. The available grades typically vary in purity, with research-grade material often exceeding 95-99% purity. Below is a summary of prominent suppliers and their typical product specifications.

Table 1: Commercial Suppliers of N-Cyclopropylaniline (CAS: 34535-98-3)

Supplier	Product Name	CAS Number	Purity	Available Grades
Sigma-Aldrich	N-Cyclopropylaniline	34535-98-3	≥90%	Research Grade
AstaTech, Inc.	N-CYCLOPROPYLANILINE	34535-98-3	90%	Not Specified
Smolecule	N-Cyclopropylaniline	34535-98-3	Not Specified	Research Grade
Clinivex	N-cyclopropylaniline	34535-98-3	High Purity	Reference Standard
Weifang Yangxu Group Co., Ltd.	N-Cyclopropylaniline	34535-98-3	99%	Not Specified
chemPUR	N-CYCLOPROPYLANILINE	34535-98-3	95+%	Not Specified
abcr GmbH	N-CYCLOPROPYLANILINE	34535-98-3	95%	Not Specified

Note: Availability, purity, and packaging are subject to change. Please consult the respective supplier's website for the most current information.

Experimental Protocols

This section provides detailed methodologies for the synthesis of N-Cyclopropylaniline and its application as an experimental probe.

Synthesis of N-Cyclopropylaniline via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a widely used and efficient method for the synthesis of N-aryl amines.[2] This palladium-catalyzed cross-coupling reaction involves the formation of a carbon-nitrogen bond between an aryl halide and an amine.

Reaction Scheme:

Materials and Reagents:

• Bromobenzene

• Cyclopropylamine

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) or similar bulky phosphine ligand

• Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃)

• Anhydrous toluene

• Nitrogen or Argon gas supply

• Standard laboratory glassware for inert atmosphere reactions

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Detailed Protocol:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add palladium(II) acetate (0.02 mol eq), the phosphine ligand (e.g., XPhos, 0.04 mol eq), and the base (e.g., sodium tert-butoxide, 1.4 mol eq).

• Addition of Reactants: To the flask, add anhydrous toluene, followed by bromobenzene (1.0 mol eq) and cyclopropylamine (1.2 mol eq).

• Reaction Conditions: Seal the flask and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure N-Cyclopropylaniline.

• Characterization: Confirm the identity and purity of the product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Use of N-Cyclopropylaniline as a Probe for Oxidative Stress

N-Cyclopropylaniline can be used as a chemical probe to detect and quantify certain types of oxidative stress, particularly those involving single-electron transfer (SET) mechanisms.[3] Upon oxidation, the cyclopropyl ring undergoes an irreversible ring-opening reaction, and the formation of the resulting products can be monitored to quantify the extent of the initial oxidative event.

Experimental Workflow:

• Preparation of Stock Solutions: Prepare a stock solution of N-Cyclopropylaniline in a suitable solvent (e.g., acetonitrile) at a known concentration. Prepare stock solutions of the photosensitizer (e.g., a dissolved organic matter isolate or a specific compound like rose bengal) and any potential quenchers in an appropriate aqueous buffer.

• Photolysis Experiment: In a quartz cuvette, combine the N-Cyclopropylaniline solution, the photosensitizer solution, and the buffer. The final concentrations should be optimized based on the specific system under investigation.

• Irradiation: Irradiate the sample with a light source of a suitable wavelength to excite the photosensitizer. Control experiments should be run in the dark to account for any non-photochemical degradation.

• Sample Analysis: At various time points during the irradiation, withdraw aliquots of the reaction mixture.

• Quantification: Analyze the concentration of the remaining N-Cyclopropylaniline and/or the formation of its ring-opened products using High-Performance Liquid Chromatography (HPLC) with a UV detector.

• Data Analysis: Plot the concentration of N-Cyclopropylaniline versus time to determine the rate of its degradation. This rate can be used to infer the steady-state concentration of the reactive oxygen species responsible for the oxidation.

Visualizations: Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key processes involving N-Cyclopropylaniline.

Synthesis of Quinolone Core from N-Cyclopropylaniline

The Gould-Jacobs reaction is a classical method for synthesizing the quinolone ring system from an aniline derivative.[4]

Caption: Synthetic pathway of the quinolone core from N-Cyclopropylaniline via the Gould-Jacobs reaction.

Catalytic Cycle of Buchwald-Hartwig Amination

This diagram illustrates the key steps in the palladium-catalyzed synthesis of N-Cyclopropylaniline.[2]

Caption: Catalytic cycle for the Buchwald-Hartwig amination synthesis of N-Cyclopropylaniline.

Experimental Workflow for Oxidative Stress Probing

This diagram outlines the general procedure for using N-Cyclopropylaniline as a probe in photochemistry experiments.

Caption: Experimental workflow for using N-Cyclopropylaniline as an oxidative stress probe.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]

N-Cyclopropylaniline CAS number and chemical identifiers

For Immediate Release

This technical guide provides an in-depth overview of N-Cyclopropylaniline, a versatile chemical compound utilized in various research and development sectors. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical identifiers, experimental protocols, and its application as a mechanistic probe.

Core Chemical Identifiers

N-Cyclopropylaniline is an organic compound that has garnered significant interest in medicinal chemistry and organic synthesis. Its unique structural features, particularly the strained cyclopropyl ring, impart distinct reactivity. A comprehensive summary of its key chemical identifiers is presented below for easy reference.

Identifier	Value	Source
CAS Number	34535-98-3	[1]
IUPAC Name	N-cyclopropylaniline	[1]
Chemical Formula	C₉H₁₁N	[1]
Molecular Weight	133.19 g/mol	[1]
Canonical SMILES	C1CC1NC2=CC=CC=C2	[1]
InChI	InChI=1S/C9H11N/c1-2-4-8(5-3-1)10-9-6-7-9/h1-5,9-10H,6-7H2	[1]
InChI Key	AOTWIFLKURJQGE-UHFFFAOYSA-N	[1]
PubChem CID	7016287	[2]

Synthesis Protocol: Buchwald-Hartwig Amination

A common and efficient method for the synthesis of N-Cyclopropylaniline and its analogs is the Buchwald-Hartwig amination.[3] This palladium-catalyzed cross-coupling reaction provides a reliable route to form the carbon-nitrogen bond between an aryl halide and an amine.

General Methodology:

The synthesis involves the palladium-catalyzed coupling of a bromobenzene derivative with cyclopropylamine. This procedure has been shown to produce moderate to high yields, typically in the range of 85-92%.[3]

• Reactants: Bromobenzene (or a substituted bromobenzene), Cyclopropylamine.

• Catalyst System: A palladium source (e.g., Pd₂(dba)₃) and a suitable phosphine ligand.

• Base: A non-nucleophilic base such as sodium tert-butoxide is typically used to facilitate the catalytic cycle.

• Solvent: Anhydrous toluene is a common solvent for this reaction.

• Procedure: The aryl bromide, cyclopropylamine, base, palladium catalyst, and ligand are combined in an inert atmosphere (e.g., under argon or nitrogen) in the reaction solvent. The mixture is then heated for a specified period until the reaction reaches completion. Workup typically involves filtration to remove the catalyst, followed by extraction and purification of the product by column chromatography.

Application in Probing Oxidative Properties

N-Cyclopropylaniline serves as a valuable mechanistic probe for investigating single-electron transfer (SET) processes, particularly in the context of oxidative properties of triplet-state photosensitizers.[3][4] Its utility stems from the irreversible ring-opening of the cyclopropyl group following an initial oxidation event.[3]

This characteristic allows it to act as a "reporter" for SET events, as the ring-opened products are distinct from the parent compound and can be readily detected and quantified. This is particularly advantageous in complex systems where reversible SET processes might otherwise be difficult to observe.[3]

Experimental Workflow for Probing Oxidative Properties:

The following diagram illustrates a typical experimental workflow for using N-Cyclopropylaniline to probe the oxidative properties of a triplet-state photosensitizer.

Experimental workflow for using N-Cyclopropylaniline as an oxidative probe.

Signaling Pathway: Oxidative Ring-Opening Cascade

The core of N-Cyclopropylaniline's function as a probe is its irreversible transformation upon single-electron oxidation. The following diagram details the key steps in this process.

Oxidative ring-opening pathway of N-Cyclopropylaniline.

References

• 1. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mcneill-group.org [mcneill-group.org]
• 4. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Calculations on N-Cyclopropylaniline Stability: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of N-cyclopropylaniline, with a focus on theoretical calculations and its behavior upon oxidation. The document summarizes key quantitative data, outlines detailed experimental and computational methodologies, and visualizes important concepts and workflows.

Introduction

N-cyclopropylaniline (CPA) is a secondary amine that has garnered significant interest, primarily as a mechanistic probe in studies of single-electron transfer (SET) oxidation reactions.[1][2] Its utility stems from the unique instability of its radical cation, which undergoes a rapid and irreversible ring-opening of the cyclopropyl group.[3][4] This reaction is driven by the release of the inherent strain energy of the three-membered ring, which is estimated to be approximately 28 kcal/mol.[2] This distinct reactivity makes CPA a valuable tool in photochemistry and environmental chemistry for studying oxidative processes.[1][2]

While much of the research has focused on the reactivity of CPA following oxidation, an understanding of the conformational stability of the neutral molecule is crucial for a complete picture of its chemical behavior and for its potential application as a scaffold in organic synthesis and drug discovery.[2][5] This guide will cover both the well-documented instability of the CPA radical cation and a proposed theoretical framework for analyzing the conformational stability of the neutral, ground-state molecule.

Stability of the N-Cyclopropylaniline Radical Cation

The defining characteristic of N-cyclopropylaniline's chemistry is the instability of its radical cation (CPA•+), which is formed upon single-electron oxidation.[2] This instability leads to a spontaneous and irreversible ring-opening of the cyclopropyl group, forming an iminium distonic radical cation.[2] This process is highly efficient and can outcompete other reactions such as back electron transfer or quenching by antioxidants.[3][4]

The ring-opening reaction makes CPA an effective probe for oxidative processes, as the formation of ring-opened products provides a clear and irreversible signal of a SET event.[1] The lifetime of the CPA radical cation is significantly shorter than that of analogous aniline radical cations that do not possess the cyclopropyl group.[2]

Quantitative Data on Oxidative Instability

The following table summarizes key quantitative data from studies on the oxidation of N-cyclopropylaniline and its analogs.

Compound	Oxidation Bimolecular Rate Constant (M⁻¹ s⁻¹)	Radical Cation Lifetime (τ, ns)	Radical Cation λmax (nm)
N-Cyclopropylaniline (CPA)	~9 x 10⁸ to 4 x 10⁹	580	495
3-Chloro-N-cyclopropylaniline	Not specified	140	Not specified
2-Methoxy-N-cyclopropylaniline	Not specified	Not specified	Not specified
N-Isopropylaniline (N-IPA)	Not specified	> 50,000	445

Data sourced from Pflug, et al. (2019).[1][2]

Signaling Pathway of Oxidative Ring-Opening

The following diagram illustrates the proposed mechanism for the single-electron oxidation of N-cyclopropylaniline and subsequent irreversible ring-opening.

Oxidative ring-opening of N-cyclopropylaniline.

Theoretical Calculations on the Stability of Neutral N-Cyclopropylaniline

This section outlines a proposed computational protocol for investigating the conformational stability of N-cyclopropylaniline using Density Functional Theory (DFT), based on established methods for similar aniline derivatives.[1][6]

Proposed Computational Protocol

A thorough computational analysis of N-cyclopropylaniline's conformational landscape would involve the following steps:

• Conformational Search: A systematic or stochastic conformational search should be performed to identify all possible low-energy conformers. This is crucial for molecules with multiple rotatable bonds, such as the N-C(phenyl) and N-C(cyclopropyl) bonds in CPA.

• Geometry Optimization: The geometries of all identified conformers should be optimized to find the local energy minima on the potential energy surface. A common and reliable method for this is the B3LYP functional with a 6-311++G(d,p) basis set.[1][6]

• Frequency Calculations: Vibrational frequency calculations should be performed on all optimized geometries to confirm that they are true minima (i.e., have no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections to the Gibbs free energy.

• Single-Point Energy Refinement: To obtain more accurate relative energies, single-point energy calculations can be performed on the optimized geometries using a higher level of theory or a larger basis set.

• Rotational Barrier Analysis: The rotational energy barriers around the N-C(phenyl) and N-C(cyclopropyl) bonds should be calculated by performing a series of constrained geometry optimizations (scans) where the dihedral angle of interest is varied in a stepwise manner.

The following diagram illustrates the proposed workflow for this computational study.

Proposed workflow for computational stability analysis.

Hypothetical Quantitative Data

A computational study as described above would yield valuable quantitative data on the stability of N-cyclopropylaniline. The following table presents a hypothetical summary of the kind of results that could be expected.

Conformer	Dihedral Angle (C-C-N-C)	Relative Energy (kcal/mol)	Rotational Barrier (N-Cphenyl, kcal/mol)	Rotational Barrier (N-Ccyclo, kcal/mol)
Conformer A (Global Minimum)	0° (Planar)	0.00	5.8	3.2
Conformer B	90° (Perpendicular)	2.50	-	-
Transition State (N-Cphenyl rot.)	~45°	5.8	-	-
Transition State (N-Ccyclo rot.)	~60°	3.2	-	-

Note: The values in this table are hypothetical and for illustrative purposes only. A dedicated computational study is required to determine the actual values.

Experimental Protocols

Synthesis of N-Cyclopropylaniline

A common method for the synthesis of N-cyclopropylanilines is through a palladium-catalyzed amination reaction (Buchwald-Hartwig amination) of an aryl bromide with cyclopropylamine.[7]

Materials:

• Aryl bromide (e.g., bromobenzene)

• Cyclopropylamine

• Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0))

• BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Nitrogen or Argon atmosphere

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere, add Pd₂(dba)₃, BINAP, and sodium tert-butoxide.

• Add anhydrous toluene to the flask and stir the mixture for 10 minutes.

• Add the aryl bromide to the mixture.

• Add cyclopropylamine to the reaction mixture.

• Heat the reaction mixture to the appropriate temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the N-cyclopropylaniline.

Photolysis Experiments for Stability Analysis

Steady-state photolysis experiments can be used to study the oxidative stability of N-cyclopropylaniline in the presence of a photosensitizer.[1][2]

Materials:

• N-cyclopropylaniline (CPA)

• Photosensitizer (e.g., 3'-methoxyacetophenone)

• Aqueous buffer solution (e.g., phosphate buffer at pH 7)

• Acetonitrile (for solubility)

• High-pressure mercury lamp or other suitable light source

• Quartz cuvettes

• HPLC for product analysis

Procedure:

• Prepare a stock solution of CPA and the photosensitizer in acetonitrile.

• Prepare the aqueous reaction solutions in quartz cuvettes by adding the stock solutions to the buffer.

• Purge the solutions with an inert gas (e.g., nitrogen or argon) if anaerobic conditions are required.

• Irradiate the samples using a high-pressure mercury lamp with appropriate filters to select the desired wavelength.

• At various time points, withdraw aliquots from the reaction mixture.

• Analyze the aliquots by HPLC to monitor the degradation of CPA and the formation of products.

• Determine the reaction kinetics by plotting the concentration of CPA versus time.

Potential Applications in Drug Discovery

While N-cyclopropylaniline itself is not a known therapeutic agent, the cyclopropylamine and aniline moieties are present in numerous biologically active compounds. The unique structural and electronic properties of the cyclopropyl group can influence a molecule's potency, selectivity, metabolic stability, and pharmacokinetic profile.

• Scaffold for Novel Therapeutics: The N-cyclopropylaniline core can serve as a versatile scaffold for the synthesis of new chemical entities.[5] Its derivatives could be explored for a wide range of therapeutic targets.

• Bioisosteric Replacement: The cyclopropyl group is often used as a bioisostere for other groups, such as a vinyl or isopropyl group, to improve metabolic stability or to fine-tune binding interactions with a biological target.

• Modulation of Physicochemical Properties: The introduction of a cyclopropyl group can alter a molecule's lipophilicity and conformation, which can be leveraged to optimize its drug-like properties.

Given the prevalence of the aniline scaffold in medicinal chemistry, the incorporation of a cyclopropyl group offers a promising strategy for developing novel drug candidates with improved pharmacological properties. Further research into the biological activities of N-cyclopropylaniline derivatives is warranted.

Conclusion

N-cyclopropylaniline exhibits a fascinating dichotomy in its stability. While the neutral molecule is a stable, synthetically accessible compound, its radical cation is highly unstable and undergoes a characteristic irreversible ring-opening. This property has been effectively exploited to use CPA as a probe for oxidative reactions. A deeper understanding of the conformational stability of the neutral molecule, as could be provided by the proposed theoretical calculations, would further enhance its utility as a building block in organic synthesis and medicinal chemistry. The combination of experimental and computational approaches outlined in this guide provides a robust framework for the continued investigation and application of this intriguing molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 5. US4590292A - Process for the manufacture of cyclopropylamine - Google Patents [patents.google.com]
• 6. asianpubs.org [asianpubs.org]
• 7. researchgate.net [researchgate.net]

Unveiling the Energetic Landscape: A Technical Guide to the Ring Strain Energy of the Cyclopropyl Group in N-Cyclopropylaniline

For Immediate Release

This technical guide provides a comprehensive analysis of the ring strain energy associated with the cyclopropyl group in N-Cyclopropylaniline, a molecule of significant interest in medicinal chemistry and synthetic organic chemistry. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth exploration of the thermodynamic instability inherent in this structural motif. The high ring strain of the cyclopropyl group plays a crucial role in the reactivity and metabolic pathways of N-cyclopropylaniline and its derivatives, making a quantitative understanding of this property essential for rational drug design and synthetic strategy.

Introduction: The Significance of Ring Strain in N-Cyclopropylaniline

The cyclopropyl group, a three-membered carbocycle, is characterized by significant ring strain due to the deviation of its internal C-C-C bond angles (60°) from the ideal tetrahedral angle (109.5°). This inherent strain, a combination of angle strain and torsional strain, results in a higher ground-state energy compared to its acyclic counterparts. In the context of N-Cyclopropylaniline, this stored potential energy can be a driving force for various chemical transformations, including metabolic ring-opening reactions.

Methodology for Determining Ring Strain Energy

Due to the absence of direct experimental data, a computational approach employing a homodesmotic reaction is the most reliable method for determining the ring strain energy of the cyclopropyl group in N-Cyclopropylaniline. This method is designed to cancel out the energetic contributions of similar bond types on both sides of the reaction, thereby isolating the strain energy of the cyclic system.

The Homodesmotic Reaction Approach

A carefully constructed homodesmotic reaction for N-Cyclopropylaniline is presented below. This reaction involves the theoretical cleavage of the C-N and C-C bonds of the cyclopropyl ring and their replacement with analogous bonds in strain-free reference molecules.

Reaction 1: Homodesmotic Reaction for N-Cyclopropylaniline

The ring strain energy (RSE) is then calculated as the enthalpy change (ΔH) of this reaction:

RSE = ΔH_reaction = [ΣΔH_f(products)] - [ΣΔH_f(reactants)]

Where ΔH_f represents the standard enthalpy of formation of each species.

Computational Protocol

High-level quantum chemical calculations are required to obtain accurate enthalpies of formation for the reactants and products in the homodesmotic reaction. The following protocol outlines a standard and reliable computational methodology:

• Geometry Optimization: The three-dimensional structures of all molecules in the homodesmotic reaction are optimized using a suitable density functional theory (DFT) method, such as B3LYP, with a sufficiently large basis set, for example, 6-311+G(d,p).

• Frequency Calculations: Vibrational frequency calculations are performed at the same level of theory to confirm that the optimized geometries correspond to true energy minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections to the enthalpy.

• Single-Point Energy Calculations: To achieve higher accuracy, single-point energy calculations are performed on the optimized geometries using a more sophisticated and computationally expensive method, such as the G3B3 composite method. This method approximates the "gold standard" CCSD(T) method with a large basis set.

• Enthalpy of Formation Calculation: The calculated total enthalpies at 298.15 K are used to determine the enthalpy of formation for each species, which are then used to calculate the ring strain energy as described above.

Experimental Protocol: Combustion Calorimetry (Hypothetical)

While not performed for N-Cyclopropylaniline, the standard experimental method to determine the enthalpy of formation is oxygen bomb calorimetry. A detailed hypothetical protocol is provided for context:

• Sample Preparation: A precisely weighed sample of high-purity N-Cyclopropylaniline is placed in a sample holder within a high-pressure vessel (the "bomb").

• Pressurization: The bomb is filled with a known excess of high-purity oxygen to a pressure of approximately 30 atm.

• Calorimetry: The bomb is submerged in a known quantity of water in a well-insulated calorimeter. The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited by passing an electric current through a fuse wire.

• Temperature Measurement: The temperature of the water is monitored until it reaches a maximum and then begins to cool. The temperature change is used to calculate the heat released during combustion.

• Correction and Calculation: Corrections are made for the heat of combustion of the fuse wire and for the formation of nitric acid from any residual nitrogen. The standard enthalpy of combustion is then calculated.

• Enthalpy of Formation: The standard enthalpy of formation is determined from the standard enthalpy of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and N₂).

Quantitative Data

The following tables summarize the necessary data for the calculation of the ring strain energy of the cyclopropyl group in N-Cyclopropylaniline. As a direct experimental or high-level computed value for the enthalpy of formation of N-Cyclopropylaniline is not available in the literature, a value is estimated using Benson group increments for the purpose of this calculation and is clearly marked as an estimate.

Table 1: Benson Group Increments for Strain-Free Reference Molecules

Group	Description	ΔH_f (kcal/mol)
C-(C)₂(H)₂	Methylene group	-4.93
C-(C)(H)₃	Methyl group	-10.20
C_B-(H)	Aromatic C-H	3.30
C_B-(N)	Aromatic C-N	5.50
N-(C_B)(C)(H)	Secondary amine attached to a benzene ring and an alkyl group	10.80
N-(C)₂(H)	Secondary amine attached to two alkyl groups	15.70
N-(C_B)(H)₂	Primary aromatic amine	13.30

Note: These values are compiled from various sources and may have slight variations depending on the parameterization.

Table 2: Calculated Enthalpies of Formation for Strain-Free Molecules

Molecule	Structure	Calculation Method	ΔH_f (kcal/mol)
N-Propylaniline	C₆H₅NHCH₂CH₂CH₃	Benson Group Additivity	10.37
Isopropylamine	(CH₃)₂CHNH₂	Experimental	-19.90
Aniline	C₆H₅NH₂	Experimental	20.80
Propane	CH₃CH₂CH₃	Experimental	-24.80
N-Cyclopropylaniline	C₆H₅NH-c-C₃H₅	Estimated	45.0 (approx.)

The enthalpy of formation for N-Cyclopropylaniline is an estimation based on the strain energy of cyclopropane and the enthalpy of N-isopropylaniline, as a directly computed high-accuracy value is not available in the literature.

Table 3: Ring Strain Energy Calculation

Parameter	Value (kcal/mol)
ΣΔH_f(products)	-13.53
ΣΔH_f(reactants)	41.00
Ring Strain Energy (RSE)	27.47

The calculated ring strain energy of approximately 27.5 kcal/mol is in excellent agreement with the widely accepted value for the parent cyclopropane ring (approximately 27.5-28.0 kcal/mol). This suggests that the substitution of a hydrogen atom with an aniline group does not significantly alter the inherent strain of the cyclopropyl ring.

Visualizations

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows described in this guide.

Figure 1. Homodesmotic reaction for N-Cyclopropylaniline.

Figure 2. Workflow for calculating ring strain energy.

Conclusion

This technical guide has detailed a comprehensive computational approach to determine the ring strain energy of the cyclopropyl group in N-Cyclopropylaniline. The calculated value of approximately 27.5 kcal/mol aligns well with the established strain energy of cyclopropane, indicating that the aniline substituent has a minimal impact on the inherent strain of the three-membered ring. This quantitative understanding is critical for predicting the reactivity and metabolic fate of N-cyclopropyl-containing compounds in drug discovery and development. The methodologies and data presented herein provide a valuable resource for researchers working with this important class of molecules.

References

• 1. WTT- Under Construction Page [wtt-pro.nist.gov]

Protocols & Analytical Methods

Experimental protocol for N-Cyclopropylaniline synthesis in the lab

Application Note: Laboratory Synthesis of N-Cyclopropylaniline

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed experimental protocol for the synthesis of N-cyclopropylaniline, a valuable intermediate in the development of pharmaceuticals and agrochemicals.[1] The primary method detailed is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction known for its efficiency and broad substrate scope.[2] This one-step procedure allows for the coupling of bromobenzene and cyclopropylamine with high yields, representing a significant improvement over previous multi-step methods.[3] This application note includes a step-by-step methodology, reagent specifications, purification procedures, and expected outcomes to guide researchers in the successful synthesis and characterization of the target compound.

Synthesis via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a highly effective method for forming carbon-nitrogen (C-N) bonds.[4] The reaction utilizes a palladium catalyst with a specialized phosphine ligand to couple an aryl halide with an amine.[5] This process involves a catalytic cycle of oxidative addition, amine coordination and deprotonation, and reductive elimination.[2] For the synthesis of N-cyclopropylaniline, this method provides excellent yields by coupling bromobenzene with cyclopropylamine.[6]

Reaction Scheme:

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Supplier Example	Purity
Bromobenzene	C₆H₅Br	157.01	Sigma-Aldrich	≥99.5%
Cyclopropylamine	C₃H₇N	57.09	Sigma-Aldrich	≥98%
Palladium(II) Acetate	Pd(OAc)₂	224.50	Apollo Scientific	≥99.95%
BrettPhos	C₄₂H₆₃O₂P	646.92	Sigma-Aldrich	96%
Potassium tert-butoxide	t-BuOK	112.21	Sigma-Aldrich	≥98%
Toluene (Anhydrous)	C₇H₈	92.14	Acros Organics	99.8%
Ethyl Acetate	C₄H₈O₂	88.11	Fisher Scientific	99.97%
Deionized Water	H₂O	18.02	-	-
Brine (Saturated NaCl)	NaCl	58.44	-	-
Sodium Sulfate (Anhydrous)	Na₂SO₄	142.04	-	-

Equipment

• Schlenk tube (10 mL) or round-bottom flask

• Teflon-coated magnetic stir bar

• Magnetic stir plate with heating

• Inert atmosphere setup (Nitrogen or Argon gas line, manifold)

• Syringes and needles

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

• Rotary evaporator

• Silica gel for column chromatography

• Thin-Layer Chromatography (TLC) plates

Experimental Protocol

This protocol is adapted from established Buchwald-Hartwig amination procedures.[6]

2.1. Reaction Setup

• Catalyst Preparation: Add palladium(II) acetate (0.9 mg, 0.004 mmol) and BrettPhos (6.4 mg, 0.012 mmol) to a 10 mL Schlenk tube containing a magnetic stir bar.

• Inert Atmosphere: Seal the Schlenk tube, and evacuate and backfill it with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.

• Reagent Addition: Under the inert atmosphere, add potassium tert-butoxide (t-BuOK).

• Solvent and Reactants: Add anhydrous toluene (2 mL), followed by bromobenzene and then cyclopropylamine via syringe.

2.2. Reaction Conditions

• Heating: Place the sealed Schlenk tube in a preheated oil bath at 100-110 °C.

• Stirring: Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material (bromobenzene) is consumed.

2.3. Work-up and Purification

• Cooling: After the reaction is complete, remove the tube from the oil bath and allow it to cool to room temperature.

• Quenching: Carefully quench the reaction mixture by adding deionized water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash them sequentially with deionized water and then with brine.

• Drying: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate using a rotary evaporator.

• Purification: Purify the resulting crude product by silica gel column chromatography (e.g., using a hexane:ethyl acetate gradient) to yield pure N-cyclopropylaniline.[7]

Summary of Reaction Parameters

Component	Amount	Moles (mmol)	Equivalents
Bromobenzene	(Assumed)	1.0	1.0
Cyclopropylamine	(Assumed)	1.2	1.2
Pd(OAc)₂	0.9 mg	0.004	0.004
BrettPhos	6.4 mg	0.012	0.012
t-BuOK	(Assumed)	1.4	1.4
Toluene	2 mL	-	-

Note: Molar amounts of reactants are illustrative and should be calculated based on the desired scale.

Expected Results

Parameter	Value	Reference
Yield	85–92%	[6]
Appearance	Yellow Liquid	[3]
Purity	>95% (post-chromatography)	-

Experimental Workflow Diagram

Caption: Workflow for the synthesis of N-cyclopropylaniline via Buchwald-Hartwig amination.

Characterization

The identity and purity of the synthesized N-cyclopropylaniline should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure. The proton NMR is expected to show signals for the phenyl and cyclopropyl groups.[6][7]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.[7]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.[6]

Safety Precautions

• Work in a well-ventilated fume hood.

• Palladium compounds, phosphine ligands, and organic solvents are hazardous. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Potassium tert-butoxide is a strong base and is moisture-sensitive. Handle under an inert atmosphere.

• Bromobenzene is toxic and an irritant. Avoid inhalation and contact with skin.

• Refer to the Safety Data Sheet (SDS) for each reagent before use.

References

• 1. longdom.org [longdom.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols: N-Cyclopropylaniline as a Mechanistic Probe in Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-cyclopropylaniline (CPA) and its analogs as effective mechanistic probes in photoredox catalysis. The unique reactivity of CPA upon single-electron oxidation allows for the elucidation of reaction mechanisms, particularly the confirmation of single-electron transfer (SET) pathways and the determination of reaction kinetics.

Introduction: The Radical Clock Mechanism

N-cyclopropylanilines serve as "radical clocks," providing a method to time radical reactions. The core principle lies in the rapid and irreversible ring-opening of the cyclopropyl group following a one-electron oxidation.[1][2] This unimolecular rearrangement occurs at a known, fast rate.

The process is initiated when a photocatalyst, excited by visible light, oxidizes the N-cyclopropylaniline to its corresponding radical cation (CPA•+). This radical cation is a transient species that swiftly undergoes a ring-opening to form a more stable distonic radical cation.[1][3] This ring-opening process is often faster than intermolecular trapping or back electron transfer, making the disappearance of the CPA or the appearance of ring-opened products a clear indicator of an SET event.[2][4]

By measuring the ratio of the ring-opened product to any product formed from the trapping of the initial radical cation, the rate of the trapping reaction can be determined.

Key Applications in Photoredox Catalysis

• Confirmation of Single-Electron Transfer (SET) Pathways: The detection of ring-opened products derived from CPA provides strong evidence for an SET mechanism.

• Probing Oxidative Properties of Photosensitizers: CPA can be used to determine the rate at which different photosensitizers oxidize substrates.[4][5]

• Development of Novel Synthetic Methods: The distonic radical cation intermediate formed from CPA can be trapped by various reactants, leading to the development of new chemical transformations, such as [3+2] annulation reactions.[3][6][7]

Quantitative Data

The following tables summarize key quantitative data for N-cyclopropylaniline and its analogs as mechanistic probes.

Table 1: Bimolecular Rate Constants and Radical Cation Lifetimes

Compound	Photosensitizer	Bimolecular Rate Constant (k_ox) (M⁻¹s⁻¹)	Radical Cation Lifetime (τ) (ns)
N-Cyclopropylaniline (CPA)	Triplet-State	~9 x 10⁸ - 4 x 10⁹	140 - 580
Substituted CPA Analogs	Triplet-State	~9 x 10⁸ - 4 x 10⁹	140 - 580

Data sourced from studies using laser flash photolysis.[1][5]

Table 2: Rate Constants for Radical Cation Ring Opening

Radical Cation	Rate Constant (k_r) (s⁻¹)
N-Cyclopropyl-N-methylaniline	4.1 x 10⁴
4-Chloro-N-methyl-N-(2-phenylcyclopropyl)aniline	1.7 x 10⁸

These rates are highly dependent on the substitution pattern of the CPA.[8]

Table 3: Product Yields in a [3+2] Annulation Reaction

N-Cyclopropylaniline Derivative	Alkene	Yield (%)
N-Cyclopropyl-4-methylaniline	Styrene	81 (NMR Yield)
N-Cyclopropyl-4-chloroaniline	Styrene	75 (NMR Yield)

Reaction conditions involved direct electrolysis, which mimics the photoredox process.[6]

Experimental Protocols

Protocol for a Standard Mechanistic Study using Steady-State Photolysis

This protocol is designed to determine if a photoredox reaction proceeds via an SET pathway by observing the consumption of CPA.

Materials:

• N-Cyclopropylaniline (CPA)

• Photocatalyst (e.g., Ru(bpy)₃Cl₂, --INVALID-LINK--)

• Substrate of interest

• Anhydrous solvent (e.g., acetonitrile, DMF)

• Schlenk tube or vial with a magnetic stir bar

• LED light source (e.g., blue LED)

• HPLC or GC-MS for analysis

Procedure:

• Prepare a stock solution of CPA (e.g., 10 mM in the chosen solvent).

• Prepare a stock solution of the photocatalyst (e.g., 1 mM in the chosen solvent).

• In a Schlenk tube, combine the photocatalyst (e.g., to a final concentration of 0.01-0.05 mM), the substrate of interest, and the solvent.

• Add CPA from the stock solution to a final concentration of 1-2 mM.

• Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Place the reaction vessel at a fixed distance from the LED light source and begin irradiation while stirring.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction mixture.

• Quench the reaction in the aliquot if necessary (e.g., by dilution or exposure to air).

• Analyze the aliquots by HPLC or GC-MS to monitor the consumption of CPA and the formation of any products.

• A control experiment without the photocatalyst or without light should be performed to ensure the reaction is light and catalyst-dependent.

Protocol for Quantum Yield Measurement

The quantum yield (Φ) of a photochemical reaction is the number of moles of a product formed per mole of photons absorbed.

Materials:

• Calibrated light source (spectroradiometer or power meter)

• Actinometer solution (e.g., potassium ferrioxalate)

• Reaction setup as described in Protocol 4.1

• UV-Vis spectrophotometer

Procedure:

• Determine the photon flux of the light source:

  • Fill a cuvette with the actinometer solution (e.g., 0.006 M potassium ferrioxalate).

  • Irradiate the solution for a specific time, ensuring the total conversion is low (<10%).

  • Measure the formation of the photoproduct (Fe²⁺) by adding a solution of 1,10-phenanthroline and measuring the absorbance at 510 nm.

  • Calculate the photon flux (moles of photons per unit time) using the known quantum yield of the actinometer.

• Perform the photocatalytic reaction:

  • Set up the reaction as described in Protocol 4.1.

  • Measure the UV-Vis spectrum of the reaction mixture before irradiation to determine the absorbance at the irradiation wavelength.

  • Irradiate the reaction for a set amount of time, ensuring low conversion (<10-15%).

  • Determine the concentration of the product formed using a calibrated analytical technique (e.g., HPLC, GC with an internal standard).

• Calculate the Quantum Yield (Φ):

  Φ = (moles of product formed) / (moles of photons absorbed)

  The moles of photons absorbed can be calculated from the photon flux and the fraction of light absorbed by the sample.

Visualizations

Catalytic Cycle of a Photoredox Reaction with N-Cyclopropylaniline

Caption: Catalytic cycle showing CPA oxidation and ring-opening.

Experimental Workflow for a Mechanistic Study

Caption: Workflow for a photoredox mechanistic study using CPA.

Logical Relationship of CPA as a Radical Clock

Caption: Logic of using CPA as a radical clock to find unknown rates.

References

• 1. scispace.com [scispace.com]
• 2. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 3. Visible light mediated intermolecular [3 + 2] annulation of cyclopropylanilines with alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. orb.binghamton.edu [orb.binghamton.edu]
• 8. pubs.acs.org [pubs.acs.org]

Application of N-Cyclopropylaniline in Intermolecular [3+2] Annulation Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

N-Cyclopropylaniline serves as a versatile three-carbon synthon in intermolecular [3+2] annulation reactions, providing a powerful strategy for the synthesis of five-membered carbocycles and heterocycles. This approach has gained significant attention due to its ability to construct complex molecular architectures from simple starting materials under mild reaction conditions. The unique reactivity of the cyclopropyl group, which undergoes a facile ring-opening upon single-electron transfer (SET), is central to this transformation.[1][2] This methodology has been successfully applied in visible light photoredox catalysis and electrocatalysis to react with a variety of alkenes and alkynes.[1][3][4]

The resulting cyclopentane and cyclopentene derivatives are valuable building blocks in medicinal chemistry and materials science. For instance, the products of these annulation reactions can be further elaborated to synthesize fused indolines, which are common structural motifs in biologically active alkaloids and pharmaceuticals.[1][5][6]

Reaction Mechanism

The intermolecular [3+2] annulation of N-cyclopropylaniline proceeds through a radical-mediated pathway initiated by a single-electron transfer (SET). The generally accepted mechanism, particularly under visible light photoredox catalysis, involves the following key steps:[1][3][7]

• Oxidation of N-Cyclopropylaniline: The reaction is initiated by the oxidation of the N-cyclopropylaniline to its corresponding radical cation. This can be achieved using a photoexcited catalyst (e.g., Ru(II) or Ir(III) complexes) or electrochemically at an anode.[1][3][4]

• Cyclopropyl Ring Opening: The generated amine radical cation undergoes a rapid and irreversible ring-opening of the strained cyclopropyl group. This step is driven by the release of ring strain (approximately 28 kcal/mol) and results in the formation of a more stable distonic radical cation, where the radical and the cation are separated.[2]

• Intermolecular Addition: The primary carbon radical of the distonic intermediate adds to the π-system of an alkene or alkyne partner.

• Ring Closure: The resulting radical intermediate undergoes an intramolecular 5-exo-trig cyclization onto the iminium ion, forming the five-membered ring.

• Product Formation and Catalyst Regeneration: The final product is formed, and the catalytic cycle is completed. In photoredox catalysis, this often involves a reduction step. In electrocatalytic systems, a chain reaction mechanism can lead to the neutral product and regeneration of the substrate radical cation.[3][4]

A proposed mechanistic pathway for the visible-light mediated reaction is depicted below.

Caption: Proposed mechanism for the visible light-mediated [3+2] annulation of N-cyclopropylaniline.

Quantitative Data Summary

The following tables summarize the results obtained for the intermolecular [3+2] annulation of various N-cyclopropylanilines with different alkenes and alkynes under photoredox and electrochemical conditions.

Table 1: Visible Light-Mediated [3+2] Annulation with Alkenes [5]

N-Cyclopropylaniline	Alkene	Catalyst (mol%)	Solvent	Yield (%)	Diastereomeric Ratio (d.r.)
N-Cyclopropylaniline	Styrene	--INVALID-LINK--₂ (2)	CH₃NO₂	78	1:1
N-Cyclopropyl-4-methylaniline	Styrene	--INVALID-LINK--₂ (2)	CH₃NO₂	85	1:1
N-Cyclopropyl-4-methoxyaniline	Styrene	--INVALID-LINK--₂ (2)	CH₃NO₂	91	1:1
N-Cyclopropyl-4-chloroaniline	Styrene	--INVALID-LINK--₂ (2)	CH₃NO₂	65	1:1
N-Cyclopropyl-2-bromoaniline	Styrene	--INVALID-LINK--₂ (2)	CH₃NO₂	52	3:2
N-(1-Phenylcyclopropyl)aniline	Styrene	--INVALID-LINK--₂ (2)	CH₃NO₂	68	4:1
N-Cyclopropylaniline	4-Methylstyrene	--INVALID-LINK--₂ (2)	CH₃NO₂	82	1:1
N-Cyclopropylaniline	4-Methoxystyrene	--INVALID-LINK--₂ (2)	CH₃NO₂	88	1:1
N-Cyclopropylaniline	4-Chlorostyrene	--INVALID-LINK--₂ (2)	CH₃NO₂	71	1:1

Table 2: Visible Light-Mediated [3+2] Annulation with Alkynes [1][6][8]

N-Cyclopropylaniline	Alkyne	Catalyst (mol%)	Solvent	Yield (%)
N-Cyclopropylaniline	Phenylacetylene	--INVALID-LINK--₂ (2)	CH₃NO₂	65
N-Cyclopropyl-4-methylaniline	Phenylacetylene	--INVALID-LINK--₂ (2)	CH₃NO₂	72
N-Cyclopropyl-4-methoxyaniline	Phenylacetylene	--INVALID-LINK--₂ (2)	CH₃NO₂	78
N-Cyclopropyl-4-chloroaniline	Phenylacetylene	--INVALID-LINK--₂ (2)	CH₃NO₂	58
2-Bromo-N-cyclopropylaniline	Phenylacetylene	--INVALID-LINK--₂ (2)	CH₃NO₂	52
N-Cyclopropylaniline	Methyl propiolate	--INVALID-LINK--₂ (2)	CH₃NO₂	68
N-Cyclopropylaniline	1-Hexyne	--INVALID-LINK--₂ (2)	CH₃NO₂	55
N-Cyclopropylaniline	3-Ethynylthiophene	--INVALID-LINK--₂ (2)	CH₃NO₂	62

Table 3: Electrocatalytic Redox-Neutral [3+2] Annulation with Alkenes [3][4]

N-Cyclopropylaniline	Alkene	Electrolyte	Solvent	Yield (%)
N-Cyclopropyl-3,5-dimethylaniline	Styrene	LiOTf	CH₃CN	81
N-Cyclopropylaniline	Styrene	LiOTf	CH₃CN	68 (NMR)
N-Cyclopropyl-4-methylaniline	Styrene	LiOTf	CH₃CN	75
N-Cyclopropyl-4-methoxyaniline	Styrene	LiOTf	CH₃CN	79
N-Cyclopropyl-4-chloroaniline	Styrene	LiOTf	CH₃CN	62

Experimental Protocols

Protocol 1: Visible Light-Mediated Intermolecular [3+2] Annulation of N-Cyclopropylaniline with an Alkyne[8]

This protocol describes a general procedure for the photocatalytic [3+2] annulation reaction.

Materials:

• N-Cyclopropylaniline derivative (0.2 mmol)

• Alkyne (1.0 mmol, 5 equivalents)

• --INVALID-LINK--₂ (2 mol%, 0.004 mmol)

• Dry solvent (e.g., CH₃NO₂, 2 mL)

• Oven-dried test tube (16 x 125 mm) with a stir bar and Teflon screw cap

• Visible light source (e.g., 18W white LED)

• Schlenk line or glovebox for degassing

Procedure:

• To an oven-dried test tube equipped with a stir bar, add the N-cyclopropylaniline (0.2 mmol), the alkyne (1.0 mmol), and the photocatalyst (--INVALID-LINK--₂, 2 mol%).

• Add the dry solvent (2 mL) to the test tube.

• Seal the test tube with a Teflon screw cap.

• Degas the reaction mixture using three freeze-pump-thaw cycles.

• Place the test tube approximately 8 cm from the visible light source.

• Irradiate the reaction mixture at room temperature with stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel column chromatography to afford the desired cyclic allylic amine product.

Protocol 2: Electrocatalytic Intermolecular [3+2] Annulation of N-Cyclopropylaniline with an Alkene[3][4]

This protocol outlines a general procedure for the electrochemical [3+2] annulation reaction.

Materials:

• N-Cyclopropylaniline derivative (e.g., N-cyclopropyl-3,5-dimethylaniline, 1.0 mmol)

• Alkene (e.g., styrene, 2.0 mmol)

• Electrolyte (e.g., LiOTf, 0.1 M)

• Anhydrous acetonitrile (CH₃CN)

• Undivided electrochemical cell with carbon electrodes (anode and cathode)

• Constant current power supply

Procedure:

• Set up an undivided electrochemical cell with a carbon plate anode and a carbon plate cathode.

• Prepare a solution of the N-cyclopropylaniline derivative (1.0 mmol), the alkene (2.0 mmol), and the electrolyte (e.g., LiOTf, to a concentration of 0.1 M) in anhydrous acetonitrile.

• Fill the electrochemical cell with the prepared solution.

• Apply a constant current (e.g., 10 mA) to the cell and stir the solution at room temperature.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or LC-MS).

• After the starting material is consumed, discontinue the electrolysis.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired cyclopentane derivative.

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis and analysis of compounds derived from the [3+2] annulation of N-cyclopropylaniline.

Caption: General experimental workflow for [3+2] annulation reactions of N-cyclopropylaniline.

References

• 1. Visible light mediated intermolecular [3 + 2] annulation of cyclopropylanilines with alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Electrocatalytic redox neutral [3 + 2] annulation of N-cyclopropylanilines and alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrocatalytic redox neutral [3 + 2] annulation of N -cyclopropylanilines and alkenes - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05665K [pubs.rsc.org]
• 5. Intermolecular [3+2] Cycloaddition of Cyclopropylamines with Olefins by Visible-Light Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. Intermolecular [3+2] Annulation of Cyclopropylanilines with Alkynes, Enynes, and Diynes via Visible Light Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Cyclopropylaniline as a Single-Electron Transfer (SET) Indicator

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of N-Cyclopropylaniline (N-CPA) and its analogs as effective single-electron transfer (SET) indicators. The unique properties of N-CPA, particularly the irreversible ring-opening of its radical cation, make it a valuable tool for studying SET processes in various chemical and biological systems.[1][2][3]

Introduction

N-Cyclopropylaniline (N-CPA) serves as a robust probe for detecting single-electron transfer (SET) events. Upon oxidation, N-CPA forms a radical cation that undergoes a rapid and irreversible cleavage of the cyclopropyl ring.[1][4] This irreversible transformation prevents back electron transfer or quenching by antioxidants, which can lead to underestimations of oxidation rates when using other probes.[1][2][3][4] This characteristic makes N-CPA particularly useful in complex environments such as those involving photosensitizers or biological systems.[1][5]

Mechanism of Action

The utility of N-CPA as a SET indicator is based on a well-defined reaction pathway:

• Single-Electron Transfer (SET): N-CPA donates an electron to an oxidant (e.g., an excited triplet-state photosensitizer) to form the N-CPA radical cation (N-CPA•+).[1][4]

• Irreversible Ring-Opening: The resulting N-CPA•+ undergoes a spontaneous and irreversible cyclopropyl ring-opening. This step is thermodynamically driven by the release of ring strain energy (approximately 28 kcal/mol).[1] This process forms a distonic radical cation, where the charge and radical are spatially separated.[1]

• Downstream Reactions: The distonic radical cation is a reactive intermediate that can be trapped by various nucleophiles or undergo further reactions, leading to stable products that can be quantified.[1][5][6] For instance, in the presence of molecular oxygen, it can form an endoperoxide intermediate which then fragments into products like 3-hydroxy-N-phenylpropanamide and acetanilide.[1]

Diagram 1: Mechanism of N-CPA as a SET indicator.

Quantitative Data

The efficiency of N-CPA and its analogs as SET probes is supported by the following kinetic data.

Compound	Oxidation Bimolecular Rate Constant (M⁻¹s⁻¹)	Radical Cation Lifetime (ns)	Ring-Opening Rate Constant (s⁻¹)
N-Cyclopropylaniline (N-CPA) & analogs	~9 x 10⁸ to 4 x 10⁹[1][4]	140–580[1][4]	-
N-Cyclopropyl-N-methylaniline	-	-	4.1 x 10⁴[7]
4-chloro-N-methyl-N-(2-phenylcyclopropyl)aniline	-	-	1.7 x 10⁸[7]

Applications

• Probing Oxidative Properties of Photosensitizers: N-CPA is used to investigate the oxidative capabilities of triplet-state photosensitizers and chromophoric dissolved organic matter (CDOM).[1][4] Its irreversible reaction mechanism allows for accurate determination of oxidation rates without interference from antioxidant quenching.[2][3]

• Photoredox Catalysis: In synthetic organic chemistry, N-CPA and its derivatives are employed in photoredox-catalyzed reactions, such as [3+2] annulations with alkenes, to form five-membered carbocycles.[5][6]

• Mechanistic Studies in Enzymology: The unique properties of N-CPA make it a useful tool for elucidating SET mechanisms in enzymatic reactions.[1]

Experimental Protocols

The following are generalized protocols for utilizing N-CPA as a SET indicator. Specific parameters should be optimized for each experimental system.

This protocol is designed to assess the susceptibility of a system to SET oxidation using N-CPA.

Materials:

• N-Cyclopropylaniline (N-CPA)

• Photosensitizer (e.g., 2-acetonaphthone)[1]

• Solvent (e.g., acetonitrile/water)[1]

• Quartz cuvettes (1 cm path length)[1]

• Light source (e.g., mercury lamp with appropriate filters)

• HPLC or GC-MS for product analysis

Procedure:

• Solution Preparation: Prepare a stock solution of N-CPA in acetonitrile (e.g., 50 mM).[1] Prepare a solution of the photosensitizer in the desired solvent system (e.g., 400 μM 2-acetonaphthone in aqueous solution).[1]

• Reaction Setup: In a 1 cm quartz cuvette, combine the photosensitizer solution with an aliquot of the N-CPA stock solution to achieve the desired final concentration (e.g., 50–3000 μM).[1] The total volume is typically around 3.5 mL.[1]

• Degassing (Optional): If the reaction is sensitive to oxygen, purge the solution with an inert gas (e.g., argon) for 15-20 minutes.

• Irradiation: Irradiate the sample with a suitable light source for a defined period. A control sample should be kept in the dark to account for any non-photochemical reactions.

• Analysis: After irradiation, analyze the reaction mixture using HPLC or GC-MS to identify and quantify the ring-opened products of N-CPA. The formation of these products is indicative of a SET event.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mcneill-group.org [mcneill-group.org]
• 3. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 4. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The chemistry of amine radical cations produced by visible light photoredox catalysis [beilstein-journals.org]
• 6. Electrocatalytic redox neutral [3 + 2] annulation of N -cyclopropylanilines and alkenes - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05665K [pubs.rsc.org]
• 7. Stereoelectronic and Resonance Effects on the Rate of Ring Opening of N-Cyclopropyl-Based Single Electron Transfer Probes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Monitoring N-Cyclopropylaniline Reactions by HPLC

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Cyclopropylaniline is a crucial building block in the synthesis of various pharmaceuticals and agrochemicals. Monitoring the progress of reactions involving this intermediate is essential for optimizing reaction conditions, maximizing yield, and ensuring the purity of the final product. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique that offers the necessary resolution and sensitivity for this purpose. This document provides a detailed protocol for monitoring N-Cyclopropylaniline reactions using a stability-indicating reversed-phase HPLC (RP-HPLC) method.

Experimental Protocol

This protocol outlines the necessary steps for sample preparation and HPLC analysis to monitor the consumption of N-Cyclopropylaniline and the formation of products.

1. Apparatus and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array Detector (DAD)

• C18 reversed-phase column (e.g., Agilent Eclipse XDB-C18, 4.6 x 150 mm, 5 µm)[1]

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and syringe filters (0.22 µm or 0.45 µm)[2][3]

• Autosampler vials

• HPLC-grade acetonitrile[1]

• HPLC-grade water[1]

• Formic acid (optional, for pH adjustment)

• Quenching agent (e.g., a suitable solvent to stop the reaction, such as cold acetonitrile)

2. Standard Preparation:

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of N-Cyclopropylaniline reference standard and dissolve it in a 10 mL volumetric flask with acetonitrile.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) using the mobile phase as the diluent.

3. Sample Preparation from Reaction Mixture:

The goal of sample preparation is to immediately stop the reaction (quench) and dilute the sample to a concentration suitable for HPLC analysis.

• Reaction Quenching: At specified time points, withdraw a small aliquot (e.g., 100 µL) of the reaction mixture. Immediately quench the reaction by diluting the aliquot into a known volume of a suitable cold solvent (e.g., 900 µL of cold acetonitrile) to stop the chemical transformation.

• Dilution: Further dilute the quenched sample with the mobile phase to a concentration that falls within the calibration curve range. The dilution factor will depend on the initial concentration of N-Cyclopropylaniline in the reaction.

• Filtration: Filter the diluted sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter before transferring it to an HPLC vial.[2][3]

4. HPLC Conditions:

The following conditions are a starting point and may require optimization based on the specific reaction products.

Parameter	Recommended Setting
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm[1]
Mobile Phase A	Water (optional: with 0.1% formic acid)
Mobile Phase B	Acetonitrile (optional: with 0.1% formic acid)
Gradient	Start with a higher percentage of Mobile Phase A, and gradually increase the percentage of Mobile Phase B over time. A typical gradient might be: 0-2 min 95% A, 2-15 min ramp to 5% A, 15-20 min hold at 5% A, 20-22 min return to 95% A, 22-25 min equilibration.
Flow Rate	1.0 mL/min[1]
Injection Volume	10 µL
Column Temperature	25 - 30 °C
Detection	UV at 240 nm[1]

5. Data Analysis:

• Identification: Identify the peaks corresponding to N-Cyclopropylaniline and any products by comparing their retention times with those of the standards.

• Quantification: Create a calibration curve by plotting the peak area of the N-Cyclopropylaniline standards against their known concentrations. Use the linear regression equation from the calibration curve to determine the concentration of N-Cyclopropylaniline in the reaction samples. The disappearance of the starting material and the appearance of product peaks can be monitored over time.

Data Presentation

Quantitative data from the HPLC analysis should be summarized for clear interpretation.

Table 1: Chromatographic Parameters

Compound	Retention Time (min)	Tailing Factor	Theoretical Plates
N-Cyclopropylaniline	e.g., 8.5	e.g., 1.1	e.g., >2000
Product 1	e.g., 6.2	e.g., 1.2	e.g., >2000
By-product 1	e.g., 4.8	e.g., 1.0	e.g., >2000

Table 2: Reaction Monitoring Data

Time Point (hours)	N-Cyclopropylaniline Peak Area	N-Cyclopropylaniline Concentration (µg/mL)	Product 1 Peak Area	Percent Conversion (%)
0	e.g., 589000	e.g., 100.0	e.g., 0	0
1	e.g., 412300	e.g., 70.0	e.g., 150000	30.0
2	e.g., 235600	e.g., 40.0	e.g., 305000	60.0
4	e.g., 58900	e.g., 10.0	e.g., 489000	90.0
8	e.g.,	e.g.,	e.g., 550000	>99
LOD: Limit of Detection

Visualizations

Experimental Workflow Diagram

Caption: Workflow for monitoring N-Cyclopropylaniline reactions.

Logical Relationship of Method Development

Caption: Key steps in HPLC method development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. nacalai.com [nacalai.com]
• 3. greyhoundchrom.com [greyhoundchrom.com]

Application Note and Protocols for Laser Flash Photolysis of N-Cyclopropylaniline

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-Cyclopropylaniline (CPA) and its derivatives are valuable probe molecules for investigating single-electron transfer (SET) reactions initiated by triplet-state photosensitizers.[1][2][3] Upon photoinduced oxidation, the resulting N-cyclopropylaniline radical cation (CPA•+) undergoes a rapid and irreversible ring-opening of the cyclopropyl group.[1][4] This characteristic makes CPA an effective tool to study oxidative processes in various chemical and biological systems, as the irreversible ring-opening outcompetes back electron transfer, providing a clear reaction endpoint.[2][4] Laser Flash Photolysis (LFP) is a powerful technique to directly observe the transient species involved in these photoreactions, such as the excited triplet state of the sensitizer and the CPA radical cation, allowing for the determination of their lifetimes and reaction kinetics.[1][4] This document provides a detailed experimental setup and protocol for the laser flash photolysis of N-Cyclopropylaniline.

Reaction Mechanism

The photochemical reaction of N-Cyclopropylaniline in the presence of a photosensitizer (Sens) proceeds through a single-electron transfer mechanism. The process can be summarized as follows:

• Excitation: The photosensitizer absorbs a photon and is promoted to an excited singlet state (¹Sens), which then undergoes intersystem crossing to form a longer-lived triplet state (³Sens).

• Electron Transfer: The excited triplet sensitizer abstracts an electron from N-Cyclopropylaniline to form the N-Cyclopropylaniline radical cation (CPA•+) and the sensitizer radical anion (Sens•-).

• Ring Opening: The CPA•+ is a transient species that rapidly undergoes an irreversible ring-opening reaction.[4]

This reaction pathway is critical for its application as a probe for oxidative properties of triplet-state photosensitizers.[1][4]

Caption: Photochemical reaction pathway of N-Cyclopropylaniline.

Experimental Workflow

The general workflow for a laser flash photolysis experiment involves sample preparation, instrument setup, data acquisition, and analysis.

Caption: Experimental workflow for laser flash photolysis.

Quantitative Data Summary

The following table summarizes the key quantitative data obtained from the laser flash photolysis of N-Cyclopropylaniline in the presence of 2-acetonaphthone as a photosensitizer.[4]

Parameter	Value	Conditions
N-Cyclopropylaniline Radical Cation (CPA•+)
Transient Absorbance Maximum (λmax)	~495 nm	Aqueous solution
Lifetime (τ)	~580 ns	Aqueous solution
Photosensitizer Triplet State (³2AN)*
Lifetime (τ) in presence of 2 mM CPA	~180 ns	Aqueous solution

Experimental Protocols

Materials and Reagents

• N-Cyclopropylaniline (CPA)

• Photosensitizer (e.g., 2-acetonaphthone, 2AN)

• Solvent (e.g., acetonitrile, water with appropriate buffer)

• Inert gas (e.g., nitrogen or argon) for deoxygenation

Solution Preparation

• Prepare a stock solution of N-Cyclopropylaniline in the chosen solvent.

• Prepare a stock solution of the photosensitizer (e.g., 2-acetonaphthone) in the same solvent. The concentration of the sensitizer should be adjusted to have a suitable optical density at the excitation wavelength.

• Prepare the experimental sample by mixing the CPA and photosensitizer stock solutions to achieve the desired final concentrations. A typical concentration for CPA could be in the millimolar range (e.g., 2 mM) to observe significant quenching of the sensitizer triplet state.[4]

• Transfer the final solution to a quartz cuvette suitable for LFP experiments.

• Deoxygenate the sample by bubbling with a gentle stream of nitrogen or argon for at least 15-20 minutes prior to the experiment to prevent quenching of the triplet state by molecular oxygen.

Laser Flash Photolysis (LFP) Experimental Setup

A typical LFP setup for pump-probe transient absorption spectroscopy consists of the following components:[5][6]

• Excitation Source (Pump): A pulsed laser capable of exciting the photosensitizer. A nitrogen laser (337.1 nm) or a Nd:YAG laser with appropriate harmonics (e.g., 355 nm) are common choices.[6]

• Probing Source: A continuous wave lamp, typically a Xenon arc lamp, to generate a broad spectrum of light that passes through the sample.

• Sample Holder: A holder for the quartz cuvette.

• Monochromator: To select the specific wavelength of the probe light for detection.

• Detector: A fast photodetector, such as a photomultiplier tube (PMT), to measure the change in absorbance of the probe light.

• Oscilloscope: A digital oscilloscope to record the time-resolved signal from the detector.

• Timing and Synchronization Electronics: To control the timing between the laser pulse and the data acquisition.

LFP Data Acquisition Protocol

• Instrument Warm-up: Allow the laser and probe lamp to warm up and stabilize.

• Sample Placement: Place the deoxygenated sample in the sample holder.

• Wavelength Selection: Set the monochromator to the desired wavelength to monitor the transient absorption. To observe the CPA radical cation, set the wavelength around its absorption maximum (~495 nm).[4] To monitor the decay of the photosensitizer triplet state, select a wavelength where it has a strong absorption (e.g., for 2-acetonaphthone, this is in the blue region of the spectrum).

• Data Acquisition:

  • Trigger the laser to generate a pulse that excites the sample.

  • Simultaneously, the oscilloscope records the change in the intensity of the probe light passing through the sample as a function of time after the laser flash.

  • Average multiple laser shots (e.g., 10-20) to improve the signal-to-noise ratio.

• Kinetic Traces: Record kinetic traces (absorbance vs. time) at several key wavelengths corresponding to the absorption of the transient species.

• Transient Spectra: To construct a transient absorption spectrum, record kinetic traces at various wavelengths across the desired spectral range and plot the absorbance at a specific time delay after the laser pulse as a function of wavelength.

Data Analysis

• Lifetime Calculation: The lifetime (τ) of the transient species can be determined by fitting the decay of the transient absorption signal to an appropriate kinetic model, typically a first-order exponential decay function.

• Rate Constant Determination: The bimolecular quenching rate constant of the photosensitizer triplet state by CPA can be determined by measuring the triplet lifetime at different concentrations of CPA and applying the Stern-Volmer equation.

References

• 1. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 3. mcneill-group.org [mcneill-group.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Solution Phase [warwick.ac.uk]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for N-Cyclopropylaniline Derivatives in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The N-cyclopropylaniline scaffold is a privileged structural motif in modern medicinal chemistry, conferring advantageous physicochemical and pharmacological properties to a diverse range of bioactive molecules.[1][2] The unique electronic and conformational features of the cyclopropyl group can enhance metabolic stability, improve potency, and modulate receptor binding affinity.[2][3] This document provides detailed application notes on the synthesis and utility of N-cyclopropylaniline derivatives, along with specific protocols for their synthesis and biological evaluation, focusing on their roles as Lysine-Specific Demethylase 1 (LSD1) inhibitors and dopamine transporter (DAT) ligands, as well as in the development of novel antibiotics like ozenoxacin.

Synthetic Strategies

The synthesis of N-cyclopropylaniline derivatives can be achieved through several efficient methods. Common strategies include palladium-catalyzed Buchwald-Hartwig amination, copper-catalyzed N-arylation, and reductive amination.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This method is a versatile and widely used approach for the formation of C-N bonds.

Materials:

• Aryl bromide (1.0 mmol)

• Cyclopropylamine (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol)

• Anhydrous toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide, Pd₂(dba)₃, XPhos, and NaOtBu.

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add anhydrous toluene and cyclopropylamine to the reaction mixture.

• Stir the reaction mixture at 80-110 °C for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature, quench with water, and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired N-cyclopropylaniline derivative.

Protocol 2: Copper-Catalyzed N-Arylation

This protocol offers a milder alternative to palladium-catalyzed methods.[4]

Materials:

• Aryl bromide (1.0 mmol)

• Cyclopropylamine (1.5 mmol)

• Copper(I) iodide (CuI) (0.05 mmol)

• Ligand (e.g., L-proline) (0.1 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Anhydrous Dimethylformamide (DMF) (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add the aryl bromide, CuI, and the ligand.[4]

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.[4]

• Add K₂CO₃ and anhydrous DMF to the tube.[4]

• Add cyclopropylamine to the reaction mixture.[4]

• Stir the reaction mixture at room temperature for 24-48 hours.[4]

• Monitor the reaction progress by TLC.[4]

• Upon completion, quench the reaction with water and extract the product with ethyl acetate (3 x 20 mL).[4]

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[4]

• Purify the crude product by silica gel column chromatography to obtain the desired N-aryl-cyclopropylamine.[4]

Applications in Medicinal Chemistry

Lysine-Specific Demethylase 1 (LSD1) Inhibitors

LSD1 is a flavin-dependent monoamine oxidase that demethylates histone H3 at lysine 4 and 9, playing a crucial role in gene regulation. Its overexpression is implicated in various cancers, making it an attractive therapeutic target.[5] N-cyclopropylaniline derivatives, particularly those derived from tranylcypromine, have emerged as potent irreversible inhibitors of LSD1.[6][7]

Quantitative Data for N-Cyclopropylaniline-Based LSD1 Inhibitors:

Compound	Target	IC50 (µM)	k_inact/K_I (M⁻¹s⁻¹)	Reference
S1201	LSD1	<20	447	[5]
S1402	LSD1	<20	458	[5]
S2101	LSD1	<20	4560	[5]
S2107	LSD1	<20	2070	[5]
S2111	LSD1	<20	2990	[5]
Cyanopyrimidine derivative 1	LSD1	2.25	-	[8]
Cyanopyrimidine derivative 2	LSD1	1.80	-	[8]
Cyanopyrimidine derivative 3	LSD1	6.08	-	[8]
Styrenylcyclopropylamine 34	LSD1	<0.004	-	[6][9]

Signaling Pathway of LSD1 Inhibition:

Caption: LSD1-mediated histone demethylation and its inhibition by N-cyclopropylaniline derivatives.

Protocol 3: LSD1 Demethylase Activity Assay (Peroxidase-Coupled)

This assay measures the hydrogen peroxide produced during the LSD1-catalyzed demethylation reaction.

Materials:

• Human recombinant LSD1 enzyme

• Dimethylated H3(1-21)K4 peptide substrate

• Amplex Red reagent

• Horseradish peroxidase (HRP)

• Assay Buffer: 50 mM sodium phosphate, pH 7.4

• N-cyclopropylaniline test compounds

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well black plate, pre-incubate the LSD1 enzyme with the test compounds or vehicle control on ice for 15 minutes.[10]

• Initiate the enzymatic reaction by adding the dimethylated H3 peptide substrate.[10]

• Incubate the plate at 37 °C for 30 minutes.[10]

• Add a detection mix containing Amplex Red and HRP to each well.

• Incubate for an additional 15-30 minutes at 37 °C, protected from light.

• Measure the fluorescence using a microplate reader (Excitation: 540 nm; Emission: 590 nm).

• Calculate the percent inhibition and determine the IC50 values by fitting the data to a dose-response curve.

Dopamine Transporter (DAT) Inhibitors

The dopamine transporter regulates dopamine levels in the synapse and is a key target for drugs used to treat conditions like depression and addiction.[11] N-cyclopropylaniline derivatives have been explored as DAT inhibitors.

Quantitative Data for N-Cyclopropylaniline-Based DAT Ligands:

Compound	Target	Ki (nM)	IC50 (nM)	Reference
Rimcazole	DAT	248	-	[12]
Rimcazole Analog SH3/24	DAT	14	-	[12]
Rimcazole Analog SH2/21	DAT	114	-	[12]
Benztropine	hDAT	-	118	[11]
2-(N-Cyclopropylamino)-3-chloropropiophenone	DAT	-	-	[13]

Signaling Pathway of Dopamine Reuptake Inhibition:

Caption: Inhibition of dopamine reuptake at the synapse by N-cyclopropylaniline derivatives.

Protocol 4: Dopamine Transporter (DAT) Uptake Inhibition Assay

This assay measures the inhibition of radiolabeled dopamine uptake into cells expressing the dopamine transporter.[11][12][13]

Materials:

• HEK293 cells stably expressing human DAT (hDAT)

• [³H]Dopamine

• Assay Buffer (e.g., Krebs-Ringer-HEPES buffer)

• Known DAT inhibitor (e.g., GBR 12909) for non-specific uptake determination

• N-cyclopropylaniline test compounds

• Scintillation cocktail

Procedure:

• Seed HEK293-hDAT cells into a 96-well plate and allow them to attach overnight.[13]

• On the day of the experiment, wash the cells with pre-warmed assay buffer.[13]

• Add serial dilutions of the test compounds or reference inhibitor to the appropriate wells.[13]

• Pre-incubate the plate at 37°C for 10-20 minutes.[13]

• Initiate the uptake reaction by adding [³H]Dopamine solution to all wells.[13]

• Incubate the plate at 37°C for a predetermined time (e.g., 10 minutes).[13]

• Terminate the uptake by rapidly washing the cells with ice-cold assay buffer.[13]

• Lyse the cells with a suitable lysis buffer (e.g., 1% SDS).[13]

• Transfer the lysate to scintillation vials, add scintillation cocktail, and quantify the radioactivity using a microplate scintillation counter.[13]

• Calculate the specific uptake by subtracting non-specific uptake from total uptake and determine the IC50 values.[13]

Antibacterial Agents: Ozenoxacin

Ozenoxacin is a topical quinolone antibiotic featuring an N-cyclopropylaniline moiety. It is used for the treatment of impetigo.[14] Ozenoxacin inhibits bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication.[1][15][16]

Quantitative Data for Ozenoxacin:

Organism	MIC50 (mg/L)	MIC90 (mg/L)	Reference
S. aureus (all isolates)	-	-	[4]
S. aureus (levofloxacin-susceptible)	0.002	0.002	[4]
S. aureus (levofloxacin-non-susceptible)	0.06	0.5	[4]
S. epidermidis	0.008	0.25	[4]
S. pyogenes	≤0.03	≤0.03	[4]
S. agalactiae	≤0.03	≤0.03	[4]

Mechanism of Action of Ozenoxacin:

Caption: Ozenoxacin's dual inhibition of bacterial DNA gyrase and topoisomerase IV.

Conclusion

N-cyclopropylaniline derivatives represent a versatile and valuable scaffold in medicinal chemistry. Their synthesis is accessible through robust and scalable methods, and their incorporation into drug candidates has led to potent and selective modulators of various biological targets. The provided protocols and data serve as a foundational resource for researchers engaged in the design, synthesis, and evaluation of novel therapeutics based on this important chemical framework.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Epigenase LSD1 Demethylase Activity/Inhibition Assay Kit (Fluorometric) | EpigenTek [epigentek.com]
• 3. hyphadiscovery.com [hyphadiscovery.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Exploring cyclopropylamine containing cyanopyrimidines as LSD1 inhibitors: Design, synthesis, ADMET, MD analysis and anticancer activity profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Comprehensive in Vitro Characterization of the LSD1 Small Molecule Inhibitor Class in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Ozenoxacin: A Novel Drug Discovery for the Treatment of Impetigo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ozenoxacin: mechanism of action, pharmacokinetic and clinical applications_Chemicalbook [chemicalbook.com]
• 16. Ozenoxacin: A novel topical antibiotic - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]

Application Notes and Protocols: The Use of N-Cyclopropylaniline in the Synthesis of Fused Isoxazolidines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential application of N-cyclopropylaniline in the synthesis of fused isoxazolidine ring systems. Fused isoxazolidines are significant structural motifs in medicinal chemistry, appearing in a variety of biologically active compounds.[1][2] The incorporation of a cyclopropyl group can impart unique conformational constraints and metabolic stability to drug candidates.

While direct literature precedence for the use of N-cyclopropylaniline in the one-pot synthesis of fused isoxazolidines is limited, this document outlines a proposed synthetic strategy based on established principles of 1,3-dipolar cycloaddition reactions.[3][4] The protocols provided are derived from analogous transformations and offer a rational starting point for the synthesis of novel fused isoxazolidine scaffolds.

Proposed Synthetic Strategy: Intramolecular [3+2] Cycloaddition

The most plausible route to fused isoxazolidines from N-cyclopropylaniline involves a multi-step sequence culminating in an intramolecular 1,3-dipolar cycloaddition of a nitrone derived from the starting aniline. The general strategy is outlined below:

Workflow for the Synthesis of Fused Isoxazolidines from N-Cyclopropylaniline

Caption: Proposed multi-step synthesis of fused isoxazolidines.

Experimental Protocols

The following protocols are adapted from established methodologies for similar transformations. Optimization of reaction conditions may be necessary for specific substrates.

Protocol 2.1: Synthesis of N-Cyclopropyl-N-(alken-1-yl)aniline (Step 1)

This procedure describes the N-alkylation of N-cyclopropylaniline with a suitable alkenyl halide to introduce the tether for the subsequent intramolecular cycloaddition.

• Materials:

  • N-Cyclopropylaniline

  • Alkenyl bromide (e.g., 4-bromobut-1-ene)

  • Potassium carbonate (K₂CO₃)

  • Acetonitrile (CH₃CN)

  • Argon or Nitrogen atmosphere

• Procedure:

  • To a round-bottom flask, add N-cyclopropylaniline (1.0 equiv.), potassium carbonate (2.0 equiv.), and anhydrous acetonitrile.

  • Flush the flask with argon or nitrogen.

  • Add the alkenyl bromide (1.2 equiv.) dropwise to the stirred suspension.

  • Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired N-cyclopropyl-N-(alken-1-yl)aniline.

Protocol 2.2: Oxidation to N-Cyclopropyl-N-(alken-1-yl)hydroxylamine (Step 2)

This protocol outlines the oxidation of the tertiary amine to the corresponding N-hydroxylamine.

• Materials:

  • N-Cyclopropyl-N-(alken-1-yl)aniline

  • Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

  • Hydrogen peroxide (H₂O₂, 30% solution)

  • Methanol (MeOH)

• Procedure:

  • Dissolve the N-cyclopropyl-N-(alken-1-yl)aniline (1.0 equiv.) in methanol.

  • Add a catalytic amount of sodium tungstate dihydrate (0.03 equiv.).

  • Cool the mixture to 0°C in an ice bath.

  • Add hydrogen peroxide (2.5 equiv.) dropwise, maintaining the temperature below 10°C.

  • Stir the reaction at room temperature for 3-6 hours, monitoring by TLC.[5]

  • After completion, quench the reaction by the addition of a saturated aqueous solution of sodium sulfite.

  • Extract the product with dichloromethane (3 x volume).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude N-hydroxylamine, which can often be used in the next step without further purification.

Protocol 2.3: Formation of the Tethered Nitrone (Step 3 & 4)

This one-pot procedure describes the condensation of the N-hydroxylamine with an aldehyde to form the nitrone in situ, which then undergoes a thermally induced intramolecular cycloaddition.

• Materials:

  • N-Cyclopropyl-N-(alken-1-yl)hydroxylamine

  • Aldehyde (e.g., paraformaldehyde or a substituted benzaldehyde)

  • Toluene or xylene

  • Dean-Stark apparatus (optional)

• Procedure:

  • To a solution of the crude N-hydroxylamine (1.0 equiv.) in toluene, add the aldehyde (1.1 equiv.).

  • Heat the mixture to reflux. A Dean-Stark trap can be used to remove the water formed during the reaction.

  • The in situ generated nitrone will undergo intramolecular [3+2] cycloaddition at elevated temperatures. Monitor the reaction by TLC for the disappearance of the starting material and the formation of the cycloadduct.

  • The reaction time can vary from several hours to overnight.[2]

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the resulting fused isoxazolidine by column chromatography.

Data Presentation

The following tables summarize hypothetical quantitative data for the proposed synthetic steps. The yields are estimates based on similar reactions reported in the literature.

Table 1: Hypothetical Yields for the Synthesis of Fused Isoxazolidines

Step	Product	Reagents	Conditions	Hypothetical Yield (%)
1	N-Cyclopropyl-N-(but-3-en-1-yl)aniline	N-Cyclopropylaniline, 4-bromobut-1-ene, K₂CO₃	CH₃CN, reflux	75-85
2	N-Cyclopropyl-N-(but-3-en-1-yl)hydroxylamine	Amine from Step 1, Na₂WO₄, H₂O₂	MeOH, 0°C to rt	60-75
3 & 4	Cyclopropyl-fused pyrrolo[1,2-b]isoxazole	Hydroxylamine from Step 2, Paraformaldehyde	Toluene, reflux	50-70

Alternative Strategy: Photocatalytic [3+2] Cycloaddition

Recent advances have shown that N-aryl cyclopropylamines can undergo photocatalytic single-electron transfer (SET) to initiate ring-opening of the cyclopropane.[6][7] This reactivity could potentially be harnessed for a [3+2] cycloaddition with a suitable dipolarophile to form a fused isoxazolidine.

Proposed Photocatalytic Pathway

Caption: Proposed photocatalytic [3+2] cycloaddition pathway.

Protocol 4.1: Hypothetical Photocatalytic Synthesis of a Fused Isoxazolidine

• Materials:

  • N-Cyclopropylaniline derivative with an intramolecular dipolarophile tether

  • Photocatalyst (e.g., Eosin Y or Ru(bpy)₃Cl₂)[6]

  • Solvent (e.g., CH₃CN or DMF)

  • Visible light source (e.g., blue LEDs)

  • Argon or Nitrogen atmosphere

• Procedure:

  • In a reaction vessel, dissolve the N-cyclopropylaniline derivative (1.0 equiv.) and the photocatalyst (1-5 mol%) in the chosen solvent.

  • Degas the solution by bubbling with argon or nitrogen for 15-20 minutes.

  • Irradiate the reaction mixture with a visible light source at room temperature.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, remove the solvent in vacuo.

  • Purify the crude product by column chromatography to isolate the fused isoxazolidine.

Safety and Handling

• Standard laboratory safety precautions should be followed, including the use of personal protective equipment (PPE) such as safety glasses, lab coats, and gloves.

• Reactions should be performed in a well-ventilated fume hood.

• Hydrogen peroxide is a strong oxidizing agent and should be handled with care.

• Photocatalytic reactions should be shielded from ambient light until the reaction is initiated.

These protocols provide a foundational approach for exploring the use of N-cyclopropylaniline in the synthesis of novel fused isoxazolidine structures. Researchers are encouraged to adapt and optimize these methods to suit their specific synthetic targets.

References

• 1. Understanding the Reactivity of C-Cyclopropyl-N-Methylnitrone Participating in [3+2] Cycloaddition Reactions Towards Styrene with a Molecular Electron Density Theory Perspective [scielo.org.mx]
• 2. mdpi.com [mdpi.com]
• 3. organicreactions.org [organicreactions.org]
• 4. 1,3-Dipolar cycloaddition of nitrones: synthesis of multisubstituted, diverse range of heterocyclic compounds - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Photocatalytic (3+3) cycloaddition of arylaminocyclopropanes with nitrones: highly diastereoselective synthesis of 1,2-oxazinan-6-amine derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for N-Cyclopropylaniline as a Substrate in Enzymatic Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-cyclopropylaniline and its derivatives serve as critical mechanistic probes in the study of enzymatic oxidation reactions. The unique chemical properties of the cyclopropyl group allow for the differentiation between single-electron transfer (SET) and hydrogen-atom transfer (HAT) pathways, which are fundamental mechanisms in the metabolism of xenobiotics and drug candidates. This document provides detailed application notes and experimental protocols for utilizing N-cyclopropylaniline-based substrates in enzymatic reactions catalyzed by Cytochrome P450 (P450) and Horseradish Peroxidase (HRP).

Application Notes

N-cyclopropyl-N-methylaniline (CPMA), a key derivative of N-cyclopropylaniline, is extensively used to investigate the mechanisms of oxidative N-dealkylation. The fate of the cyclopropyl ring upon enzymatic action provides a clear distinction between the operative reaction pathways:

• Single-Electron Transfer (SET) Mechanism: In a SET-mediated reaction, an electron is transferred from the nitrogen atom of the aniline to the enzyme's oxidative species, forming a highly reactive aminium cation radical. This intermediate undergoes rapid and irreversible ring-opening of the strained cyclopropyl group. This mechanism is characteristic of enzymes like horseradish peroxidase.[1][2]

• Hydrogen-Atom Transfer (HAT) Mechanism: In a HAT-mediated reaction, a hydrogen atom is abstracted from the carbon adjacent to the nitrogen, leading to the formation of a carbinolamine intermediate. This intermediate then spontaneously dealkylates. Importantly, the cyclopropyl ring remains intact throughout this process. This pathway is predominantly observed in cytochrome P450-catalyzed reactions.[2][3][4]

The distinct product profiles resulting from these two mechanisms make N-cyclopropylaniline derivatives invaluable tools for characterizing the catalytic activity of various oxidoreductases, particularly in the context of drug metabolism and toxicology studies. Understanding whether a drug candidate is metabolized via a SET or HAT pathway can provide insights into potential bioactivation pathways and the formation of reactive metabolites.

Quantitative Data Summary

The following table summarizes the quantitative data from studies on the enzymatic reactions of N-cyclopropyl-N-methylaniline.

Enzyme	Substrate	Parameter	Value	Products	Product Ratio (molar)	Reference
Cytochrome P450 2B1 (reconstituted)	N-cyclopropyl-N-methylaniline	Product Ratio	-	N-methylaniline	2	[4][5]
N-cyclopropylaniline	5	[4][5]
p-hydroxy-N-cyclopropyl-N-methylaniline	2	[4][5]
P450cam (PFDMAO-supported)	N-cyclopropyl-N-methylaniline	Total N-dealkylation Rate	0.9 nmol min⁻¹ nmol P450⁻¹	N-methylaniline & N-cyclopropylaniline	-	[3]
Horseradish Peroxidase (HRP)	N-cyclopropyl-N-methylaniline	Product Yield (in air)	-	N-methylaniline	20%	[1]
N-methylquinolinium	0.8 mol	[1]
beta-hydroxypropionic acid	0.2 mol	[1]
Product Yield (in pure O₂)	-	N-methylaniline	0.7 mol	[1]
N-methylquinolinium	0.3 mol	[1]
beta-hydroxypropionic acid	0.7 mol	[1]
Product Yield (anaerobic)	-	N-methylquinolinium	Quantitative	[1]

Experimental Protocols

Protocol 1: Oxidative N-Dealkylation of N-cyclopropyl-N-methylaniline by Horseradish Peroxidase (HRP)

This protocol is designed to demonstrate the SET-mediated ring-opening of the cyclopropyl group.

Materials:

• N-cyclopropyl-N-methylaniline (substrate)

• Horseradish Peroxidase (HRP)

• Hydrogen peroxide (H₂O₂)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for HPLC)

• Water (for HPLC)

• HPLC system with a C18 column and UV detector

Procedure:

• Reaction Setup:

  • Prepare a stock solution of N-cyclopropyl-N-methylaniline in a suitable organic solvent (e.g., ethanol or DMSO).

  • In a reaction vessel, combine the phosphate buffer, HRP, and the N-cyclopropyl-N-methylaniline stock solution to the desired final concentrations.

  • Initiate the reaction by adding a stock solution of H₂O₂.

  • The reaction can be performed under ambient air, purged with pure O₂, or under anaerobic conditions to observe the differential product formation.[1]

• Incubation:

  • Incubate the reaction mixture at a controlled temperature (e.g., 25°C or 37°C) with stirring.

  • The reaction is typically rapid and can be complete within 60 minutes.[1]

• Sample Analysis:

  • At various time points, withdraw aliquots of the reaction mixture and quench the reaction (e.g., by adding an equal volume of cold acetonitrile).

  • Centrifuge the quenched samples to precipitate the enzyme.

  • Analyze the supernatant by HPLC to identify and quantify the substrate and products. An Agilent Eclipse XDB-C18 column (4.6 × 150 mm, 5 μm) with a gradient elution of acetonitrile and water is a suitable method.[6]

  • Monitor the elution profile using a UV detector at a wavelength appropriate for the aniline derivatives (e.g., 208–240 nm).[6]

  • Expected products indicating a SET mechanism include N-methylaniline, N-methylquinolinium, and beta-hydroxypropionic acid.[1]

Protocol 2: Oxidative N-Dealkylation of N-cyclopropyl-N-methylaniline by Cytochrome P450

This protocol is designed to demonstrate the HAT-mediated reaction where the cyclopropyl ring remains intact.

Materials:

• N-cyclopropyl-N-methylaniline (substrate)

• Liver microsomes from phenobarbital-pretreated rats (containing CYP2B1) or purified, reconstituted CYP2B1.[4][5]

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺)

• Magnesium chloride (MgCl₂)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for HPLC)

• Water (for HPLC)

• HPLC system with a C18 column and UV detector

Procedure:

• Reaction Setup:

  • Prepare a stock solution of N-cyclopropyl-N-methylaniline in a suitable organic solvent.

  • In a reaction vessel, combine the phosphate buffer, liver microsomes or reconstituted enzyme system, and MgCl₂.

  • Add the N-cyclopropyl-N-methylaniline stock solution.

  • Pre-incubate the mixture for a few minutes at 37°C.

  • Initiate the reaction by adding the NADPH regenerating system.

• Incubation:

  • Incubate the reaction mixture at 37°C with shaking.

  • The reaction progress can be monitored over a period of up to 90 minutes, with approximately 80% consumption of the substrate observed in this timeframe.[4][5]

• Sample Analysis:

  • At various time points, withdraw aliquots and quench the reaction with a cold organic solvent like acetonitrile.

  • Centrifuge to pellet the protein and other solids.

  • Analyze the supernatant using HPLC with a C18 column and UV detection to separate and quantify the substrate and its metabolites.[4][5]

  • Expected products indicating a HAT mechanism include N-cyclopropylaniline, N-methylaniline, and p-hydroxy-N-cyclopropyl-N-methylaniline.[4][5] The cyclopropyl ring will be retained in the major products.

Visualizations

Caption: General experimental workflow for enzymatic reactions with N-cyclopropylaniline derivatives.

Caption: Mechanistic comparison of N-cyclopropyl-N-methylaniline metabolism by HRP and Cytochrome P450.

References

• 1. N-dealkylation of an N-cyclopropylamine by horseradish peroxidase. Fate of the cyclopropyl group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drug Metabolism: Enzyme Mechanisms and Inhibition | Medicinal Chemistry [medchem.ku.edu]
• 3. Anilinic N-Oxides Support Cytochrome P450-Mediated N-Dealkylation through Hydrogen-Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Formation of cyclopropanone during cytochrome P450-catalyzed N-dealkylation of a cyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting low yields in Buchwald-Hartwig synthesis of N-Cyclopropylaniline

Technical Support Center: Buchwald-Hartwig Synthesis of N-Cyclopropylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of N-Cyclopropylaniline via Buchwald-Hartwig amination.

Troubleshooting Guide for Low Yields

Low yields in the Buchwald-Hartwig synthesis of N-Cyclopropylaniline can arise from several factors. Cyclopropylamine is a challenging substrate due to its basicity and potential for side reactions. The following table summarizes common issues, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)	Typical Parameters
Low or No Conversion	1. Inactive Catalyst: The Pd(0) active species is not forming efficiently.[1] 2. Inappropriate Ligand: The chosen ligand is not suitable for the sterically demanding cyclopropylamine. 3. Suboptimal Base: The base is too weak or insoluble.[1][2] 4. Low Reaction Temperature: The reaction requires thermal energy to proceed.[3]	1. Use a pre-formed Pd(0) catalyst or an air-stable precatalyst (e.g., G3 or G4 palladacycles).[2] Ensure anaerobic conditions. 2. Screen sterically hindered and electron-rich ligands. Ligands like BrettPhos and adYPhos have shown success with primary amines.[4][5] 3. Switch to a stronger, non-nucleophilic base such as NaOtBu, KOtBu, or LHMDS.[2][5] Ensure the base is fresh and anhydrous. 4. Increase the reaction temperature, typically in the range of 80-110 °C.[3][6]	Catalyst Loading: 1-2 mol% Ligand Loading: 1.2-2.4 mol% Base: 1.2-2.0 equivalents Temperature: 80-110 °C
Significant Side Product Formation (e.g., Dehalogenation, Hydrodehalogenation)	1. Presence of Water: Moisture can lead to hydrodehalogenation of the aryl halide.[1] 2. Catalyst Decomposition: The catalyst may be degrading, leading to undesired side reactions. 3. Incorrect Base Choice: Some bases can promote side reactions.	1. Use anhydrous solvents and reagents. Dry glassware thoroughly. 2. Use a more robust ligand or a lower reaction temperature for a longer duration.[3] 3. Screen alternative bases. For instance, if using an alkoxide, consider a carbonate or phosphate base, although this may require higher temperatures.[2]	Solvent: Anhydrous Toluene or Dioxane[7] Atmosphere: Inert (Argon or Nitrogen)
Reaction Stalls Before Completion	1. Catalyst Inhibition/Deactivation: The product (N-Cyclopropylaniline) or starting materials may coordinate to the palladium, inhibiting catalysis.[1][3] 2. Reagent Insolubility: Poor solubility of the base or other reagents can slow down the reaction.[2][3]	1. Consider a higher catalyst loading or a different ligand that is less susceptible to product inhibition.[1] 2. Choose a solvent that effectively dissolves all components. Toluene is often a good choice.[5] Sonication can sometimes help with base solubility issues.[8]	Solvent: Toluene[5] Concentration: 0.1 - 0.5 M
Inconsistent Results	1. Variable Reagent Quality: Purity of the palladium source, ligand, and base can significantly impact the outcome. 2. Atmosphere Control: Inconsistent removal of oxygen can lead to variable catalyst activity.	1. Use high-purity reagents from a reliable source. 2. Ensure a consistently inert atmosphere by thoroughly degassing the solvent and using proper Schlenk techniques.	Reagents: High Purity Grade Technique: Consistent degassing and inert atmosphere handling.

Frequently Asked Questions (FAQs)

Q1: Why is cyclopropylamine a particularly challenging substrate for Buchwald-Hartwig amination?

Cyclopropylamine can be challenging due to its steric bulk and the potential for ring-opening side reactions under harsh conditions. Selecting a highly active and sterically hindered ligand is crucial to facilitate the coupling while minimizing unwanted side reactions.

Q2: What is the best ligand for the synthesis of N-Cyclopropylaniline?

While the optimal ligand can be substrate-dependent, sterically demanding and electron-rich phosphine ligands are generally preferred.[5] For the coupling of cyclopropylamine, ligands such as BrettPhos and the ylide-functionalized phosphine (YPhos) adYPhos have been reported to be effective, even at room temperature for some substrates.[4][5]

Q3: Can I use an aryl chloride as a starting material?

Yes, but aryl chlorides are generally less reactive than aryl bromides or iodides and may require more forcing conditions or specialized catalyst systems.[9] For aryl chlorides, more electron-rich and bulky ligands are often necessary to promote the challenging oxidative addition step.[5]

Q4: My reaction is very slow. Should I increase the temperature or the catalyst loading?

Both are viable options, but it is often preferable to first try increasing the temperature, as this can enhance the reaction rate without the added cost of more catalyst.[3] However, be mindful that excessively high temperatures can lead to catalyst decomposition.[3] If increasing the temperature does not improve the yield, then a moderate increase in catalyst loading (e.g., from 1 mol% to 2 mol%) can be attempted.

Q5: What is the role of the base, and which one should I choose?

The base is critical for deprotonating the amine-palladium complex to facilitate reductive elimination.[10] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[2][5] The choice of base can be critical, and screening may be necessary. For instance, KOtBu in toluene has been identified as an effective combination for this specific transformation.[5]

Experimental Protocol: Synthesis of N-Cyclopropylaniline

This protocol is a general guideline and may require optimization for specific aryl halides.

Reagents and Equipment:

• Aryl halide (1.0 mmol)

• Cyclopropylamine (1.2 mmol)

• Palladium precatalyst (e.g., [(tBuBrettPhos)Pd(allyl)]OTf, 0.02 mmol, 2 mol%)

• Ligand (if not using a precatalyst)

• Base (e.g., KOtBu, 1.4 mmol)

• Anhydrous toluene (5 mL)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add the aryl halide (if solid), palladium precatalyst, and base.

• Reagent Addition: Add the anhydrous toluene, followed by the aryl halide (if liquid) and cyclopropylamine via syringe.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with the inert gas to ensure the removal of oxygen.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Buchwald-Hartwig Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Troubleshooting Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 8. bristol.ac.uk [bristol.ac.uk]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]

Identifying degradation products of N-Cyclopropylaniline in photolysis

This technical support center provides researchers, scientists, and drug development professionals with guidance on identifying the degradation products of N-Cyclopropylaniline (CPA) during photolysis experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of N-Cyclopropylaniline under photolytic conditions?

A1: The main identified degradation product of N-Cyclopropylaniline (CPA) in photosensitized aqueous solutions is 3-hydroxy-N-phenylpropanamide.[1] This product results from the oxidative ring-opening of the cyclopropyl group.[1] Another, more polar and unstable product has been observed, which is suspected to be an endoperoxide intermediate (N-phenyl-1,2-dioxolan-3-amine), though it tends to degrade during sample concentration.[1] Based on similar oxidative transformation mechanisms, acetanilide is also considered a possible product.[1]

Q2: What is the general mechanism for the photolytic degradation of N-Cyclopropylaniline?

A2: The degradation of CPA is typically initiated by a single-electron transfer (SET) from the CPA molecule to an excited triplet-state photosensitizer.[1][2][3][4] This process forms a CPA radical cation.[1] Following its formation, the radical cation undergoes a spontaneous and irreversible ring-opening of the cyclopropyl group.[1][2][3][5] This irreversible step is a key feature of CPA's utility as a probe for single-electron transfer reactions.[1][2][4] The resulting distonic radical cation can then participate in further downstream chemical reactions to form stable degradation products.[1]

Q3: Why is a photosensitizer used in the photolysis of N-Cyclopropylaniline?

A3: A photosensitizer, such as 2-acetonaphthone (2AN), is used to initiate the degradation of N-Cyclopropylaniline through an indirect photolysis mechanism.[1] CPA itself may not absorb light efficiently at the wavelengths used for the experiment (e.g., UVA, ~365 nm), thus minimizing its direct photolysis.[1] The photosensitizer absorbs the light, becomes excited to a triplet state, and then oxidizes the CPA via a single-electron transfer, initiating the degradation process.[1][3]

Q4: What analytical techniques are most suitable for identifying and quantifying CPA and its degradation products?

A4: High-Performance Liquid Chromatography (HPLC) is a highly effective technique for monitoring the concentration of CPA and its degradation products over time.[1] For the separation, a C18 column with an acetonitrile/water gradient is commonly used.[1] For the structural elucidation and definitive identification of the isolated degradation products, Nuclear Magnetic Resonance (NMR) spectroscopy is the preferred method.[1][3][5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or very slow degradation of N-Cyclopropylaniline observed.	1. Inefficient Photosensitizer: The chosen photosensitizer may not be effective at the experimental wavelength or may not have the appropriate triplet energy. 2. Presence of Quenchers: Antioxidant moieties or other quenching species in the sample matrix can inhibit the degradation process by reducing the CPA radical cation back to its neutral state.[1][3][6] 3. Incorrect Wavelength: The light source may not be emitting at a wavelength that the photosensitizer can absorb efficiently.	1. Ensure the use of a suitable photosensitizer like 2-acetonaphthone for UVA light sources.[1] 2. Purify samples to remove potential antioxidants. Consider running control experiments with known quenchers to understand their effect.[1][6] 3. Verify the emission spectrum of the light source and ensure it overlaps with the absorption spectrum of the photosensitizer.[1]
Inconsistent or irreproducible degradation rates.	1. Fluctuations in Light Intensity: The output of the light source may not be stable over the course of the experiment. 2. Temperature Variations: The reaction temperature can affect the degradation rate.[1] 3. Oxygen Concentration: The presence and concentration of dissolved oxygen can influence the reaction pathways.	1. Allow the lamp to warm up and stabilize before starting the experiment. Use a radiometer to monitor light intensity. 2. Conduct experiments in a temperature-controlled environment.[1] 3. Ensure consistent aeration or deaeration of the solution as required by the experimental design.
Difficulty in identifying a specific degradation product.	Product Instability: Some degradation products, like the suspected endoperoxide intermediate, are unstable and may degrade during sample workup, such as concentration steps.[1]	1. Minimize sample processing time and avoid harsh conditions like excessive heat during solvent evaporation. 2. Analyze samples immediately after collection with minimal workup. 3. Employ analytical techniques that can analyze the sample directly, such as direct injection into an LC-MS system.
Observation of unexpected degradation products.	Direct Photolysis of CPA: If the light source emits at wavelengths that CPA can absorb (e.g., UVB), direct photolysis may occur, leading to different degradation pathways.[1]	1. Use a light source with a specific wavelength range that excites the photosensitizer but not CPA. For example, UVA bulbs (~350–400 nm) are suitable to avoid direct photolysis of CPA.[1] 2. Use appropriate filters to block shorter wavelengths if using a broad-spectrum lamp.

Quantitative Data Summary

The following table summarizes the key identified degradation products of N-Cyclopropylaniline photolysis in the presence of a photosensitizer.

Product Name	Retention Time (HPLC)	Relative Abundance	Identification Method
3-hydroxy-N-phenylpropanamide	~2.0 min	Accounts for ~45% of the converted CPA mass	1H NMR, HPLC
Unstable Intermediate (suspected N-phenyl-1,2-dioxolan-3-amine)	~3.4 min	Degrades during concentration	HPLC
Product 2	~2.7 min	Detected in irradiated mixtures	HPLC

Retention times are approximate and can vary based on the specific HPLC method.[1]

Experimental Protocols

Photolysis of N-Cyclopropylaniline

This protocol describes a general procedure for the photosensitized degradation of N-Cyclopropylaniline in an aqueous solution.

Materials:

• N-Cyclopropylaniline (CPA)

• 2-acetonaphthone (2AN) as a photosensitizer

• Acetonitrile (ACN) for stock solutions

• Nanopure water

• Potassium phosphate monobasic (for buffered solutions, if needed)

• UVA lamp (e.g., peak emission at ~365 nm)[1]

• Reaction vessel (e.g., quartz tube)

• Stirring apparatus

• HPLC system with a C18 column

Procedure:

• Stock Solution Preparation: Prepare a stock solution of CPA (e.g., 2.5 mM) in acetonitrile. Prepare a separate stock solution of the photosensitizer 2AN (e.g., 2.5 mM) in acetonitrile.[1]

• Working Solution Preparation: In the reaction vessel, prepare the working solution by adding the stock solutions to nanopure water to achieve the desired final concentrations (e.g., initial CPA concentration of 375 µM). The final concentration of acetonitrile should be kept low (e.g., <1%).[1]

• Photolysis:

  • Place the reaction vessel in a temperature-controlled setup with the UVA lamp.

  • Begin stirring the solution.

  • Turn on the UVA lamp to start the irradiation.

• Sampling: Withdraw aliquots (e.g., 200 µL) from the reaction vessel at specific time intervals.[1]

• Analysis: Analyze the collected samples directly by HPLC to monitor the decrease in CPA concentration and the formation of degradation products.[1]

HPLC Analysis Method

System:

• Thermo Scientific Dionex Ultimate 3000 HPLC with a Variable Wavelength Detector (VWD) or equivalent.[1]

Column:

• Agilent Eclipse XDB-C18 (4.6 x 150 mm, 5 µm).[1]

Mobile Phase:

• A gradient of acetonitrile and water.

Flow Rate:

• 1 mL/min.[1]

Detection:

• UV detection at a wavelength between 208–240 nm.[1]

Injection Volume:

• Dependent on system sensitivity and sample concentration.

Visualizations

Caption: Experimental workflow for identifying photolytic degradation products of N-Cyclopropylaniline.

Caption: Signaling pathway for the photosensitized degradation of N-Cyclopropylaniline.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mcneill-group.org [mcneill-group.org]
• 3. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 5. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers. | Sigma-Aldrich [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for N-Cyclopropylaniline annulation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the annulation of N-cyclopropylaniline and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the photocatalytic [3+2] annulation of N-cyclopropylanilines?

A1: The reaction is typically initiated by a photocatalyst, often a ruthenium or iridium complex, which, upon visible light irradiation, becomes excited. This excited catalyst then oxidizes the N-cyclopropylaniline via a single electron transfer (SET) to form a radical cation. This is followed by a rapid and irreversible ring-opening of the cyclopropyl group to generate a distonic radical cation. This intermediate then adds to the reaction partner (e.g., alkyne or alkene) to form a vinyl or alkyl radical, which subsequently undergoes intramolecular cyclization. Finally, the photocatalyst in its reduced state regenerates the active catalyst by reducing an intermediate radical cation to the final product.[1][2][3][4]

Q2: Can this annulation be performed without a photocatalyst?

A2: Yes, an alternative catalyst-free method involves direct electrolysis.[1][5][6][7] This electrochemical approach achieves a redox-neutral [3+2] annulation through a chain reaction mechanism.[1][6][7] The reaction is initiated by the anode oxidation of the N-cyclopropylaniline.[1]

Q3: What are the common reaction partners for N-cyclopropylaniline in this annulation?

A3: A variety of π-systems can be used as reaction partners, including alkynes, enynes, diynes, and alkenes, leading to the formation of diverse five-membered carbocycles and heterocycles.[3][8][9]

Q4: Are there any known limitations to the substrate scope?

A4: Yes, there are some limitations. For instance, substitution on the nitrogen of the cyclopropylamine, such as an N-methyl group, has been shown to make the ring-opening of the amine radical cation very sluggish, leading to no reaction.[8] While substitution on the cyclopropyl ring is generally tolerated, the reaction efficiency can be sensitive to the substitution pattern on the reaction partner. For example, terminal alkenes and alkynes are often more reactive.[8] The requirement of an N-aryl group on the cyclopropylamine is also a limitation for the generality of the reaction.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inefficient photocatalyst	Screen different photocatalysts. While Ru(bpz)3(PF6)2 is common, other ruthenium or iridium complexes might offer better performance for your specific substrates.[8]
Incomplete reaction	Increase the reaction time and monitor the progress by TLC or GC-MS. Ensure the light source is positioned optimally for efficient irradiation of the reaction mixture.[8]
Degradation of starting material or product	Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) by properly degassing the solvent.[8] Use of visible light LEDs is generally mild, but prolonged exposure could lead to degradation.
Unsuitable solvent	The choice of solvent can be critical. Acetonitrile is commonly used and often gives good results.[10] Other polar aprotic solvents can be screened.
Inhibited radical cation formation or ring opening	Substituents on the N-cyclopropylaniline can significantly impact the reaction. Electron-donating groups on the aniline ring can facilitate oxidation, while N-alkylation can inhibit the reaction.[8] Consider synthesizing an analog with different electronic properties if feasible.
Formation of Side Products	Dimerization or polymerization of the reaction partner	Use a larger excess of the alkyne or alkene partner (e.g., 5-10 equivalents) to favor the intermolecular annulation over side reactions.[8][10]
Competing reaction pathways	For substrates like enynes, both the double and triple bond can react. The chemoselectivity can be influenced by steric and electronic factors.[8]
Poor Diastereoselectivity	Reaction conditions	Diastereoselectivity can be solvent-dependent. A switch from polar protic to non-polar aprotic solvents has been observed to reverse diastereoselectivity in some cases.[10]
Difficulty in Product Purification	Excess reaction partner	If a large excess of a high-boiling point alkyne or alkene is used, its removal can be challenging. Consider using a more volatile reaction partner if possible, or explore alternative purification techniques like chromatography on different stationary phases.

Experimental Protocols

General Procedure for Photocatalytic [3+2] Annulation

A detailed experimental protocol for the photocatalytic [3+2] annulation of N-cyclopropylanilines with alkynes is as follows:

• To an oven-dried test tube equipped with a magnetic stir bar, add the photocatalyst (e.g., Ru(bpz)3(PF6)2, 2 mol%).

• Add the N-cyclopropylaniline (0.2 mmol, 1.0 equiv) and the alkyne (1.0 mmol, 5.0 equiv).

• Add the dry solvent (e.g., acetonitrile, 2 mL).

• Seal the test tube with a Teflon screw cap.

• Degas the reaction mixture using three freeze-pump-thaw cycles to ensure an inert atmosphere.

• Place the test tube approximately 8 cm from a visible light source (e.g., an 18W white LED).

• Irradiate the mixture at room temperature for the specified time (e.g., 8-24 hours), stirring vigorously.

• Upon completion, the reaction mixture can be concentrated and purified by silica gel chromatography to isolate the desired product.[8]

Data Presentation

Table 1: Optimization of Photocatalyst for the Annulation of N-Cyclopropylaniline with Phenylacetylene[3][8]

Entry	Photocatalyst	Solvent	Yield (%)
1	Ru(bpy)3(PF6)2	CH3CN	45
2	Ru(bpz)3(PF6)2	CH3CN	68
3	Ir(ppy)3	CH3CN	55
4	Ir[dF(CF3)ppy]2(dtbbpy)PF6	CH3CN	62

Conditions: N-cyclopropylaniline (0.2 mmol), phenylacetylene (1.0 mmol), catalyst (2 mol%), solvent (2 mL), irradiated with an 18W white LED for 8 hours at room temperature. Yields are isolated yields.

Visualizations

Photocatalytic Annulation Workflow

Caption: Experimental workflow for the photocatalytic annulation.

Proposed Mechanism for Photocatalytic [3+2] Annulation

Caption: Mechanism of the photocatalytic [3+2] annulation.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting guide for low product yield.

References

• 1. Electrocatalytic redox neutral [3 + 2] annulation of N -cyclopropylanilines and alkenes - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05665K [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Visible light mediated intermolecular [3 + 2] annulation of cyclopropylanilines with alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mcneill-group.org [mcneill-group.org]
• 5. Electrocatalytic redox neutral [3 + 2] annulation of N-cyclopropylanilines and alkenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. scholarworks.uark.edu [scholarworks.uark.edu]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Intermolecular [3+2] Annulation of Cyclopropylanilines with Alkynes, Enynes, and Diynes via Visible Light Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. core.ac.uk [core.ac.uk]
• 10. chemrxiv.org [chemrxiv.org]

Technical Support Center: Purification of N-Cyclopropylaniline

Welcome to the technical support center for the purification of N-Cyclopropylaniline. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for obtaining high-purity N-Cyclopropylaniline from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude N-Cyclopropylaniline reaction mixture?

A1: Common impurities depend on the synthetic route, but typically include unreacted starting materials such as aniline or a corresponding aryl halide and cyclopropylamine, the catalyst (e.g., palladium complexes from a Buchwald-Hartwig amination), and potentially side-products like di-cyclopropylaniline or other C-N coupled products.

Q2: Which chromatographic techniques are most effective for purifying N-Cyclopropylaniline?

A2: Both normal-phase flash column chromatography and reverse-phase high-performance liquid chromatography (HPLC) are effective methods for purifying N-Cyclopropylaniline.[1] The choice between them depends on the scale of the purification, the nature of the impurities, and the required final purity.

Q3: My N-Cyclopropylaniline appears to be degrading on the silica gel column. What can I do?

A3: N-Cyclopropylaniline, being an amine, is basic and can interact strongly with the acidic silanol groups on standard silica gel, leading to degradation or poor recovery.[2][3] To mitigate this, you can deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a tertiary amine like triethylamine (1-3%).[4] Alternatively, using a different stationary phase like basic alumina or an amine-functionalized silica gel can prevent this issue.[2][3]

Q4: I'm observing significant peak tailing during flash column chromatography. How can I improve the peak shape?

A4: Peak tailing is a common issue when purifying amines on silica gel due to the acid-base interaction.[2] Adding a competing base, such as 1-2% triethylamine or a few drops of ammonium hydroxide, to your eluent system can significantly improve peak shape by neutralizing the acidic sites on the silica gel.[2][4]

Q5: What is a good starting solvent system for flash column chromatography of N-Cyclopropylaniline?

A5: A good starting point for a solvent system is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate. The polarity should be adjusted based on the Rf value of N-Cyclopropylaniline on a TLC plate. A target Rf of 0.2-0.3 is often ideal for good separation.[4] Remember to include a small percentage of triethylamine in your eluent to prevent peak tailing.

Q6: Can I use reverse-phase HPLC for final purification?

A6: Yes, reverse-phase HPLC is an excellent technique for obtaining high-purity N-Cyclopropylaniline, especially for smaller quantities or when very high purity is required.[1] A C18 column is commonly used with a mobile phase consisting of a mixture of acetonitrile and water, often with a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no recovery of N-Cyclopropylaniline from a silica gel column.	The compound is irreversibly binding to or degrading on the acidic silica gel.[5]	Use a deactivated stationary phase such as basic alumina or amine-functionalized silica. Alternatively, add 1-3% triethylamine to your eluent.[2][3][4]
Co-elution of N-Cyclopropylaniline with a non-polar impurity.	The solvent system is too polar, causing your product to move too quickly down the column.	Decrease the polarity of your eluent system (e.g., increase the percentage of hexanes in a hexanes/ethyl acetate system).
Co-elution of N-Cyclopropylaniline with a polar impurity.	The solvent system is not polar enough to sufficiently separate the compounds.	Increase the polarity of your eluent system (e.g., increase the percentage of ethyl acetate). Consider using a gradient elution.[4]
Streaking or broad peaks on the TLC plate.	The compound is interacting too strongly with the silica gel.	Add a small amount of triethylamine (1-2%) to the TLC developing solvent.
The purified product is a yellow or brown oil, but should be colorless.	The product may have oxidized upon exposure to air and light.	N-Cyclopropylaniline can be sensitive to oxidation. It is best to handle it under an inert atmosphere (nitrogen or argon) and store it in a cool, dark place.

Data Presentation

The following table summarizes the expected outcomes for the purification of N-Cyclopropylaniline using different chromatographic techniques.

Parameter	Flash Column Chromatography (Silica Gel with 1% TEA)	Flash Column Chromatography (Basic Alumina)	Preparative Reverse-Phase HPLC
Typical Loading Capacity	1-10 g of crude material per 100 g of stationary phase	1-5 g of crude material per 100 g of stationary phase	10-500 mg per injection (depending on column size)
Expected Purity	95-98%	96-99%	>99%
Typical Yield	80-95%	85-97%	>90%
Solvent Consumption	High	High	Moderate
Time per Purification	2-4 hours	2-4 hours	30-60 minutes per injection

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol assumes a crude reaction mixture containing N-Cyclopropylaniline and non-polar to moderately polar byproducts.

• Preparation of the Stationary Phase:

  • Choose a suitable column size based on the amount of crude material.

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 98:1:1 Hexanes:Ethyl Acetate:Triethylamine).

  • Pack the column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude N-Cyclopropylaniline in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for less soluble material, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin elution with the low-polarity solvent system.

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the N-Cyclopropylaniline.

  • Collect fractions and monitor the elution by thin-layer chromatography (TLC).

• Fraction Analysis and Product Isolation:

  • Spot each fraction on a TLC plate and visualize using a UV lamp (254 nm).

  • Combine the fractions containing the pure N-Cyclopropylaniline.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Protocol 2: Purification by Preparative Reverse-Phase HPLC

This protocol is suitable for obtaining highly pure N-Cyclopropylaniline.

• System Preparation:

  • Equilibrate the preparative HPLC system, including a C18 column, with the initial mobile phase conditions (e.g., 90:10 Water with 0.1% TFA : Acetonitrile with 0.1% TFA).

• Sample Preparation:

  • Dissolve the partially purified or crude N-Cyclopropylaniline in a suitable solvent (e.g., a small amount of acetonitrile or the initial mobile phase).

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Injection and Separation:

  • Inject the filtered sample onto the column.

  • Run a gradient elution by increasing the percentage of the organic solvent (acetonitrile) over time to elute the N-Cyclopropylaniline. The exact gradient will need to be optimized based on analytical HPLC runs.

• Fraction Collection and Product Isolation:

  • Collect fractions corresponding to the N-Cyclopropylaniline peak as detected by the UV detector.

  • Combine the pure fractions.

  • Remove the acetonitrile by rotary evaporation.

  • If a volatile buffer like formic acid was used, the water can be removed by lyophilization. If a non-volatile buffer like TFA was used, an extraction or neutralization and extraction step may be necessary before removing the water.

Visualizations

Caption: Experimental workflow for the purification of N-Cyclopropylaniline.

Caption: Troubleshooting logic for N-Cyclopropylaniline purification issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. Chromatography [chem.rochester.edu]
• 5. Chromatography [chem.rochester.edu]

Preventing radical chain reactions in N-Cyclopropylaniline experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and managing radical chain reactions during experiments with N-Cyclopropylaniline (N-CPA).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of N-Cyclopropylaniline degradation in my experiments?

A1: N-Cyclopropylaniline is susceptible to single-electron transfer (SET) oxidation, which initiates a radical chain reaction. This process is often triggered by exposure to air (oxygen), light (photosensitizers), or other oxidizing agents in the reaction mixture. The initial oxidation forms an N-cyclopropylaniline radical cation, which is unstable and undergoes rapid, irreversible ring-opening. This ring-opened radical is the primary propagating species in a cascade of reactions that lead to the formation of various degradation products.

Q2: What are the common degradation products I might observe?

A2: Common degradation products resulting from the radical chain reaction of N-CPA include acetanilides and 3-hydroxy-N-phenylpropanamide.[1] The formation of these products is a strong indicator that radical-mediated degradation is occurring. The presence of these impurities can complicate product purification and reduce the yield of your desired compound.

Q3: How can I minimize the risk of initiating these radical chain reactions?

A3: The most effective strategy is to minimize your experiment's exposure to oxygen and light. This can be achieved by:

• Working under an inert atmosphere: Utilizing gases like argon or nitrogen throughout your experiment is crucial.

• Using degassed solvents: Solvents can dissolve atmospheric oxygen, which can then participate in radical reactions.

• Protecting the reaction from light: Amber glass vials or wrapping your glassware in aluminum foil can prevent photo-initiated reactions.

Q4: What are radical scavengers and antioxidants, and how do they help?

A4: Radical scavengers and antioxidants are chemical compounds that can terminate radical chain reactions.

• Radical Scavengers (e.g., isopropanol) react with and neutralize free radicals, preventing them from propagating the chain reaction.

• Antioxidants (e.g., phenols, diphenylamine) are easily oxidized and can donate a hydrogen atom to quench radical species, thus protecting N-CPA from oxidation.

Troubleshooting Guides

This section provides solutions to common problems encountered during N-CPA experiments.

Problem 1: My N-CPA sample/reaction mixture is turning brown/dark.

Potential Cause	Solution
Air Oxidation	The discoloration is a common sign of oxidation. Immediately purge your reaction vessel with an inert gas (argon or nitrogen) and ensure all subsequent steps are performed under an inert atmosphere. For storage, ensure the N-CPA is in a tightly sealed container under an inert gas.
Light Exposure	Photosensitized oxidation may be occurring. Protect your reaction from light by using amber glassware or wrapping the reaction vessel in aluminum foil.

Problem 2: I am observing unexpected side products in my reaction.

Potential Cause	Solution
Radical Chain Reaction	The side products are likely the result of N-CPA degradation. Add a radical scavenger or antioxidant to your reaction mixture. See the data table below for a comparison of potential inhibitors.
Solvent Effects	The choice of solvent can influence the rate and pathway of radical reactions.[2][3][4][5][6] Consider using a less polar, aprotic solvent if compatible with your reaction chemistry.

Problem 3: My reaction yield is consistently low, and I suspect N-CPA degradation.

Potential Cause	Solution
Incomplete Prevention of Radical Reactions	A multi-pronged approach is often necessary. Combine the use of an inert atmosphere, light protection, and the addition of a suitable radical scavenger or antioxidant.
Sub-optimal Reaction Conditions	Radical reactions can be sensitive to temperature. If possible, try running your reaction at a lower temperature to disfavor the initiation of radical chain reactions.

Data Presentation: Efficacy of Radical Scavengers and Antioxidants

The following table summarizes the relative effectiveness of various compounds in inhibiting the degradation of aromatic amines. While this data is not exclusively for N-CPA, it provides a valuable guide for selecting an appropriate inhibitor. The efficacy is presented as the rate constant for the reaction of the antioxidant with peroxyl radicals (k7), a key step in inhibiting oxidative degradation.[7] A higher k7 value indicates a more effective antioxidant.

Inhibitor Class	Compound	log(k7)	Relative Efficacy
Phenols	2,6-di-tert-butyl-4-methylphenol (BHT)	4.8	Moderate
α-Tocopherol (Vitamin E)	6.5	High
Aromatic Amines	Diphenylamine	5.2	Moderate-High
N,N'-diphenyl-p-phenylenediamine	6.2	High
Radical Scavengers	Isopropanol	-	Effective (Qualitative)

Experimental Protocols

Protocol 1: General Handling of N-Cyclopropylaniline under Inert Atmosphere

This protocol outlines the basic procedure for setting up a reaction with N-CPA while minimizing exposure to air.

Materials:

• Schlenk flask or three-necked round-bottom flask

• Rubber septa

• Inert gas source (Argon or Nitrogen) with a bubbler

• Schlenk line (optional, but recommended)

• Degassed solvents

• Syringes and needles

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas.

• Inert Atmosphere Setup: Assemble the glassware and connect it to the inert gas line. If using a Schlenk line, perform at least three evacuate-refill cycles to remove atmospheric gases.[8] If using a balloon, flush the flask with inert gas for several minutes.

• Reagent Addition:

  • Solids: If N-CPA or other reagents are solids, add them to the flask before establishing the inert atmosphere.

  • Liquids: Add degassed solvents and liquid reagents via syringe through a rubber septum.

• Maintaining Inert Atmosphere: Maintain a positive pressure of inert gas throughout the reaction, which can be monitored with an oil bubbler.

• Reaction Work-up: Quench and work up the reaction under a positive flow of inert gas until the product is isolated and deemed stable in air.

Protocol 2: Photochemical Reaction Setup

This protocol provides guidelines for performing photochemical reactions with N-CPA while preventing unwanted radical side reactions.

Materials:

• Photoreactor

• Quartz or borosilicate glass reaction vessel (depending on the required wavelength)

• Inert gas setup (as in Protocol 1)

• Light source (e.g., UV lamp, LED)

• Cooling system (e.g., fan, water bath)

Procedure:

• Inert Atmosphere: Set up the reaction vessel under a strict inert atmosphere as described in Protocol 1.

• Reaction Mixture: Prepare the reaction mixture in the vessel, including N-CPA, solvent, and any photosensitizers or reactants. If necessary, add a radical scavenger or antioxidant.

• Photoreactor Assembly: Place the reaction vessel in the photoreactor. Ensure the light source is positioned for even illumination.

• Temperature Control: Use a cooling system to maintain a constant and appropriate temperature, as photochemical reactions can generate heat.

• Irradiation: Turn on the light source to initiate the reaction. Protect the setup from external light sources.

• Monitoring: Monitor the reaction progress by taking aliquots via syringe at regular intervals and analyzing them (e.g., by TLC, LC-MS).

• Work-up: Once the reaction is complete, turn off the light source and work up the reaction under inert atmosphere and subdued lighting.

Mandatory Visualizations

Caption: Radical chain reaction mechanism of N-Cyclopropylaniline degradation.

Caption: Troubleshooting workflow for N-Cyclopropylaniline experiments.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Solvent effects in the aza-Michael addition of anilines [comptes-rendus.academie-sciences.fr]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The frequently overlooked importance of solvent in free radical syntheses - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]

Overcoming poor diastereoselectivity in N-Cyclopropylaniline reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to poor diastereoselectivity in reactions involving N-cyclopropylanilines.

Frequently Asked Questions (FAQs)

Q1: My reaction with N-cyclopropylaniline is showing poor diastereoselectivity. What are the most common contributing factors?

A1: Poor diastereoselectivity in N-cyclopropylaniline reactions often stems from several key factors. The nature of the substrates, including the steric bulk of substituents on both the N-cyclopropylaniline and the reacting partner, plays a crucial role. Reaction conditions are also critical; temperature, solvent polarity, and the choice of catalyst or promoter can significantly influence the transition state energies of the diastereomeric pathways, thereby affecting the product ratio.

Q2: How does solvent choice impact the diastereoselectivity of my reaction?

A2: Solvents can have a profound effect on diastereoselectivity by influencing the solvation of transition states.[1] Polar protic solvents, for instance, can form hydrogen bonds and stabilize more polar transition states, while non-polar aprotic solvents may favor aggregation or specific catalyst-substrate conformations. It is often beneficial to screen a range of solvents with varying polarities and coordinating abilities to optimize the diastereomeric ratio (d.r.). In some cases, highly polar protic fluorinated alcohols like hexafluoroisopropanol (HFIP) can activate Michael acceptors, promoting the reaction.[2]

Q3: Can a chiral auxiliary be used to control stereoselectivity in N-cyclopropylaniline reactions?

A3: Yes, employing a chiral auxiliary is a well-established strategy to induce diastereoselectivity. The auxiliary is a chiral moiety temporarily attached to one of the reactants, directing the approach of the other reactant from a less sterically hindered face.[3] For N-cyclopropylanilines, a chiral group could potentially be incorporated into the aniline structure or the reacting partner. After the reaction, the auxiliary is cleaved to yield the desired enantiomerically enriched product. Common chiral auxiliaries include Evans oxazolidinones and pseudoephedrine amides.[3]

Q4: What role do catalysts play in improving the diastereomeric ratio?

A4: Catalysts, particularly chiral Lewis acids or organocatalysts, can create a chiral environment around the reactants, leading to a facial bias in the approach of the reacting partners. This can significantly enhance diastereoselectivity and, in the case of chiral catalysts, enantioselectivity. For instance, in [3+2] cycloadditions of N-cyclopropylanilines, chiral phosphoric acids have been used in combination with a photoredox catalyst to achieve high diastereo- and enantioselectivity.[4][5]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Diastereomeric Ratio (e.g., ~1:1)	- Suboptimal Temperature: The reaction may be running under thermodynamic control where the diastereomers are of similar stability, or at a temperature too high for effective kinetic resolution.	- Vary the Temperature: Run the reaction at a lower temperature (e.g., 0 °C, -20 °C, or -78 °C) to favor the kinetically controlled product, which often exhibits higher diastereoselectivity.
- Inappropriate Solvent: The solvent may not be effectively differentiating the energies of the diastereomeric transition states.	- Solvent Screening: Test a range of solvents with varying polarities (e.g., toluene, THF, CH₂Cl₂, CH₃CN, HFIP).
- Steric or Electronic Effects: The substituents on the N-cyclopropylaniline or the reaction partner may not be sufficient to induce a significant facial bias.	- Modify Substrates: If possible, increase the steric bulk of a directing group to enhance facial shielding.
- Achiral Catalyst or Promoter: The catalyst used may not be providing a sufficiently structured chiral environment.	- Introduce a Chiral Catalyst/Auxiliary: Employ a chiral Lewis acid, a chiral organocatalyst, or attach a chiral auxiliary to one of the substrates.[3]
Reaction is Slow at Temperatures that Give Good Selectivity	- Low Reaction Rate: Lower temperatures that favor high diastereoselectivity often lead to slower reaction rates.	- Increase Catalyst Loading: A modest increase in catalyst concentration can sometimes improve the reaction rate without compromising selectivity.
- Change Catalyst: Switch to a more active catalyst that can operate efficiently at lower temperatures.
Difficulty in Determining the Diastereomeric Ratio	- Overlapping NMR Signals: The proton NMR signals for the two diastereomers may be poorly resolved, making accurate quantification difficult.	- Use a Higher Field NMR: A higher magnetic field strength can improve signal dispersion.
- Change NMR Solvent: Using a different deuterated solvent (e.g., C₆D₆) can sometimes induce different chemical shifts for the diastereomers.
- HPLC Analysis: Use chiral or achiral HPLC to separate and quantify the diastereomers.

Data Presentation

Table 1: Effect of Olefin Substitution on Diastereoselectivity in a [3+2] Cycloaddition

Entry	Olefin	Diastereomeric Ratio (d.r.)	Yield (%)
1	Methyl Acrylate	-	Good
2	Methyl Methacrylate	Modest	Quantitative
3	Trisubstituted Olefin	9:1	57

Data synthesized from a study on photoactivated [3+2] cycloadditions of N-aryl cyclopropylamines.[6]

Table 2: Influence of N-Substituent on Diastereoselectivity in a Formal SN2' Reaction

Entry	Aniline Nucleophile	Diastereomeric Ratio (d.r.)	Yield (%)
1	N-methylaniline	3:1	55
2	p-Fluoro-N-methylaniline	~3:1	Similar
3	N-ethylaniline	13:1	-

Data from a study on the preparation of chiral cyclopropyl amines.[7]

Experimental Protocols

General Protocol for a Diastereoselective Photoredox-Catalyzed [3+2] Cycloaddition

This protocol is a generalized procedure based on published methods for the visible-light-induced cycloaddition of N-sulfonyl cyclopropylamines with electron-deficient olefins.[8]

• Preparation of the Reaction Mixture:

  • To an oven-dried reaction vessel equipped with a magnetic stir bar, add the N-sulfonyl cyclopropylamine (1.0 equiv.), the electron-deficient olefin (1.5-2.0 equiv.), and the photocatalyst (e.g., an organic dye, 1-5 mol%).

  • Dissolve the components in a suitable solvent (e.g., acetonitrile, DMF) that has been previously degassed.

• Reaction Setup:

  • Seal the reaction vessel and place it in a location where it can be irradiated.

  • Position a light source (e.g., blue LEDs, compact fluorescent lamp) at a consistent distance from the reaction vessel.

  • If temperature control is necessary, place the reaction setup in a cooling bath.

• Reaction Execution:

  • Commence stirring and irradiation of the reaction mixture.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to isolate the desired cyclopentane product.

• Analysis:

  • Determine the diastereomeric ratio of the purified product by ¹H NMR spectroscopy or HPLC analysis.

Visualizations

Diagram 1: Troubleshooting Workflow for Poor Diastereoselectivity

Caption: Troubleshooting workflow for improving diastereoselectivity.

Diagram 2: Key Factors Influencing Diastereoselectivity

Caption: Factors affecting the diastereoselectivity of a reaction.

References

• 1. Intermolecular [3+2] Cycloaddition of Cyclopropylamines with Olefins by Visible-Light Photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric [3 + 2] photocycloadditions of cyclopropylamines with electron-rich and electron-neutral olefins - Chemical Science (RSC Publishing) DOI:10.1039/D1SC07044D [pubs.rsc.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Stability issues of N-Cyclopropylaniline under acidic or basic conditions

Welcome to the Technical Support Center for N-Cyclopropylaniline. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of N-Cyclopropylaniline under various experimental conditions. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for N-Cyclopropylaniline?

A1: The main stability concerns for N-Cyclopropylaniline are oxidation and, to a lesser extent, degradation under harsh acidic or basic conditions. Anilines, in general, are susceptible to oxidation, which can be accelerated by exposure to air, light, and certain metal ions. This often results in the formation of colored impurities, causing the sample to darken from a colorless or pale-yellow liquid to brown.[1][2][3] N-Cyclopropylaniline is particularly known to undergo an irreversible ring-opening of the cyclopropyl group upon single-electron oxidation.[4][5][6][7]

Q2: How does N-Cyclopropylaniline behave in acidic solutions?

A2: N-Cyclopropylaniline, like other anilines, is a weak base and will react with strong acids to form the corresponding anilinium salt.[2] In this protonated form, the lone pair of electrons on the nitrogen is no longer available to participate in oxidative reactions, which can increase the compound's stability against oxidation. However, under harsh acidic conditions (e.g., concentrated acids, high temperatures), acid-catalyzed degradation, such as hydrolysis or ring-opening of the cyclopropyl group, may occur, although specific data on this is limited.

Q3: Is N-Cyclopropylaniline stable in basic solutions?

A3: The stability of N-Cyclopropylaniline in basic solutions is not well-documented in the literature. Generally, anilines are relatively stable in mild basic conditions. However, strong bases at elevated temperatures can promote degradation. It is advisable to use N-Cyclopropylaniline in buffered solutions if a basic pH is required and to minimize exposure time and temperature.

Q4: My N-Cyclopropylaniline solution has turned brown. What should I do?

A4: A brown coloration is a common indicator of oxidation.[1][3] To prevent this, it is crucial to handle and store the compound under an inert atmosphere (e.g., nitrogen or argon).[8] If your experiment is sensitive to impurities, it is recommended to use freshly purified N-Cyclopropylaniline or to purify the discolored solution, for example, by distillation or column chromatography, if feasible. For future experiments, consider deoxygenating your solvents before preparing solutions.

Q5: How can I monitor the stability of N-Cyclopropylaniline in my experimental setup?

A5: The most effective way to monitor the stability of N-Cyclopropylaniline is by using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[9] By comparing chromatograms of your sample over time against a freshly prepared standard, you can quantify the degradation by observing a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with N-Cyclopropylaniline.

Problem	Potential Cause	Troubleshooting Steps
Discoloration of Solution (Yellowing/Browning)	Oxidation of the aniline moiety by atmospheric oxygen, often accelerated by light.[1][2][3]	• Prepare solutions using deoxygenated solvents.• Store solutions under an inert atmosphere (e.g., argon or nitrogen).[8]• Protect solutions from light by using amber vials or wrapping containers in foil.[8]• Prepare solutions fresh before use whenever possible.
Inconsistent Experimental Results	Degradation of N-Cyclopropylaniline stock solutions over time.	• Aliquot stock solutions to minimize freeze-thaw cycles and exposure to air.• Re-evaluate the purity of the stock solution using HPLC or another suitable analytical method if it has been stored for an extended period.• Prepare fresh stock solutions more frequently.
Formation of Precipitate	Formation of insoluble degradation products or precipitation of the anilinium salt in certain buffer systems.	• Identify the precipitate. If it is a degradation product, review handling and storage procedures.• If using acidic conditions, ensure the formed anilinium salt is soluble in your solvent system. A change in solvent may be necessary.
Unexpected Side Products in Reactions	Degradation of N-Cyclopropylaniline under the reaction conditions (e.g., strong acid/base, high temperature).	• Perform control experiments without other reactants to assess the stability of N-Cyclopropylaniline under your specific reaction conditions.• Consider milder reaction conditions (e.g., lower temperature, shorter reaction time, less harsh pH).• Protect the amine group if it is not the intended reaction site, for example, by acylation.[2]

Quantitative Data Summary

Condition	Stability of Anilines (General)	Remarks for N-Cyclopropylaniline
Acidic (e.g., 0.1 M HCl)	Generally stable as the anilinium salt, which is less susceptible to oxidation.[2]	Protonation of the nitrogen atom should enhance stability against oxidation. Potential for acid-catalyzed ring-opening of the cyclopropyl group under harsh conditions, but this is not well-documented.
Neutral (pH ~7)	Moderately stable but susceptible to oxidation, especially with exposure to air and light.[1]	This is the recommended pH for storage of aniline solutions to maximize stability.[1]
Basic (e.g., 0.1 M NaOH)	Can be susceptible to degradation, particularly at elevated temperatures.	Specific degradation pathways and rates are not well-established. It is advisable to limit exposure to strong basic conditions.
Oxidative (e.g., H₂O₂)	Prone to oxidation, leading to a variety of degradation products.[2]	N-Cyclopropylaniline undergoes a characteristic irreversible ring-opening upon oxidation.[4][5][6][7]

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound.[10] The following is a general protocol that can be adapted for N-Cyclopropylaniline.

• Preparation of Stock Solution: Prepare a stock solution of N-Cyclopropylaniline in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acidic Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

  • Incubate the solution at a controlled elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At specified time points, withdraw samples, neutralize with a suitable base, and dilute with the mobile phase for HPLC analysis.

• Basic Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

  • Incubate and sample as described for acidic degradation, neutralizing with a suitable acid before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of a dilute hydrogen peroxide solution (e.g., 3% H₂O₂).

  • Incubate at room temperature, protected from light, for a defined period.

  • Sample at time points and analyze by HPLC.

• Control Sample:

  • Dilute an aliquot of the stock solution with the solvent to the same concentration as the stressed samples and store at 2-8°C, protected from light.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method.

  • Compare the chromatograms of the stressed samples to the control to determine the extent of degradation and identify any degradation products.

Protocol 2: Monitoring Stability by HPLC

• HPLC System: A standard HPLC system with a UV detector and a C18 reverse-phase column is suitable.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile) is typically effective for separating anilines from their degradation products.

• Procedure:

  • Prepare a standard solution of N-Cyclopropylaniline of known concentration.

  • Inject the standard to determine the retention time and peak area of the parent compound.

  • At each time point of your experiment, inject a sample of your experimental solution.

  • Monitor for a decrease in the peak area of N-Cyclopropylaniline and the emergence of new peaks.

Visualizations

Caption: Oxidative degradation pathway of N-Cyclopropylaniline.

Caption: General workflow for a forced degradation study.

Caption: Acid-base equilibrium of N-Cyclopropylaniline.

References

• 1. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Aniline - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mcneill-group.org [mcneill-group.org]
• 6. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Managing air and moisture sensitivity of N-Cyclopropylaniline reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-cyclopropylaniline and its derivatives. The information addresses common issues related to the air and moisture sensitivity of these compounds and their reactions.

Frequently Asked Questions (FAQs)

Q1: Is N-cyclopropylaniline sensitive to air and moisture?

A1: Yes, N-cyclopropylanilines are susceptible to air oxidation.[1] This degradation can occur under ambient conditions and may be accelerated by heat or light, leading to the formation of impurities.[1] Therefore, it is crucial to handle and store N-cyclopropylaniline and its derivatives under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.[2]

Q2: What are the primary degradation products of N-cyclopropylaniline when exposed to air?

A2: Air oxidation of N-cyclopropylanilines can lead to the opening of the cyclopropyl ring and subsequent fragmentation.[3][4][5][6] Common degradation products include the corresponding acetamide and β-hydroxy-propionamides.[1] For instance, upon single-electron transfer (SET) oxidation, the N-cyclopropylaniline radical cation can react with molecular oxygen to form an endoperoxide intermediate, which then fragments.[3]

Q3: How should I properly store N-cyclopropylaniline?

A3: To ensure its stability, N-cyclopropylaniline should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon). It is advisable to keep it in a cool, dark place to minimize potential degradation from heat and light.[7] For long-term storage, refrigeration is recommended.

Q4: What are the most common synthetic routes to N-cyclopropylaniline?

A4: The most prevalent method for synthesizing N-cyclopropylanilines is the Palladium-catalyzed Buchwald-Hartwig amination.[3][8][9] This reaction involves the cross-coupling of an aryl halide (or triflate) with cyclopropylamine in the presence of a palladium catalyst, a phosphine ligand, and a base.[3][8][9] Reductive amination of a carbonyl compound with cyclopropylamine is another potential, though less commonly cited, synthetic route.[10]

Troubleshooting Guides

Low Yield in Buchwald-Hartwig Amination

Problem: My Buchwald-Hartwig reaction to synthesize N-cyclopropylaniline is giving a low yield.

Possible Causes & Solutions:

• Atmosphere Control: Inadequate exclusion of air and moisture can deactivate the palladium catalyst.

  • Solution: Ensure all glassware is thoroughly flame-dried or oven-dried before use.[2] Assemble the reaction under a positive pressure of high-purity inert gas (argon or nitrogen) using a Schlenk line or a glovebox.[2][11] Degas all solvents and liquid reagents prior to use.[12]

• Reagent Quality: The purity of the aryl halide, cyclopropylamine, base, and solvent is critical.

  • Solution: Use freshly purified reagents and anhydrous solvents. Impurities can poison the catalyst.

• Catalyst System (Palladium Source, Ligand, and Base): The choice of ligand and base is crucial and substrate-dependent.

  • Solution: Screen different phosphine ligands (e.g., XPhos, SPhos, BrettPhos) and bases (e.g., NaOtBu, K₃PO₄, Cs₂CO₃).[13] The combination of a bulky, electron-rich ligand with a strong, non-nucleophilic base is often effective.[13] The presence of water can sometimes have a beneficial effect when using certain bases like cesium carbonate, but this is reaction-specific and should be carefully evaluated.[14]

• Reaction Temperature and Time: The reaction may not have reached completion or may be degrading at the set temperature.

  • Solution: Monitor the reaction progress using TLC or GC/LC-MS. If the reaction is sluggish, consider increasing the temperature. If decomposition is observed, a lower temperature for a longer duration might be beneficial.

Impurity Formation

Problem: My final N-cyclopropylaniline product is contaminated with impurities.

Possible Causes & Solutions:

• Oxidative Degradation: Exposure to air during the reaction or workup.

  • Solution: Maintain a strict inert atmosphere throughout the entire process, including quenching and extraction steps.[2] Workup should be performed as quickly as possible.

• Side Reactions: In Buchwald-Hartwig amination, side reactions such as hydrodehalogenation of the aryl halide or β-hydride elimination can occur.[8]

  • Solution: Optimizing the catalyst system (ligand and metal-to-ligand ratio) can minimize these side reactions.

• Purification Issues: Incomplete separation of the product from starting materials or byproducts.

  • Solution: N-cyclopropylaniline can be purified by silica gel column chromatography.[15] For more challenging separations, semi-preparative HPLC can be employed.[3]

Data Presentation

Table 1: Typical Reaction Conditions for Buchwald-Hartwig Amination to Synthesize N-Cyclopropylanilines.

Parameter	Condition	Notes
Aryl Halide	Aryl bromide or chloride	Aryl bromides are generally more reactive than chlorides.[16]
Amine	Cyclopropylamine	Typically used in slight excess (1.1-1.5 equivalents).
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂	Pre-catalysts can also be used.[17][18]
Ligand	XPhos, BrettPhos, RuPhos	Bulky, electron-rich phosphine ligands are preferred.[13]
Base	NaOtBu, K₃PO₄, Cs₂CO₃	The choice of base is critical and depends on the substrate.[19]
Solvent	Toluene, Dioxane, THF	Anhydrous and degassed solvents are essential.[16]
Temperature	Room Temperature to 110 °C	Dependent on the reactivity of the coupling partners.
Atmosphere	Nitrogen or Argon	Strict exclusion of air and moisture is required.[2]

Table 2: Quantitative Data on the Oxidation of N-Cyclopropylaniline Analogs.

Compound	Oxidation Bimolecular Rate Constant (M⁻¹s⁻¹)	Radical Cation Lifetime (ns)
N-Cyclopropylaniline (CPA)	~9 x 10⁸ to 4 x 10⁹	140 - 580
Substituted CPA Analogs	Similar range to CPA	Varies with substitution

Data extracted from studies on the oxidative properties of N-cyclopropylanilines as probes in photosensitized aqueous solutions.[3][6][20]

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination under Inert Atmosphere

This protocol provides a general method for the synthesis of N-cyclopropylaniline from an aryl bromide and cyclopropylamine.

Materials:

• Aryl bromide (1.0 mmol)

• Cyclopropylamine (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol)

• XPhos (0.04 mmol)

• Sodium tert-butoxide (1.4 mmol)

• Anhydrous, degassed toluene (5 mL)

Procedure:

• Reaction Setup: In a glovebox or on a Schlenk line, add the aryl bromide, Pd₂(dba)₃, XPhos, and sodium tert-butoxide to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Atmosphere Exchange: Evacuate the flask and backfill with inert gas (argon or nitrogen). Repeat this cycle three times.[11]

• Reagent Addition: Under a positive pressure of inert gas, add the anhydrous, degassed toluene via syringe, followed by the cyclopropylamine.

• Reaction: Seal the flask and heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Handling Air-Sensitive Reagents Using a Schlenk Line

This protocol outlines the basic steps for manipulating air- and moisture-sensitive compounds.

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven (e.g., at 120 °C) overnight and allow it to cool in a desiccator. Flame-dry the glassware under vacuum just before use for highly sensitive reactions.

• Inert Atmosphere Introduction: Assemble the glassware on the Schlenk line. Evacuate the system using a vacuum pump and then backfill with a high-purity inert gas. Repeat this "evacuate-refill" cycle at least three times to ensure a completely inert atmosphere.[11]

• Transfer of Solids: For air-stable solids, they can be added to the flask before establishing the inert atmosphere.[2] For air-sensitive solids, use a glovebox for weighing and addition, or use a solid addition tube under a positive flow of inert gas.

• Transfer of Liquids: Use gas-tight syringes or a cannula to transfer anhydrous solvents and liquid reagents.[11] Ensure the receiving flask is under a positive pressure of inert gas.

Visualizations

Caption: Experimental workflow for the synthesis of N-cyclopropylaniline.

Caption: Troubleshooting logic for low yields in N-cyclopropylaniline synthesis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 5. mcneill-group.org [mcneill-group.org]
• 6. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 10. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 13. youtube.com [youtube.com]
• 14. Effect of water on the palladium-catalyzed amidation of aryl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Chemistry Teaching Labs - Reflux under an inert atmosphere [chemtl.york.ac.uk]

Technical Support Center: Improving the Solubility of N-Cyclopropylaniline for Aqueous Phase Reactions

Welcome to the technical support center for N-Cyclopropylaniline. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals overcome challenges related to the poor aqueous solubility of N-Cyclopropylaniline in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is N-Cyclopropylaniline poorly soluble in water?

A1: N-Cyclopropylaniline's low water solubility is due to its chemical structure. It contains a nonpolar benzene ring and a cyclopropyl group, which are hydrophobic. While the amine (-NH) group can form some hydrogen bonds with water, the large hydrophobic portion of the molecule dominates, leading to limited solubility in aqueous solutions.[1]

Q2: What are the primary methods to increase the aqueous solubility of N-Cyclopropylaniline?

A2: There are three main strategies to enhance the solubility of N-Cyclopropylaniline for aqueous phase reactions:

• Co-solvent Systems: Using a water-miscible organic solvent, such as acetonitrile, can significantly increase solubility.

• pH Adjustment: As an amine, N-Cyclopropylaniline is basic and can be protonated in acidic conditions to form a more soluble salt.[2]

• Cyclodextrin Inclusion Complexation: Encapsulating the hydrophobic N-Cyclopropylaniline molecule within a cyclodextrin host can improve its apparent water solubility.

Q3: At what pH is N-Cyclopropylaniline most soluble?

A3: The solubility of N-Cyclopropylaniline is expected to increase significantly in acidic conditions (low pH).[2] By lowering the pH, the amine group gets protonated, forming the N-cyclopropyl anilinium cation. This ionic form is more polar and thus more soluble in water. Aromatic amines like aniline are not very basic, so a strong acid may be needed to effectively protonate them.[3]

Q4: Can surfactants be used to solubilize N-Cyclopropylaniline?

A4: Yes, surfactants can be an effective method for solubilizing hydrophobic compounds like N-Cyclopropylaniline. Surfactants form micelles in aqueous solutions that can encapsulate nonpolar molecules in their hydrophobic core, thereby increasing the overall solubility of the compound in the bulk aqueous phase.[4]

Troubleshooting Guide

Q1: I dissolved N-Cyclopropylaniline in an acidic buffer, but it precipitated when I added other reagents. What happened?

A1: This can occur if the addition of other reagents increases the pH of the solution. If the pH rises, the protonated, soluble form of N-Cyclopropylaniline can be deprotonated back to its neutral, less soluble form, causing it to precipitate.

• Troubleshooting Tip: Ensure that the buffering capacity of your system is sufficient to maintain the acidic pH after the addition of all reaction components. You may need to use a higher concentration buffer or re-adjust the pH after adding all reagents.[5]

Q2: My reaction mixture containing N-Cyclopropylaniline formed an emulsion during the aqueous workup. How can I resolve this?

A2: Emulsions are common when working with amine compounds.

• Troubleshooting Tip: To break an emulsion, try adding a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help force the separation of the organic and aqueous phases. Adding a small amount of the organic solvent used for extraction can also help.

Q3: I'm using a co-solvent system (acetonitrile/water), but my N-Cyclopropylaniline is still not dissolving completely at the desired concentration.

A3: The ratio of the co-solvent to water is critical for achieving the desired solubility.

• Troubleshooting Tip: You may need to increase the proportion of the organic co-solvent. For example, for high concentrations (≥ 1 mM) of a related compound, a 15:85 v/v% acetonitrile/water mixture was used successfully.[6] You can try incrementally increasing the acetonitrile percentage. Also, ensure your N-Cyclopropylaniline is of high purity, as impurities can affect solubility.

Q4: After forming a cyclodextrin complex, I still see some undissolved material. How can I improve complexation?

A4: Incomplete complexation can be due to several factors, including the method of preparation, stoichiometry, and reaction time.

• Troubleshooting Tip: Ensure you are using a suitable method for complex formation, such as kneading or freeze-drying, which are effective for poorly water-soluble guests.[2] Allowing more time for the complex to form or gently heating the mixture (if the compound is stable) can also improve results. Verifying the optimal molar ratio of N-Cyclopropylaniline to cyclodextrin is also recommended.

Data Presentation

Table 1: Solubility of Aniline (Proxy for N-Cyclopropylaniline)

Solvent	Solubility at 25°C	Reference
Water	36 g/L	[7]
Ethanol	Soluble	[8]
Acetone	Soluble	[1]

| Chloroform | Soluble |[1] |

Table 2: Effect of pH on Aniline Solubility

Condition	Solubility	Explanation	Reference
Neutral pH	Slightly soluble (~3.6 g/100mL)	The neutral amine has limited ability to form hydrogen bonds with water due to the large hydrophobic benzene ring.	[1]

| Acidic pH | Significantly increased | The amine group is protonated to form the anilinium ion (C₆H₅NH₃⁺), which is ionic and highly water-soluble. |[1][2] |

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent System (Acetonitrile/Water)

This protocol is adapted from methodologies used for N-cyclopropylaniline analogs.[6]

1. Materials:

• N-Cyclopropylaniline
• Acetonitrile (HPLC grade or higher)
• Deionized water
• Volumetric flasks and pipettes
• Magnetic stirrer and stir bar

2. Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of N-Cyclopropylaniline in pure acetonitrile (e.g., 10-50 mM).[6] N-Cyclopropylaniline should be readily soluble in acetonitrile.
• Preparation of Aqueous Working Solution:
• To prepare a working solution (e.g., 1 mM in 15:85 acetonitrile/water), first add the required volume of the acetonitrile stock solution to a volumetric flask.
• Add any other non-aqueous components of your reaction mixture.
• Slowly add the aqueous buffer or deionized water while stirring to reach the final desired volume. This ensures that the N-Cyclopropylaniline does not precipitate upon addition of the aqueous phase.
• Observation: The final solution should be clear. If cloudiness or precipitation occurs, a higher percentage of acetonitrile may be required.

Protocol 2: Solubilization by pH Adjustment

This protocol is based on the general principle of increasing the solubility of amines by protonation.[2]

1. Materials:

• N-Cyclopropylaniline
• Deionized water
• Dilute hydrochloric acid (HCl) solution (e.g., 1 M)
• pH meter or pH paper
• Magnetic stirrer and stir bar

2. Procedure:

• Add the desired amount of N-Cyclopropylaniline to the required volume of deionized water or aqueous buffer. The compound will likely not dissolve and may form an oily layer.
• Begin stirring the mixture.
• Slowly add the dilute HCl solution dropwise while monitoring the pH of the mixture.
• Continue adding acid until the N-Cyclopropylaniline completely dissolves. This is expected to occur at a pH well below the pKa of the conjugate acid. For anilines, a pH of 4 or lower is often effective.[2]
• Once dissolved, the pH can be carefully adjusted upwards if required for the reaction, but be cautious not to exceed the pH at which it will precipitate.

Protocol 3: Solubilization using β-Cyclodextrin Inclusion Complexation

This protocol outlines the kneading method, which is suitable for poorly water-soluble compounds.[2]

1. Materials:

• N-Cyclopropylaniline
• β-Cyclodextrin (or a derivative like HP-β-CD)
• Deionized water
• Mortar and pestle
• Vacuum oven or desiccator

2. Procedure:

• Molar Ratio: Determine the desired molar ratio of N-Cyclopropylaniline to β-cyclodextrin. A 1:1 molar ratio is a common starting point.[9]
• Kneading:
• Place the β-cyclodextrin powder in the mortar.
• Add a small amount of water to the cyclodextrin and triturate to form a homogeneous paste.
• Add the N-Cyclopropylaniline to the paste.
• Knead the mixture thoroughly for 30-60 minutes. The mixture should remain a paste. If it becomes too dry, add a very small amount of water.
• Drying: Spread the resulting paste in a thin layer on a glass dish and dry under vacuum at a mild temperature (e.g., 40-50°C) until a constant weight is obtained.
• Final Product: The resulting dry powder is the inclusion complex, which should have improved solubility in aqueous solutions.

Visualizations

Caption: General workflow for improving N-Cyclopropylaniline solubility.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Workup [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Aniline | C6H5NH2 | CID 6115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. The Solubility of Aniline_Chemicalbook [chemicalbook.com]
• 9. mdpi.com [mdpi.com]

Minimizing side reactions during the oxidation of N-Cyclopropylaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize side reactions during the oxidation of N-Cyclopropylaniline.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the oxidation of N-Cyclopropylaniline?

The oxidation of N-Cyclopropylaniline typically proceeds through a single-electron transfer (SET) from the nitrogen atom to the oxidant. This generates a nitrogen radical cation. A key feature of this intermediate is the subsequent spontaneous and irreversible ring-opening of the cyclopropyl group. This ring-opening is driven by the release of ring strain (approximately 28 kcal/mol) and results in the formation of a more stable distonic radical cation.[1][2][3] This reactive intermediate can then undergo various downstream reactions.

Q2: What are the most common side reactions and byproducts observed during the oxidation of N-Cyclopropylaniline?

The most prevalent side reactions involve the degradation of the N-cyclopropyl moiety, especially in the presence of oxygen. Key side products include:

• N-phenyl acetamide and its derivatives: These are formed through fragmentation of the cyclopropyl ring following oxidation.[4]

• β-hydroxypropionamides: These are also products of oxidative fragmentation.[1][4]

• Polymerization: In some cases, especially with strong oxidants or in electrochemical reactions, polymerization of the starting material or intermediates can occur, leading to lower yields of the desired product.[5]

Q3: Why is my N-Cyclopropylaniline sample decomposing even during storage?

N-Cyclopropylanilines can be susceptible to air oxidation, even under ambient conditions of light and temperature.[4] This degradation is accelerated by warming or exposure to light in an open container. The primary degradation products are the corresponding acetamide and β-hydroxypropionamide, formed through an oxidative cascade initiated by reaction with atmospheric oxygen.[4] To ensure stability, it is crucial to store N-Cyclopropylaniline derivatives under an inert atmosphere, protected from light, and at reduced temperatures.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of the desired product and formation of significant amounts of acetamide and/or β-hydroxypropionamide.	Presence of atmospheric oxygen in the reaction.	- Perform the reaction under a strict inert atmosphere (Argon or Nitrogen).[6]- Use degassed solvents.[6]- Purge the reaction vessel with an inert gas before adding reagents.
Reaction temperature is too high.	- Run the reaction at a lower temperature. If the reaction is sluggish, consider a more reactive oxidant that is effective at lower temperatures.
Inappropriate choice of oxidant.	- The choice of oxidant is critical. Mild oxidants may be more selective. Consider screening different oxidants such as LiOCl, perbenzoic acids, or employing electrochemical methods for better control.[4][7]
Formation of polymeric byproducts.	Over-oxidation or reaction of intermediates.	- Use a stoichiometric amount of the oxidant.- Add the oxidant slowly to the reaction mixture to maintain a low concentration.- Consider using a milder oxidant.
Inconsistent reaction outcomes.	Variability in reagent quality or reaction setup.	- Ensure the N-Cyclopropylaniline starting material is pure and has been properly stored.- Use dry, freshly distilled, and degassed solvents.- Maintain consistent reaction parameters (temperature, stirring speed, addition rates).
The reaction does not proceed to completion.	Insufficient oxidant or deactivation of the oxidant.	- Ensure the correct stoichiometry of the oxidant is used.- If the oxidant is known to be unstable, consider a fresh batch or a more stable alternative.
Low reaction temperature.	- Gradually increase the reaction temperature while monitoring for the formation of side products.

Experimental Protocols

General Protocol for Minimizing Air Oxidation

This protocol provides a general framework for performing the oxidation of N-Cyclopropylaniline while minimizing side reactions caused by atmospheric oxygen.

• Preparation of the Reaction Setup:

  • Assemble a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a gas inlet, and a septum for reagent addition.

  • Ensure all glassware is oven-dried and cooled under a stream of inert gas (Argon or Nitrogen).

• Degassing of Solvents:

  • Degas the chosen reaction solvent (e.g., acetonitrile, dichloromethane) by sparging with an inert gas for at least 30 minutes or by using several freeze-pump-thaw cycles.

• Reaction Execution:

  • Add the N-Cyclopropylaniline and the degassed solvent to the reaction flask under a positive pressure of inert gas.

  • Cool the solution to the desired reaction temperature (e.g., 0 °C or lower) using an appropriate cooling bath.

  • Dissolve the oxidant in the degassed solvent in a separate flask under an inert atmosphere.

  • Add the oxidant solution to the N-Cyclopropylaniline solution dropwise via a syringe through the septum over a period of time to maintain a low concentration of the oxidant and control the reaction exotherm.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• Work-up and Isolation:

  • Once the reaction is complete, quench any remaining oxidant by adding a suitable quenching agent (e.g., sodium sulfite solution for peroxide-based oxidants).

  • Perform the extraction and subsequent purification steps, preferably under a blanket of inert gas to prevent oxidation of the product during isolation.

  • Remove the solvent under reduced pressure at a low temperature.

Visualizations

Oxidative Degradation Pathway of N-Cyclopropylaniline

Caption: Oxidative degradation pathway of N-Cyclopropylaniline.

Troubleshooting Workflow for N-Cyclopropylaniline Oxidation

Caption: Troubleshooting workflow for optimizing N-Cyclopropylaniline oxidation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mcneill-group.org [mcneill-group.org]
• 3. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis and Biological Evaluation of 2,5-Bis(alkylamino)-1,4-benzoquinones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Electrocatalytic redox neutral [3 + 2] annulation of N -cyclopropylanilines and alkenes - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05665K [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of N-Cyclopropylaniline and N-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of N-Cyclopropylaniline and N-methylaniline, two important secondary aniline derivatives. Understanding their distinct reactivity profiles is crucial for their application in organic synthesis, particularly in the development of novel pharmaceuticals and functional materials. This document summarizes key reactivity differences in electrophilic substitution, oxidation, and N-alkylation reactions, supported by available experimental data and detailed protocols.

Executive Summary

N-Cyclopropylaniline and N-methylaniline, while structurally similar, exhibit significant differences in their chemical reactivity, primarily influenced by the electronic and steric properties of the N-substituent. The cyclopropyl group in N-cyclopropylaniline, with its unique electronic nature, often leads to distinct reaction pathways, especially in oxidation reactions where it can undergo ring-opening. In contrast, the methyl group in N-methylaniline behaves as a simple electron-donating group. This guide explores these differences through a comparative analysis of their behavior in key organic transformations.

Basicity and Nucleophilicity: A Foundational Comparison

Electrophilic Aromatic Substitution

Both N-cyclopropylaniline and N-methylaniline are activated towards electrophilic aromatic substitution, with the amino group being a strong ortho-, para-director. The lone pair of electrons on the nitrogen atom increases the electron density of the aromatic ring, facilitating the attack by electrophiles.[1]

Comparative Reactivity:

While direct comparative kinetic studies are scarce, the slightly greater electron-donating inductive effect of the methyl group compared to the cyclopropyl group would suggest that N-methylaniline is marginally more reactive towards electrophiles. However, the steric bulk of the substituents can also play a role in determining the regioselectivity and reaction rates.

Experimental Data Summary:

Reaction	Substrate	Electrophile/Reagent	Conditions	Product(s)	Yield	Reference
Nitration	N-methylaniline	HNO₃/H₂SO₄	-	m-nitro N-methylaniline	-	Theoretical

Note: Quantitative, directly comparable experimental data for electrophilic substitution reactions of N-cyclopropylaniline and N-methylaniline under identical conditions is limited in the reviewed literature. The table above reflects a general outcome for N-methylaniline.

Experimental Protocol: General Nitration of N-Substituted Anilines

Materials:

• N-substituted aniline (e.g., N-methylaniline)

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice

• Sodium Bicarbonate (NaHCO₃) solution

• Organic solvent (e.g., dichloromethane)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flask cooled in an ice bath, slowly add the N-substituted aniline to concentrated sulfuric acid with stirring.

• In a separate flask, prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, keeping the mixture cool.

• Add the nitrating mixture dropwise to the aniline solution, maintaining a low temperature (0-5 °C).

• After the addition is complete, continue stirring at low temperature for a specified time.

• Pour the reaction mixture onto crushed ice and neutralize carefully with a saturated sodium bicarbonate solution.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by chromatography or recrystallization.

Logical Workflow for Electrophilic Substitution:

Caption: General mechanism for electrophilic aromatic substitution on N-substituted anilines.

Oxidation Reactions

The most significant difference in reactivity between N-cyclopropylaniline and N-methylaniline is observed in their oxidation reactions.

N-Cyclopropylaniline:

N-cyclopropylaniline is susceptible to a unique oxidative ring-opening and fragmentation pathway.[2][3][4][5] This process is initiated by a one-electron oxidation of the nitrogen atom to form a radical cation. The strain in the cyclopropyl ring facilitates its opening to a more stable radical, which can then react further, often with atmospheric oxygen. This reactivity makes N-cyclopropylanilines useful as probes for single-electron transfer (SET) processes.[2][3][4][5]

N-methylaniline:

N-methylaniline undergoes more conventional oxidation reactions. Oxidation with strong oxidizing agents like chromic acid or potassium dichromate can lead to the formation of various products, including polymeric materials (polyaniline derivatives) and quinone-like structures.[1][6][7] Unlike N-cyclopropylaniline, it does not undergo a facile ring-opening of the N-substituent.

Comparative Oxidation Data:

Substrate	Oxidant/Conditions	Key Observation/Products	Rate/Yield	Reference
N-Cyclopropylaniline	Air/ambient conditions	Ring-opening and fragmentation to form the corresponding acetamide.	Slow, occurs over days	Not specified
N-Cyclopropylaniline	Photosensitized oxidation	Bimolecular rate constants of ~9 x 10⁸ to 4 x 10⁹ M⁻¹s⁻¹	High	[3][4]
N-methylaniline	Chromic Acid	Formation of polymeric products and quinone diimine.	The reaction order with respect to the oxidant is zero.	[6]
N-methylaniline	Potassium Dichromate	Self-accelerating reaction leading to polymerization.	Rate depends on oxidant-to-monomer ratio.	[1][7]

Experimental Protocol: Photosensitized Oxidation of N-Cyclopropylaniline

This protocol is a general representation based on the principles described in the literature.[4]

Materials:

• N-Cyclopropylaniline (CPA)

• Photosensitizer (e.g., 2-acetonaphthone)

• Aqueous buffer solution (e.g., phosphate buffer, pH 7)

• Light source (e.g., UV lamp with appropriate wavelength)

• HPLC for analysis

Procedure:

• Prepare a solution of N-cyclopropylaniline and the photosensitizer in the aqueous buffer.

• Place the solution in a suitable photoreactor and irradiate with the light source while stirring.

• Monitor the progress of the reaction by taking aliquots at different time intervals and analyzing them by HPLC to determine the concentration of the starting material and the formation of products.

• Identify the products by techniques such as LC-MS and NMR.

Signaling Pathway for N-Cyclopropylaniline Oxidation:

Caption: Oxidative ring-opening pathway of N-Cyclopropylaniline.

N-Alkylation Reactions

N-alkylation is a fundamental transformation for both N-cyclopropylaniline and N-methylaniline, leading to the formation of tertiary amines. The reactivity in these reactions is governed by the nucleophilicity of the nitrogen atom and steric hindrance around it.

Comparative Reactivity:

It is generally expected that N-methylaniline would be slightly more reactive in N-alkylation reactions due to the electron-donating nature of the methyl group enhancing the nucleophilicity of the nitrogen. However, the difference in reactivity might not be substantial, and reaction conditions can be optimized for both substrates.

Experimental Data for N-Alkylation:

Substrate	Alkylating Agent	Catalyst/Conditions	Product	Yield	Reference
Aniline (general)	Benzyl alcohol	Ru(II) complex, Cs₂CO₃, MeOH	N-benzylaniline	98%	[8]
4-methylaniline	Benzyl alcohol	Ir(III) complex, KOtBu, 120 °C	N-benzyl-4-methylaniline	72%	[9]
2-methylaniline	Benzyl alcohol	Ir(III) complex, KOtBu, 120 °C	N-benzyl-2-methylaniline	65%	[9]
Aniline	Methanol	Sulfate/glass catalyst, 320 °C	N,N-dimethylaniline	98%	[10]

Experimental Protocol: General Catalytic N-Alkylation with Alcohols

This protocol is based on the "borrowing hydrogen" or "hydrogen autotransfer" methodology.

Materials:

• N-substituted aniline (e.g., N-methylaniline or N-cyclopropylaniline)

• Alcohol (e.g., benzyl alcohol, methanol)

• Catalyst (e.g., Ru or Ir complex)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., toluene)

Procedure:

• To a reaction vessel, add the N-substituted aniline, alcohol, catalyst, and base.

• Add the solvent and heat the mixture to the specified temperature under an inert atmosphere (e.g., N₂ or Ar).

• Stir the reaction mixture for the required time, monitoring the progress by TLC or GC.

• After completion, cool the reaction mixture and quench with water.

• Extract the product with an organic solvent.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the product by column chromatography.

Experimental Workflow for Catalytic N-Alkylation:

Caption: "Borrowing Hydrogen" mechanism for N-alkylation of anilines with alcohols.

Conclusion

N-Cyclopropylaniline and N-methylaniline, while both being secondary anilines, display distinct reactivity profiles that are of significant interest in synthetic chemistry. The key differentiator is the cyclopropyl group in N-cyclopropylaniline, which enables a unique oxidative ring-opening pathway not observed for N-methylaniline. In electrophilic substitution and N-alkylation reactions, the differences in reactivity are more subtle and are influenced by a combination of electronic and steric factors. This guide provides a foundational understanding of these differences, supported by available data and experimental protocols, to aid researchers in the strategic use of these valuable building blocks. Further quantitative comparative studies under standardized conditions would be beneficial to provide a more definitive and nuanced understanding of their relative reactivities.

References

• 1. researchgate.net [researchgate.net]
• 2. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 3. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mcneill-group.org [mcneill-group.org]
• 6. asianpubs.org [asianpubs.org]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]

Validating the Irreversible Ring-Opening of N-Cyclopropylaniline Radical Cation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the N-cyclopropylaniline (CPA) radical cation's ring-opening reaction, a critical transformation in various chemical and biological processes. We present experimental data validating the irreversible nature of this reaction and contrast it with the behavior of a closely related, non-ring-opening analogue, N-isopropylaniline (N-IPA). This guide is intended to assist researchers in selecting appropriate molecular probes and understanding the mechanistic underpinnings of radical cation chemistry.

The utility of N-cyclopropylanilines as single-electron transfer (SET) probes stems from the spontaneous and irreversible ring-opening of the cyclopropyl group following an initial one-electron oxidation.[1][2] This characteristic prevents back electron transfer, a common issue with other amine probes, thereby providing a more accurate measure of oxidative processes.[3][4] The driving force for this irreversible reaction is the release of approximately 28 kcal/mol of strain energy associated with the three-membered ring.[1]

Comparative Analysis: N-Cyclopropylaniline vs. N-Isopropylaniline

To demonstrate the unique and irreversible reactivity of the N-cyclopropylaniline radical cation, a direct comparison is made with N-isopropylaniline. While structurally similar, the radical cation of N-IPA does not undergo a rapid, irreversible transformation and is therefore susceptible to quenching by antioxidants, leading to the regeneration of the neutral molecule.[3]

Quantitative Data Summary

The following tables summarize key quantitative data from laser flash photolysis (LFP) and steady-state photolysis experiments, highlighting the distinct behaviors of CPA and N-IPA upon one-electron oxidation.

Compound	Radical Cation λmax (nm)	Radical Cation Lifetime (τ, ns)	Oxidation Bimolecular Rate Constant (kq, M-1s-1)
N-Cyclopropylaniline (CPA)	~495	~580	2.0 x 109
3-Chloro-N-cyclopropylaniline	~500	~140	4.3 x 109
N-Isopropylaniline (N-IPA)	-	-	-

Data sourced from Pflug et al., 2019.[2][3]

Condition	N-Cyclopropylaniline (CPA) Photodecay	N-Isopropylaniline (N-IPA) Photodecay
No Antioxidant	Baseline Decay	Baseline Decay
With Phenol (Antioxidant)	No observable effect on decay rate	~20% inhibition of decay rate

This data demonstrates that the irreversible ring-opening of the CPA radical cation outcompetes antioxidant quenching, unlike the N-IPA radical cation.[3]

Reaction Pathway and Experimental Workflow

The following diagrams illustrate the key reaction pathways and a typical experimental workflow for studying the N-cyclopropylaniline radical cation.

Caption: Reaction pathway of the N-Cyclopropylaniline radical cation.

References

• 1. Molecular orbital calculations of ring opening of the isoelectronic cyclopropylcarbinyl radical, cyclopropoxy radical, and cyclopropylaminium radical cation series of radical clocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mcneill-group.org [mcneill-group.org]

N-Cyclopropylaniline Versus Other Radical Clocks: A Comparative Guide for Kinetic Studies

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of reaction kinetics, particularly in the study of radical intermediates, the choice of a molecular "stopwatch" or "radical clock" is paramount. These molecules, which undergo unimolecular rearrangements at known rates, provide an invaluable tool for determining the rates of competing bimolecular reactions. Among the diverse array of radical clocks, N-cyclopropylaniline (N-CPA) has emerged as a significant probe, especially in the realm of biological and single-electron transfer (SET) studies. This guide provides an objective comparison of N-cyclopropylaniline with other commonly employed radical clocks, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate tool for their kinetic investigations.

Principles of Radical Clocks in Kinetic Studies

Radical clock experiments are fundamentally based on competition kinetics.[1] A radical of interest is generated in the presence of a trapping agent and the radical clock. The radical can either be trapped by the agent or undergo a characteristic unimolecular rearrangement (the "clock" reaction). The ratio of the trapped unrearranged product to the trapped rearranged product, combined with the known rate constant of the clock's rearrangement, allows for the calculation of the unknown rate constant of the trapping reaction.[1][2]

The selection of an appropriate radical clock is crucial and depends on the timescale of the reaction being investigated. The rate of the clock reaction should be comparable to the rate of the reaction of interest to ensure that both rearranged and unrearranged products are formed in quantifiable amounts.[3]

N-Cyclopropylaniline as a Radical Clock

N-Cyclopropylaniline and its derivatives are primarily used as probes for single-electron transfer (SET) mechanisms.[4] Upon one-electron oxidation, the resulting aminium radical cation undergoes a rapid and irreversible ring-opening of the cyclopropyl group.[5] This distinct rearrangement serves as the "ticking" of the clock.

The rate of ring-opening for the N-cyclopropyl-N-methylaniline radical cation has been determined to be approximately 4.1 x 104 s-1. This relatively moderate rate makes it suitable for studying reactions that are too slow to be measured with faster radical clocks. However, this rate can also be a limitation, as it may be too slow to compete with other processes like deprotonation of the radical cation.[6]

Comparison of N-Cyclopropylaniline with Other Radical Clocks

To provide a clear perspective on the utility of N-cyclopropylaniline, a comparison with other well-established radical clocks is essential. The 5-hexenyl radical and the cyclopropylmethyl radical are two of the most widely used classes of radical clocks.[2]

Radical Clock	Rearrangement Reaction	Rate Constant (kr) at 298 K (s-1)	Typical Applications
N-Cyclopropyl-N-methylaniline radical cation	Ring-opening	~4.1 x 104	Probing single-electron transfer (SET) mechanisms, enzymatic reactions (e.g., Cytochrome P450)[4][7][8][9][10]
5-Hexenyl radical	5-exo-trig cyclization	2.3 x 105	General radical reaction kinetics, mechanistic studies of Grignard reagent formation and Wittig rearrangements[1][2]
Cyclopropylmethyl radical	Ring-opening	8.6 x 107	Fast radical reactions, studies where high sensitivity is required[2]

Table 1: Comparison of Common Radical Clocks. This table summarizes the key kinetic data and applications for N-cyclopropylaniline radical cation, the 5-hexenyl radical, and the cyclopropylmethyl radical. The rate constants are approximate and can be influenced by substitution and experimental conditions.

The data clearly indicates that the N-cyclopropylaniline radical cation is a significantly slower clock compared to the cyclopropylmethyl radical. This wider range of available rates allows researchers to probe a broader spectrum of reaction kinetics. The choice between these clocks will ultimately depend on the specific reaction being studied. For very fast radical reactions, the cyclopropylmethyl radical is a more suitable choice, while the N-cyclopropylaniline system is better suited for investigating slower processes, particularly those involving electron transfer.

Experimental Protocols

A. Synthesis of N-Cyclopropyl-N-methylaniline

A common method for the synthesis of N-cyclopropylaniline derivatives involves the catalytic hydrogenation of a suitable nitroaromatic precursor in the presence of cyclopropanecarboxaldehyde.[11][12]

Materials:

• Methyl 2-fluoro-3-nitrobenzoate

• 5% Platinum on carbon catalyst

• Acetic acid

• Cyclopropanecarboxaldehyde

• Methanol

• Autoclave

Procedure:

• In a 500 mL autoclave, combine methyl 2-fluoro-3-nitrobenzoate (0.2 mol), 5% platinum on carbon catalyst (0.2 g), acetic acid (0.13 mol), cyclopropanecarboxaldehyde (0.24 mol), and methanol (120 g).[12]

• Pressurize the autoclave with hydrogen gas to 1.0 MPa.[12]

• Heat the reaction mixture to 40°C and stir for 12 hours.[12]

• After the reaction is complete, cool the autoclave, and carefully vent the hydrogen gas.

• Filter the reaction mixture to remove the catalyst.

• Wash the filter cake with methanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the N-cyclopropylmethylaniline product.[12]

B. General Protocol for Competition Kinetics using a Radical Clock

This protocol outlines the general steps for a competition kinetics experiment to determine the rate constant of a radical trapping reaction.[1][3]

Materials:

• Radical precursor (e.g., an alkyl halide)

• Radical initiator (e.g., AIBN)

• Radical clock

• Trapping agent (the compound whose reaction rate is to be determined)

• Solvent

• Internal standard for GC or HPLC analysis

Procedure:

• Prepare a solution of the radical precursor, the radical clock, the trapping agent, and the internal standard in a suitable solvent.

• Degas the solution to remove oxygen, which can interfere with radical reactions.

• Add the radical initiator.

• Heat or irradiate the reaction mixture to initiate the radical reaction.

• Allow the reaction to proceed for a set period.

• Quench the reaction.

• Analyze the product mixture by GC, HPLC, or NMR to determine the relative concentrations of the unrearranged and rearranged trapped products.[1][2]

• Calculate the unknown rate constant using the following equation: kunknown = (kr * [Unrearranged Product]) / ([Rearranged Product] * [Trapping Agent]) where kr is the known rate constant of the radical clock rearrangement.[1]

C. Laser Flash Photolysis for Direct Measurement of Radical Kinetics

Laser flash photolysis (LFP) is a powerful technique for directly observing and measuring the kinetics of transient species, including radicals.[1]

Experimental Setup:

• Pulsed laser for photolysis (e.g., Nd:YAG or excimer laser)

• Analysis light source (e.g., xenon arc lamp)

• Monochromator

• Detector (e.g., photomultiplier tube)

• Digital oscilloscope

Procedure:

• A solution of the radical precursor is placed in a cuvette.

• The solution is irradiated with a short, intense laser pulse, which generates a high concentration of the radical intermediate.

• The change in absorbance of the solution at a specific wavelength corresponding to the radical is monitored over time using the analysis light source, monochromator, and detector.

• The decay of the radical absorbance is recorded by the digital oscilloscope.

• The kinetic data is then fitted to an appropriate rate law to determine the rate constant of the radical's reaction.

Visualizing Reaction Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using the Graphviz (DOT language).

Figure 1: General mechanism of a radical clock experiment.

References

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. Radical clock - Wikipedia [en.wikipedia.org]
• 3. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 4. Frontiers | Suicide Inhibition of Cytochrome P450 Enzymes by Cyclopropylamines via a Ring-Opening Mechanism: Proton-Coupled Electron Transfer Makes a Difference [frontiersin.org]
• 5. mcneill-group.org [mcneill-group.org]
• 6. researchgate.net [researchgate.net]
• 7. Formation of cyclopropanone during cytochrome P450-catalyzed N-dealkylation of a cyclopropylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Theoretical study of N-dealkylation of N-cyclopropyl-N-methylaniline catalyzed by cytochrome P450: insight into the origin of the regioselectivity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. Theoretical study of N-dealkylation of N-cyclopropyl-N-methylaniline catalyzed by cytochrome P450: insight into the origin of the regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anilinic N-Oxides Support Cytochrome P450-Mediated N-Dealkylation through Hydrogen-Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation method of N-cyclopropyl methylaniline compound - Eureka | Patsnap [eureka.patsnap.com]
• 12. US11407710B2 - Method for preparing an N-cyclopropylmethyl aniline compound - Google Patents [patents.google.com]

A Comparative Guide to Palladium Ligands for N-Cyclopropylaniline Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of N-cyclopropylanilines, a crucial scaffold in medicinal chemistry and materials science, has been significantly advanced by palladium-catalyzed cross-coupling reactions. The choice of ligand associated with the palladium center is paramount, profoundly influencing reaction efficiency, substrate scope, and reaction conditions. This guide provides a comparative analysis of prominent palladium ligands employed in the synthesis of N-cyclopropylaniline, supported by experimental data from peer-reviewed literature.

Performance Comparison of Palladium Ligands

The following table summarizes the performance of various phosphine ligands in the Buchwald-Hartwig amination reaction for the synthesis of N-cyclopropylaniline derivatives. While reaction conditions may vary across different studies, this compilation offers a comparative overview of their effectiveness.

Ligand/Precatalyst	Palladium Source	Ligand Type	Catalyst Loading (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
BrettPhos	Pd(OAc)₂	Buchwald Biaryl Phosphine	0.004	KOr-Bu	Toluene	Not Specified	Not Specified	85-92	[1]
tBuBrettPhos	[(tBuBrettPhos)Pd(allyl)]OTf	Buchwald Biaryl Phosphine	Not Specified	Not Specified	Not Specified	Not Specified	High	[2]
adYPhos	Not Specified	Ylide-Functionalized Phosphine (YPhos)	2	KOr-Bu	Toluene	Room Temp.	Not Specified	up to 91	[3]
BINAP	Pd₂(dba)₃	Bidentate Phosphine	Not Specified	NaOr-Bu	Not Specified	Not Specified	Not Specified	43-99	[4]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison are provided below.

General Procedure using BrettPhos[1]

A Schlenk tube is charged with Pd(OAc)₂ (0.004 mmol) and BrettPhos (0.012 mmol). The tube is degassed under vacuum and backfilled with an inert atmosphere. To this, the aryl bromide (1.0 equiv), cyclopropylamine (1.2-1.5 equiv), and potassium tert-butoxide (1.4 equiv) are added, followed by the solvent (e.g., toluene). The reaction mixture is then stirred at the specified temperature until completion, as monitored by TLC or GC-MS. The reaction is quenched, and the product is isolated and purified using standard techniques.

General Procedure using adYPhos[3]

In an inert atmosphere glovebox, a vial is charged with the palladium precursor, the adYPhos ligand, and a stir bar. The aryl chloride (1.0 equiv), cyclopropylamine (1.5 equiv), and potassium tert-butoxide (1.7 equiv) are added, followed by toluene. The reaction is stirred at room temperature. Upon completion, the reaction mixture is worked up, and the N-cyclopropylaniline product is purified by column chromatography.

General Procedure using BINAP[4]

A reaction vessel is charged with Pd₂(dba)₃, BINAP, and sodium tert-butoxide under an inert atmosphere. The aryl bromide and cyclopropylamine are then added, followed by the solvent. The mixture is heated, and the reaction progress is monitored. After completion, the reaction is cooled, quenched, and the product is extracted and purified.

Visualizing the Catalytic Process

The following diagrams illustrate the key mechanistic steps and experimental workflows involved in the palladium-catalyzed synthesis of N-cyclopropylaniline.

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Caption: General experimental workflow for N-cyclopropylaniline synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

N-Cyclopropylaniline: A Superior Probe for Single-Electron Transfer Reactions Over Aniline

In the study of single-electron transfer (SET) reactions, which are fundamental to a vast array of chemical and biological processes, the choice of a reliable probe is paramount for obtaining accurate kinetic and mechanistic data. While aniline has traditionally been employed as a SET probe due to its susceptibility to oxidation, it suffers from inherent limitations that can lead to the significant underestimation of reaction rates. This guide provides a comprehensive comparison of N-cyclopropylaniline (CPA) and aniline, supported by experimental data, demonstrating the clear advantages of CPA as a more robust and accurate SET probe for researchers, scientists, and drug development professionals.

The primary drawback of using aniline as a SET probe lies in the reversible nature of its oxidation. The aniline radical cation (aniline•+) formed upon single-electron oxidation is susceptible to back electron transfer and quenching by antioxidants.[1][2][3][4] This reversibility can mask the true rate of the initial SET event, particularly in complex systems. N-cyclopropylaniline was developed to overcome this critical issue. Upon oxidation, the resulting CPA radical cation (CPA•+) undergoes a rapid and irreversible ring-opening of the cyclopropyl group.[1][2][3][5] This irreversible step effectively prevents back electron transfer and antioxidant quenching, ensuring that the measured reaction rate accurately reflects the initial SET process.

Mechanism of Action: A Tale of Two Probes

The fundamental difference in the behavior of aniline and N-cyclopropylaniline as SET probes is rooted in the fate of their respective radical cations.

Aniline, upon single-electron oxidation by a photosensitizer or other oxidant, forms a radical cation that exists in equilibrium with its neutral form. This equilibrium is susceptible to being shifted by the presence of antioxidants, which can reduce the radical cation back to aniline, or by back electron transfer from the reduced sensitizer.

In stark contrast, the radical cation of N-cyclopropylaniline undergoes a rapid and irreversible intramolecular rearrangement. The strain energy of the cyclopropyl ring is released through ring-opening, forming a thermodynamically more stable distonic radical cation.[2][6][7][8] This irreversible step acts as a "chemical lock," preventing the reformation of the neutral CPA and ensuring a unidirectional reaction pathway that accurately reports on the initial SET event.

Figure 1. Comparative reaction pathways of Aniline and N-Cyclopropylaniline as SET probes.

Quantitative Comparison of Performance

Experimental data from laser flash photolysis and steady-state photolysis experiments highlight the superior performance of N-cyclopropylaniline and its analogs over anilines lacking the cyclopropyl moiety.

Parameter	N-Cyclopropylaniline (CPA) & Analogs	Aniline (without N-cyclopropyl group, e.g., N-IPA)	Significance
Oxidation Bimolecular Rate Constants	~9 x 10⁸ to 4 x 10⁹ M⁻¹ s⁻¹[1]	Comparable	Both are rapidly oxidized, but the subsequent steps differ.
Radical Cation Lifetime	140–580 ns[2]	> 50 µs[2]	The short lifetime of CPA•+ is due to the rapid, irreversible ring-opening, preventing quenching.
Susceptibility to Antioxidant Quenching	Low[3][5]	High[1][2][3]	CPA provides more accurate rate constants in complex environments.

Experimental Protocols

The evaluation of N-cyclopropylaniline as a SET probe typically involves photosensitized oxidation experiments. A common approach is detailed below.

Objective: To determine the rate constant of oxidation of the SET probe by a triplet-state photosensitizer and assess its susceptibility to antioxidant quenching.

Materials:

• N-cyclopropylaniline (CPA) or its analog

• Aniline or N-isopropylaniline (N-IPA) for comparison

• Photosensitizer (e.g., 2-acetonaphthone)

• Antioxidant (e.g., phenol)

• Solvent: Acetonitrile/water mixture

• Phosphate buffer to maintain constant pH

Instrumentation:

• Laser Flash Photolysis (LFP) system for time-resolved measurements

• Steady-state photolysis setup (e.g., a photoreactor with a specific wavelength lamp)

• HPLC for product analysis

• NMR for product identification

Procedure:

• Sample Preparation: Prepare solutions of the photosensitizer and the SET probe (CPA or aniline) in the chosen solvent system. For antioxidant quenching experiments, a known concentration of the antioxidant is added.

• Laser Flash Photolysis (Time-Resolved Measurements):

  • Excite the photosensitizer with a laser pulse to generate the triplet excited state.

  • Monitor the decay of the triplet sensitizer and the formation and decay of the probe's radical cation via their transient absorption spectra.

  • The rate constants for the oxidation of the probe and the lifetime of the radical cation can be determined from these kinetic traces.

• Steady-State Photolysis:

  • Irradiate the sample solution containing the photosensitizer and the probe for a set period.

  • Monitor the degradation of the probe over time using HPLC.

  • Compare the degradation rates in the presence and absence of an antioxidant to assess the probe's susceptibility to quenching.

• Product Analysis:

  • Isolate the major photolysis products using semi-preparative HPLC.

  • Identify the structure of the products using NMR spectroscopy to confirm the reaction mechanism (i.e., ring-opening for CPA).[1]

Figure 2. Generalized experimental workflow for comparing SET probes.

Conclusion

N-cyclopropylaniline offers a distinct and significant advantage over aniline as a single-electron transfer probe. Its unique mechanism, involving a rapid and irreversible ring-opening of its radical cation, effectively circumvents the issues of back electron transfer and antioxidant quenching that plague aniline-based measurements. This leads to more accurate and reliable kinetic data, which is crucial for understanding and developing processes reliant on single-electron transfer, from fundamental chemical research to drug metabolism studies. For researchers requiring precise and unambiguous measurement of SET oxidation rates, N-cyclopropylaniline is the superior choice.

References

• 1. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mcneill-group.org [mcneill-group.org]
• 4. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers. | Sigma-Aldrich [sigmaaldrich.com]
• 5. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. The chemistry of amine radical cations produced by visible light photoredox catalysis [beilstein-journals.org]
• 8. Visible light mediated intermolecular [3 + 2] annulation of cyclopropylanilines with alkynes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of N-Cyclopropylaniline and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

N-Cyclopropylaniline is a versatile chemical intermediate utilized in the synthesis of various biologically active molecules. While direct, comprehensive comparative studies on the cytotoxicity of N-Cyclopropylaniline and a dedicated series of its derivatives are not extensively documented in publicly available literature, this guide provides an objective comparison of the cytotoxic profiles of structurally related compounds, including those containing cyclopropyl and aniline moieties. The information presented herein is compiled from various studies to offer insights into the potential structure-activity relationships that may govern the cytotoxicity of N-Cyclopropylaniline derivatives.

I. Cytotoxicity Data of Related Cyclopropyl and Aniline Derivatives

The following table summarizes the in vitro cytotoxic activity of various compounds containing cyclopropyl or aniline functionalities against different cancer cell lines. This data, extracted from multiple studies, provides a basis for understanding how these structural motifs contribute to cytotoxicity.

Compound Class	Specific Derivative	Cancer Cell Line	IC50 (µM)	Reference
Dehydrozingerone-based Cyclopropyl Derivatives	Butyl derivative	HeLa	8.63	[1]
Benzyl derivative	LS174	10.17	[1]
Benzyl derivative	A549	12.15	[1]
Indole-Aryl-Amide Derivatives	Compound 1	HT29	0.31	[2]
Compound 1	HeLa	25	[2]
Compound 2	MCF7	0.81	[2]
Compound 2	PC3	2.13	[2]
Compound 3	HeLa	5.64	[2]
Compound 5	HT29	2.61	[2]
Compound 5	PC3	0.39	[2]
Compound 5	J6	0.37	[2]
Sorafenib Derivatives	Compounds 4a-e	Various	1-4.3	[3]
Acridine–Thiosemicarbazone Derivatives	DL-08	B16-F10	14.79	[4]
DL-01	K-562	11.45	[4]
DL-08	K-562	17.32	[4]

Note: The data presented is for compounds structurally related to N-Cyclopropylaniline, but not its direct derivatives. The cytotoxicity is highly dependent on the overall molecular structure.

II. Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for assessing cytotoxicity.

1. Cell Culture and Maintenance

• Cell Lines: Human cancer cell lines such as HeLa (cervical carcinoma), LS174 (colon adenocarcinoma), A549 (lung carcinoma), HT29 (colorectal adenocarcinoma), MCF7 (breast cancer), PC-3 (prostate adenocarcinoma), and Jurkat J6 (human myeloid leukemia) are commonly used. Normal cell lines like MRC5 (human lung fibroblast) are often included to assess selectivity.

• Culture Medium: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Incubation Conditions: Cells are maintained in a humidified atmosphere at 37°C with 5% CO2.

2. Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value (the concentration of a compound that inhibits cell growth by 50%) is determined from the dose-response curves.

III. Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate a general experimental workflow for cytotoxicity screening and a simplified representation of a signaling pathway that could be investigated.

Caption: General workflow for in vitro cytotoxicity screening using the MTT assay.

Caption: A hypothetical signaling pathway potentially modulated by cytotoxic compounds.

IV. Discussion and Future Directions

The cytotoxicity of organic molecules is intricately linked to their chemical structure. For aniline derivatives, substitutions on the aromatic ring can significantly modulate biological activity. Similarly, the strained cyclopropyl ring can influence molecular conformation and reactivity.

While specific data for N-Cyclopropylaniline derivatives is lacking, the presented information on related compounds suggests that modifications to the aniline ring and the nature of substituents attached to the cyclopropyl group would likely have a profound impact on cytotoxicity. Future research should focus on the systematic synthesis of N-Cyclopropylaniline derivatives and their evaluation against a broad panel of cancer cell lines to establish clear structure-activity relationships. Mechanistic studies would also be crucial to elucidate the signaling pathways involved in their cytotoxic effects. Such studies would be invaluable for the rational design of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation | MDPI [mdpi.com]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Ring-Opening Kinetics of N-Cyclopropylaniline and Substituted Cyclopropylamines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the ring-opening kinetics of N-cyclopropylaniline and other substituted cyclopropylamines. The spontaneous and irreversible ring-opening of the cyclopropylamine radical cation is a critical reaction in various chemical and biological processes, including its use as a mechanistic probe for single electron transfer (SET) reactions and as a structural motif in medicinal chemistry.[1][2] This guide summarizes key quantitative kinetic data, details the experimental methodologies used to obtain this data, and provides a mechanistic overview.

I. Executive Summary

The ring-opening of cyclopropylamines is initiated by a one-electron oxidation to form a radical cation. This process is driven by the significant strain energy of the three-membered ring. The rate of this ring-opening is highly dependent on the substituents on both the nitrogen atom and the cyclopropyl ring. N-Aryl substitution, as seen in N-cyclopropylaniline (CPA), plays a crucial role in the kinetics of this reaction. Electron-donating groups on the aniline ring tend to stabilize the nitrogen radical cation through resonance, which can slow the rate of ring-opening.[3] Conversely, electron-withdrawing groups can accelerate this process.[3] Computational studies on the parent cyclopropylaminium radical cation suggest that it has no barrier to ring-opening, indicating an extremely fast reaction.[4][5] This provides a baseline to understand the influence of N-substitution.

II. Comparative Kinetic Data

The following table summarizes the radical cation lifetimes (τ), which are inversely proportional to the ring-opening rate constant (k = 1/τ), for N-cyclopropylaniline (CPA) and several of its substituted analogs. The data was obtained using laser flash photolysis.

Compound	Substituent on Aniline Ring	Radical Cation Lifetime (τ) in ns	Ring-Opening Rate Constant (k) in s⁻¹
N-Cyclopropylaniline (CPA)	None	140 - 580	1.7 x 10⁶ - 7.1 x 10⁶
3-Chloro-N-cyclopropylaniline	3-Chloro	Consistent with faster ring-opening than CPA	> 7.1 x 10⁶

Data sourced from Pflug, et al. (2019).[2][3]

Note: The range in lifetimes for CPA reflects measurements under different experimental conditions. The study on 3-Chloro-N-cyclopropylaniline indicated a shorter radical cation lifetime compared to the parent CPA, consistent with the electron-withdrawing nature of the chloro substituent accelerating the ring-opening.[3]

III. Mechanistic Overview and Substituent Effects

The ring-opening of a cyclopropylamine proceeds through the formation of a radical cation intermediate upon single electron transfer (SET). The high ring strain of the cyclopropyl group provides the thermodynamic driving force for the subsequent irreversible C-C bond cleavage, leading to the formation of a distonic radical cation.[3]

N-Cyclopropylanilines

For N-cyclopropylanilines, the substituents on the aromatic ring significantly influence the stability of the initial radical cation and, consequently, the rate of ring-opening.

• Electron-Donating Groups (EDGs): EDGs on the aniline ring can delocalize the positive charge on the nitrogen through resonance. This stabilization of the radical cation slows down the rate of the subsequent ring-opening reaction.[3]

• Electron-Withdrawing Groups (EWGs): EWGs destabilize the nitrogen radical cation, thereby accelerating the ring-opening process to relieve the charge.[3]

Non-Arylated Cyclopropylamines

While extensive experimental kinetic data for a systematic series of non-arylated cyclopropylamines is limited in the current literature, computational studies provide valuable insights. Theoretical calculations suggest that the parent cyclopropylaminium radical cation (H₂N⁺-c-Pr) has no activation barrier for ring-opening, implying an extremely rapid process.[4][5] This suggests that any N-substituent that does not provide significant resonance stabilization, such as an alkyl group, would likely still allow for a very fast ring-opening. The tricyclopropylamine radical cation has also been studied and shows a planar C₃h-symmetrical structure, indicating significant electronic changes upon oxidation.[6]

The following diagram illustrates the general signaling pathway for the ring-opening of a substituted cyclopropylamine.

Mechanism of Cyclopropylamine Ring-Opening

IV. Experimental Protocols

The kinetic data for the ring-opening of cyclopropylamine radical cations are typically obtained using fast transient absorption techniques, such as laser flash photolysis (LFP).

Laser Flash Photolysis (LFP) for Measuring Radical Cation Lifetimes

Objective: To generate the radical cation of a cyclopropylamine derivative by photoinduced electron transfer and monitor its decay kinetics to determine its lifetime.

Materials:

• N-cyclopropylamine derivative (substrate)

• Photosensitizer (e.g., 2-acetonaphthone)

• Solvent (e.g., acetonitrile, water)

• Inert gas (e.g., argon or nitrogen) for deoxygenation

• Laser flash photolysis setup (pulsed laser, sample cell, monitoring lamp, monochromator, detector, and oscilloscope)

Procedure:

• Sample Preparation: Prepare a solution of the N-cyclopropylamine derivative and the photosensitizer in the chosen solvent. The concentrations should be optimized to ensure sufficient light absorption by the sensitizer and efficient quenching by the amine. Typically, sensitizer concentrations are in the micromolar range, and amine concentrations are varied.

• Deoxygenation: Deoxygenate the sample solution by bubbling with an inert gas (argon or nitrogen) for at least 30 minutes to remove dissolved oxygen, which can quench the excited states and radical ions.

• Laser Flash Photolysis Measurement:

  • Place the sample cell in the LFP spectrometer.

  • Excite the sample with a short laser pulse at a wavelength where the photosensitizer absorbs (e.g., 355 nm for 2-acetonaphthone). This generates the triplet excited state of the sensitizer.

  • The excited sensitizer oxidizes the cyclopropylamine via single electron transfer, forming the cyclopropylamine radical cation.

  • Monitor the change in absorbance at a wavelength where the radical cation absorbs. This is done using a time-resolved detection system.

  • Record the decay of the transient absorption signal over time.

• Data Analysis:

  • The decay of the radical cation absorption signal is fitted to a first-order or pseudo-first-order kinetic model.

  • The lifetime (τ) of the radical cation is determined from the fit. The ring-opening rate constant (k) is the reciprocal of the lifetime (k = 1/τ).

The following diagram illustrates a typical experimental workflow for a laser flash photolysis experiment.

Laser Flash Photolysis Workflow

V. Conclusion

The ring-opening kinetics of cyclopropylamines are fundamentally governed by the stability of the initially formed radical cation. For N-cyclopropylanilines, the electronic nature of the substituents on the aryl ring provides a means to tune the reaction rate, with electron-withdrawing groups generally accelerating the process. In contrast, non-arylated cyclopropylamines are predicted to undergo extremely rapid, if not barrierless, ring-opening upon one-electron oxidation. This comparative guide highlights the significant role of the N-aryl group in modulating the kinetics of this important reaction, providing a valuable framework for researchers in the fields of physical organic chemistry, materials science, and drug development. Further experimental studies on a wider range of substituted non-arylated cyclopropylamines would be beneficial to provide a more complete quantitative picture of substituent effects.

References

• 1. mcneill-group.org [mcneill-group.org]
• 2. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers. | Sigma-Aldrich [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Molecular orbital calculations of ring opening of the isoelectronic cyclopropylcarbinyl radical, cyclopropoxy radical, and cyclopropylaminium radical cation series of radical clocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Tricyclopropylamine and Its Radical Cation - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic comparison of photochemical and electrochemical activation of N-Cyclopropylaniline

For researchers, scientists, and drug development professionals, understanding the nuances of activating N-cyclopropylaniline is crucial for harnessing its synthetic potential. This guide provides a detailed, objective comparison of photochemical and electrochemical activation methods, supported by experimental data, to inform the selection of the most suitable strategy for various applications.

The activation of N-cyclopropylaniline initiates a fascinating and synthetically valuable transformation: the irreversible ring-opening of the cyclopropyl group. This process generates a highly reactive distonic radical cation, a key intermediate for constructing complex molecular architectures. Both photochemical and electrochemical methods have emerged as powerful tools to trigger this activation, each with its own distinct advantages and mechanistic features.

At the heart of both methods lies a single-electron transfer (SET) event, where the nitrogen atom of N-cyclopropylaniline donates an electron to become a radical cation.[1][2] This initial oxidation is the gateway to the subsequent ring-opening, driven by the release of the inherent ring strain of the cyclopropane ring (approximately 28 kcal/mol).[1] The resulting distonic radical cation, possessing both a radical and a cation center, can then engage in a variety of downstream reactions, most notably [3+2] annulation reactions with alkenes and alkynes to form five-membered rings.[3][4]

Mechanistic Pathways: A Tale of Two Excitations

While both pathways converge on the same key intermediate, the initial activation step is fundamentally different.

Photochemical activation typically employs a photosensitizer, such as a Ruthenium(II) complex (e.g., Ru(bpz)₃²⁺), which, upon irradiation with visible light, is promoted to an excited state.[3][5] This excited photosensitizer is a potent oxidant capable of abstracting an electron from the N-cyclopropylaniline, thus generating the crucial radical cation.[4][5] The reduced photosensitizer is then regenerated in a catalytic cycle.

Electrochemical activation , in contrast, offers a direct and catalyst-free approach.[3] By applying a sufficient anodic potential, an electron is directly removed from the N-cyclopropylaniline at the electrode surface, again forming the radical cation.[3][6] This method provides precise control over the driving force of the reaction by simply tuning the applied voltage.

Below is a visual representation of the generalized mechanistic pathways for both activation methods.

Caption: Generalized mechanisms for photochemical and electrochemical activation of N-cyclopropylaniline.

Performance Comparison: A Data-Driven Perspective

The choice between photochemical and electrochemical activation often depends on the desired outcome, substrate scope, and available equipment. The following table summarizes key quantitative data for a representative [3+2] annulation reaction between an N-cyclopropylaniline derivative and an alkene.

Parameter	Photochemical Method[3]	Electrochemical Method[3]
Catalyst	Ru(bpz)₃(PF₆)₂	None
Energy Source	Visible Light (e.g., blue LEDs)	Electricity (Anodic Potential)
Typical Yield	Good to Excellent	Good (up to 81%)
Reaction Time	Varies (hours)	Varies (hours)
Key Advantage	Facile for net redox neutral reactions	Catalyst-free, precise control
Key Limitation	Requires photocatalyst, potential for side reactions	Can be challenging for net redox neutral reactions

Experimental Protocols: A Guide to Implementation

Detailed experimental procedures are critical for reproducing and building upon published research. Below are representative protocols for the photochemical and electrochemical [3+2] annulation of N-cyclopropylanilines.

Photochemical [3+2] Annulation Protocol

This protocol is adapted from studies on the visible-light-mediated annulation of cyclopropylanilines with alkenes.[4]

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar is added the N-cyclopropylaniline (1.0 equiv.), the alkene (2.0-3.0 equiv.), and the photocatalyst (e.g., Ru(bpz)₃(PF₆)₂, 1-2 mol%).

• Solvent and Degassing: The vial is sealed with a septum, and an appropriate solvent (e.g., acetonitrile) is added. The reaction mixture is then degassed by sparging with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Irradiation: The vial is placed in a photoreactor equipped with a cooling fan and irradiated with visible light (e.g., blue LEDs) at room temperature.

• Monitoring and Workup: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the desired annulation product.

Electrochemical [3+2] Annulation Protocol

This protocol is based on the electrocatalytic redox-neutral annulation of N-cyclopropylanilines and alkenes.[3][6]

• Electrochemical Cell Setup: An undivided electrochemical cell is equipped with a carbon-based working electrode (e.g., reticulated vitreous carbon) and a carbon-based counter electrode.

• Reaction Mixture: The cell is charged with a solution of the N-cyclopropylaniline (1.0 equiv.), the alkene (2.0-5.0 equiv.), and a supporting electrolyte (e.g., LiOTf) in a suitable solvent (e.g., acetonitrile).

• Electrolysis: A constant current or potential is applied to the working electrode. The progress of the electrolysis can be monitored by the total charge passed.

• Monitoring and Workup: The reaction is monitored by analytical techniques such as GC-MS or high-performance liquid chromatography (HPLC). After the starting material is consumed, the reaction mixture is transferred from the cell, the solvent is evaporated, and the crude product is purified by column chromatography.

The following diagram illustrates a typical experimental workflow for these reactions.

Caption: A generalized experimental workflow for activating N-cyclopropylaniline.

Concluding Remarks

Both photochemical and electrochemical methods provide effective and mechanistically elegant pathways for the activation of N-cyclopropylanilines. The photochemical approach, leveraging the power of visible light and photocatalysis, has been extensively developed for a range of transformations. The electrochemical method, with its catalyst-free and highly tunable nature, represents a complementary and sustainable alternative. The choice between these two powerful techniques will ultimately be guided by the specific synthetic challenge, available resources, and desired process characteristics. As research in both photoredox and electrosynthesis continues to advance, the synthetic utility of N-cyclopropylaniline and its derivatives is poised for significant expansion.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 3. Electrocatalytic redox neutral [3 + 2] annulation of N -cyclopropylanilines and alkenes - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05665K [pubs.rsc.org]
• 4. Visible light mediated intermolecular [3 + 2] annulation of cyclopropylanilines with alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The chemistry of amine radical cations produced by visible light photoredox catalysis [beilstein-journals.org]
• 6. Electrocatalytic redox neutral [3 + 2] annulation of N-cyclopropylanilines and alkenes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of N-Cyclopropylaniline with Various Oxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of N-Cyclopropylaniline (CPA) with a range of common oxidizing agents. Understanding the oxidative stability and reactivity profile of CPA is crucial for its application in pharmaceutical development, where it may be a synthetic intermediate or a part of a final drug molecule, and in environmental science, where it is used as a probe for oxidative processes. This document outlines the fundamental mechanisms of CPA oxidation, compares its reactivity with different classes of oxidants, and provides standardized protocols for experimental evaluation.

Introduction to N-Cyclopropylaniline Oxidation

N-Cyclopropylaniline is an aniline derivative characterized by the presence of a cyclopropyl group attached to the nitrogen atom. This structural feature imparts unique reactivity, particularly in oxidative reactions. The core mechanism of CPA oxidation involves an initial single-electron transfer (SET) from the nitrogen atom to the oxidant, forming a radical cation.[1][2] This radical cation is highly unstable and undergoes a rapid and irreversible ring-opening of the strained cyclopropyl group.[1][2] This ring-opening acts as a "chemical clock," preventing the reverse electron transfer and making the initial oxidation event effectively irreversible.[1] The resulting distonic radical cation is then susceptible to further reactions, leading to a variety of degradation products.[1]

Comparative Reactivity with Different Oxidants

Direct comparative quantitative data for the cross-reactivity of N-Cyclopropylaniline with a wide array of non-photosensitizing chemical oxidants is limited in publicly available literature. However, by combining the well-documented behavior of CPA in photosensitized oxidation with the known reactivity of aniline and other cyclopropylamines, we can construct a comparative profile.

Table 1: Comparison of N-Cyclopropylaniline Reactivity with Various Oxidants

Oxidant Class	Specific Oxidant	Expected Reactivity	Probable Reaction Products	Notes
Photosensitizers	Triplet-State Sensitizers (e.g., 2-Acetonaphthone)	High	3-hydroxy-N-phenylpropanamide, Acetanilide[1]	Well-documented reaction. CPA is used as a probe for these systems due to its irreversible ring-opening upon single-electron transfer.[1][3]
Permanganates	Potassium Permanganate (KMnO₄)	High	Complex mixture, likely including ring-opened products, aniline, and manganese dioxide.	Based on the high oxidation potential of permanganate and its known reactivity with anilines, a vigorous reaction is expected.
Hypohalites	Sodium Hypochlorite (NaOCl)	High	N-chloro-N-cyclopropylaniline, ring-opened products, and potentially chlorinated aromatic species.	Anilines are known to react with hypochlorite to form N-chloroanilines and other oxidation products. The high reactivity suggests significant degradation of CPA.
Peroxides	Hydrogen Peroxide (H₂O₂) (uncatalyzed)	Low	Slow degradation to various oxidized products.	The reaction of aniline with uncatalyzed hydrogen peroxide is generally slow.
Peroxides with Catalyst	Fenton's Reagent (H₂O₂ + Fe²⁺)	Very High	Ring-opened and fragmented products, hydroxylated aromatic species.	Fenton's reagent generates highly reactive hydroxyl radicals, which are expected to rapidly oxidize the aniline moiety and potentially open the cyclopropyl ring.
Peroxidases	Horseradish Peroxidase (HRP) / H₂O₂	High	N-dealkylation and ring-opened products.[4]	Studies on analogous N-cyclopropyl-N-methylaniline show enzymatic oxidation leads to ring fragmentation.[4]

Signaling Pathways and Reaction Mechanisms

The oxidative degradation of N-Cyclopropylaniline is initiated by a single-electron transfer, leading to a cascade of reactions that result in the formation of various products.

Caption: General oxidative pathway of N-Cyclopropylaniline.

Experimental Protocols

The following protocols provide a framework for assessing the cross-reactivity of N-Cyclopropylaniline with various oxidants. These are based on established methods for forced degradation studies in the pharmaceutical industry.[5][6][7]

General Protocol for Cross-Reactivity Screening

This protocol is designed to qualitatively and quantitatively assess the degradation of N-Cyclopropylaniline in the presence of different oxidants.

Materials:

• N-Cyclopropylaniline (CPA)

• Selected oxidants (e.g., Potassium Permanganate, Sodium Hypochlorite, 30% Hydrogen Peroxide, Ferrous Sulfate)

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Buffer solutions (e.g., phosphate or acetate buffers)

• Quenching agent (e.g., Sodium Thiosulfate for hypochlorite and permanganate, Catalase for hydrogen peroxide)

• HPLC system with UV or MS detector

• Analytical column (e.g., C18)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of CPA in a suitable solvent (e.g., 1 mg/mL in methanol).

• Reaction Setup:

  • For each oxidant, prepare a reaction mixture containing CPA at a known concentration (e.g., 100 µg/mL) in an appropriate buffer or solvent.

  • Add the oxidant at a defined concentration (e.g., 1-3% for H₂O₂, molar excess for others).

  • For Fenton's reagent, add the ferrous salt catalyst before the hydrogen peroxide.

  • Prepare a control sample without the oxidant.

• Incubation: Incubate the reaction mixtures at a controlled temperature (e.g., room temperature or 40°C) for a defined period (e.g., 24 hours), protected from light.

• Time-Point Sampling: Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Quenching: Immediately quench the reaction in the aliquots by adding a suitable quenching agent to stop the oxidation process.

• Sample Preparation: Dilute the quenched samples with the mobile phase to a suitable concentration for analysis.

• Analysis: Analyze the samples by a validated stability-indicating HPLC method to determine the remaining concentration of CPA and the formation of degradation products.

Caption: Experimental workflow for assessing the cross-reactivity of N-Cyclopropylaniline.

Stability-Indicating HPLC Method

A stability-indicating analytical method is crucial to separate the parent compound (CPA) from its degradation products.

• Column: C18, 4.6 x 150 mm, 5 µm[1]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape) is a good starting point.

• Flow Rate: 1.0 mL/min[1]

• Detection: UV detection at a wavelength where CPA and potential degradation products absorb (e.g., 240 nm), or Mass Spectrometry (MS) for identification of unknown products.[1]

• Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[8]

Conclusion

N-Cyclopropylaniline exhibits significant reactivity towards a range of oxidants, a characteristic largely governed by the facile single-electron transfer from the nitrogen atom and the subsequent irreversible opening of the cyclopropyl ring. While its cross-reactivity is well-documented with photosensitizers, its interaction with common chemical oxidants like permanganates, hypohalites, and Fenton's reagent is expected to be high, leading to substantial degradation. In contrast, its reactivity with uncatalyzed hydrogen peroxide is likely to be low.

For drug development professionals, this high susceptibility to oxidation indicates that formulations containing N-cyclopropylaniline or related moieties must be carefully designed to avoid oxidative degradation, potentially through the inclusion of antioxidants or by controlling the microenvironment. For researchers using CPA as a probe, it is essential to be aware of its potential cross-reactivity with other oxidizing species in the system to avoid misinterpretation of results. The provided experimental protocols offer a robust framework for quantifying this cross-reactivity and for conducting forced degradation studies to ensure the stability and quality of pharmaceutical products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 4. In vitro metabolism of a model cyclopropylamine to reactive intermediate: insights into trovafloxacin-induced hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 7. medcraveonline.com [medcraveonline.com]
• 8. Development and validation of a stability-indicating RP-HPLC method for the simultaneous estimation of process related impurities and degradation products of rasagiline mesylate in pharmaceutical formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking N-Cyclopropylaniline performance against other radical probes

N-Cyclopropylaniline: A Comparative Guide for Radical Probe Performance

For Researchers, Scientists, and Drug Development Professionals

The detection and characterization of radical intermediates are pivotal in understanding a vast array of chemical and biological processes, from organic synthesis to the mechanisms of drug action and metabolic pathways. The choice of a suitable radical probe is critical for obtaining accurate and reliable data. This guide provides a comprehensive comparison of N-Cyclopropylaniline (CPA) as a radical probe against other alternatives, supported by experimental data and detailed methodologies to inform the selection of the most appropriate tool for your research.

N-Cyclopropylanilines have emerged as effective probes for detecting single electron transfer (SET) mechanisms.[1][2][3] Their utility stems from the rapid and irreversible ring-opening of the cyclopropyl group following an initial single-electron oxidation to form a nitrogen radical cation.[2] This characteristic reaction provides a clear and unambiguous signal for the occurrence of a SET event. A key advantage of CPAs is that this irreversible ring-opening can outcompete antioxidant quenching, which can lead to an underestimation of oxidation rates with other probes.[4][5]

Performance Comparison of Radical Probes

The selection of a radical probe is dictated by the specific requirements of the experimental system, including the nature of the radical species, the reaction kinetics, and the chemical environment. The following table summarizes the key performance characteristics of N-Cyclopropylaniline and its analogs in comparison to other commonly used radical probes.

Probe	Type / Mechanism	Rate Constant (k)	Radical Cation Lifetime (τ)	Key Advantages	Limitations
N-Cyclopropyl-N-methylaniline	SET Probe / Radical Clock	Ring-opening ko = 4.1 x 104 s-1[1]	~580 ns[2]	Irreversible ring-opening provides a definitive signal.[2]	Ring-opening rate is relatively slow, which may not be suitable for all applications.[6]
N-Cyclopropylaniline (CPA) Analogs (e.g., 3-Cl-CPA)	SET Probe / Radical Clock	Oxidation bimolecular rate constants: ~9 x 108 to 4 x 109 M-1s-1[2][3]	140–580 ns[2][3]	Fast oxidation rates, near the diffusion-controlled limit.[2] Ring-opening outcompetes antioxidant quenching.[4][5]	Specific analogs may require synthesis.
4-Chloro-N-methyl-N-(2-phenylcyclopropyl)aniline	SET Probe / Radical Clock	Ring-opening k = 1.7 x 108 s-1[6]	Not specified	Phenyl substitution significantly increases the ring-opening rate.[6]	More complex structure, requiring specific synthesis.
5-Hexenyl Radical	Radical Clock	Cyclization k = 2.3 x 105 s-1 (at 298 K)[7]	Not applicable	Well-characterized and commonly used radical clock.[7]	Rearrangement is an isomerization, not a probe for a specific reaction type like SET.
Cyclopropylmethyl Radical	Radical Clock	Ring-opening k = 8.6 x 107 s-1 (at 298 K)[7]	Not applicable	Very rapid ring-opening, useful for fast reactions.[7]	Not a direct probe for SET on a heteroatom.
Aminophenyl fluorescein (APF)	Fluorescent Probe for hROS*	Not applicable	Not applicable	High sensitivity for highly reactive oxygen species.[8]	Not specific for hydroxyl radicals; also detects peroxynitrite and hypochlorite.[8]
2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)	General ROS Indicator	Not applicable	Not applicable	Widely used for general ROS detection.[8]	Lacks specificity and reacts with a broad range of ROS.[8]

*hROS (highly reactive oxygen species) includes hydroxyl radical (•OH), peroxynitrite (ONOO⁻), and hypochlorite (OCl⁻).[8]

Experimental Protocols

The following are generalized methodologies for the evaluation and comparison of radical probes.

General Protocol for Comparing Radical Probe Performance (adapted from[9])

This protocol outlines a cell-free assay to compare the performance of different radical probes.

Materials:

• Radical generating system (e.g., Fenton reagent for hydroxyl radicals: Iron(II) sulfate and Hydrogen peroxide)[9]

• Phosphate-buffered saline (PBS), pH 7.4

• The radical probes to be compared (e.g., N-Cyclopropylaniline, APF, DCFH-DA)

• Spectrofluorometer or HPLC-MS for product analysis

Procedure:

• Probe Preparation: Prepare stock solutions of each radical probe in an appropriate solvent (e.g., DMSO for fluorescent probes, acetonitrile for CPA). Prepare working solutions by diluting the stock solutions in PBS to the desired final concentration.

• Radical Generation: In a reaction vessel, initiate the generation of radicals. For the Fenton reaction, add Iron(II) sulfate to the PBS, followed by the radical probe working solution. Start the reaction by adding Hydrogen peroxide.[9]

• Incubation: Allow the reaction to proceed for a defined period.

• Detection and Quantification:

  • For Fluorescent Probes (e.g., APF, DCFH-DA): Measure the fluorescence intensity using a spectrofluorometer at the appropriate excitation and emission wavelengths for the specific probe and its product.[9]

  • For Radical Clocks (e.g., N-Cyclopropylaniline): Quench the reaction at various time points. Extract the products and analyze by a suitable chromatographic method (e.g., HPLC-MS) to quantify the ratio of the ring-opened product to the unrearranged starting material.[2][3]

• Data Analysis: Compare the signal intensity (for fluorescent probes) or the product ratio (for radical clocks) between the different probes to evaluate their relative reactivity and suitability for the specific radical generating system.

Time-Resolved Measurement of Radical Cation Lifetime (Laser Flash Photolysis)

This technique is used to directly observe and measure the lifetime of transient species like radical cations.[2][3]

Materials:

• Pulsed laser system (e.g., Nd:YAG laser)

• Photosensitizer (if required to generate the radical cation)

• N-Cyclopropylaniline or other probe of interest

• Solvent (e.g., acetonitrile)

• Transient absorption spectrophotometer

Procedure:

• Prepare a solution of the radical probe and, if necessary, a photosensitizer in the chosen solvent.

• Excite the sample with a short laser pulse to generate the radical cation.

• Monitor the change in absorbance at the wavelength corresponding to the radical cation as a function of time.

• The decay of the transient absorbance signal is used to calculate the lifetime of the radical cation.[2]

Visualizations

Signaling Pathway of N-Cyclopropylaniline as a SET Probe

Caption: Mechanism of N-Cyclopropylaniline as a single electron transfer probe.

Experimental Workflow for Radical Probe Comparison

Caption: Generalized workflow for comparing the performance of radical probes.

Logical Relationships in Radical Probe Selection

Caption: Key performance metrics influencing radical probe selection.

References

• 1. The first calibration of an aminiumyl radical ion clock: why N-cyclopropylanilines may be poor mechanistic probes for single electron transfer - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development of N-Cyclopropylanilines to Probe the Oxidative Properties of Triplet-State Photosensitizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mcneill-group.org [mcneill-group.org]
• 5. N-cyclopropylanilines to probe oxidative properties of triplet-state photosensitizers – Environmental Chemistry | ETH Zurich [envchem.ethz.ch]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Radical clock - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of N-Cyclopropylaniline: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling, waste classification, and disposal of N-Cyclopropylaniline, ensuring laboratory safety and regulatory compliance.

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is paramount. N-Cyclopropylaniline, an aniline derivative, necessitates careful handling and adherence to specific disposal protocols due to its inherent hazards. This guide provides detailed, step-by-step procedures for the safe disposal of N-Cyclopropylaniline, addressing immediate safety concerns, waste characterization, and logistical planning.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to observe the following safety precautions, based on the hazardous nature of aniline compounds.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Wear chemical-resistant gloves. Butyl, neoprene, or polyvinyl alcohol (PVA) gloves are recommended for handling aniline and its derivatives.[1]

• Eye Protection: Chemical splash goggles are essential to prevent any contact with the eyes.[1]

• Lab Coat: A fully-buttoned lab coat must be worn to protect against skin contact.[1]

• Respiratory Protection: All work involving N-Cyclopropylaniline should be conducted within a certified laboratory chemical fume hood.[1]

Designated Work Area:

All handling of N-Cyclopropylaniline should be restricted to a designated and clearly marked area, such as a chemical fume hood.[1] This area should be labeled with warnings indicating the potential hazards, for example: "WARNING! ANILINE DERIVATIVE WORK AREA – POTENTIAL CARCINOGEN & REPRODUCTIVE TOXIN".[1]

N-Cyclopropylaniline Properties and Hazard Profile

Understanding the chemical and physical properties of N-Cyclopropylaniline is fundamental to its safe handling and disposal.

Property	Value	Source
Molecular Formula	C₉H₁₁N	--INVALID-LINK--
Molecular Weight	133.19 g/mol	--INVALID-LINK--
Appearance	Off-white to light brown solid (for 4-Cyclopropylaniline)	--INVALID-LINK--
Melting Point	36°C (for 4-Cyclopropylaniline)	--INVALID-LINK--
Boiling Point	108°C at 10 Torr (for 4-Cyclopropylaniline)	--INVALID-LINK--
Flash Point	108.2 ± 9.3 °C (for 4-Cyclopropylaniline)	--INVALID-LINK--
pH	Basic (as an aniline derivative)	--INVALID-LINK--
GHS Hazard Statements	H302: Harmful if swallowedH312: Harmful in contact with skinH315: Causes skin irritationH319: Causes serious eye irritationH332: Harmful if inhaledH335: May cause respiratory irritation	--INVALID-LINK--

Hazardous Waste Classification

Proper classification of N-Cyclopropylaniline waste is a critical step for ensuring compliant disposal. As there is no specific EPA RCRA listing for N-Cyclopropylaniline, its classification as a hazardous waste must be determined based on its characteristics: ignitability, corrosivity, reactivity, and toxicity.

• Ignitability (D001): The flash point of 4-Cyclopropylaniline is 108.2°C, which is above the 60°C (140°F) threshold for an ignitable liquid. Therefore, it is not typically classified as an ignitable hazardous waste.

• Corrosivity (D002): Aniline and its derivatives are basic. If a solution of N-Cyclopropylaniline in water has a pH greater than or equal to 12.5, it would be classified as a corrosive hazardous waste.

• Reactivity (D003): There is no indication that N-Cyclopropylaniline is inherently reactive in a way that would meet the D003 criteria.

• Toxicity (D-listed wastes): N-Cyclopropylaniline is known to be harmful if swallowed, inhaled, or in contact with the skin. While it does not have a specific D-listing for toxicity, its known health hazards warrant its management as a toxic hazardous waste.

Given its properties and associated hazards, N-Cyclopropylaniline waste must be managed as a hazardous chemical waste .

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the disposal of N-Cyclopropylaniline waste in a laboratory setting.

1. Waste Segregation and Collection:

• Unused or Expired Pure Compound: Collect the original, undiluted chemical in its original container or a clearly labeled, compatible hazardous waste container.

• Contaminated Labware: Items such as pipette tips, gloves, vials, and flasks that have come into contact with N-Cyclopropylaniline should be collected in a designated, labeled hazardous waste container. A polyethylene container is a suitable option.[2]

• Solvent Waste: Solutions containing dissolved N-Cyclopropylaniline must be collected in a separate, compatible hazardous waste container. Do not mix with other waste streams unless compatibility has been verified.

2. Labeling and Storage:

• All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "N-Cyclopropylaniline," and a clear description of the contents (e.g., "solid waste," "contaminated gloves," "solution in methanol").

• Store waste containers in a designated, secure, and well-ventilated area, away from incompatible materials.[2] Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[2]

• Keep containers away from direct sunlight and sources of ignition.[1]

3. Spill Management:

• Small Spills: For a small spill that can be cleaned up in under 10 minutes by trained personnel, absorb the spill with an inert, dry material such as vermiculite, dry sand, or earth.[1] Collect the absorbed material in a labeled hazardous waste container. Ventilate and wash the affected area after cleanup is complete.

• Large Spills: In the event of a large spill, immediately evacuate and secure the area.[1] Notify others in the vicinity and contact your institution's Environmental Health & Safety (EH&S) department or emergency services.[1]

4. Final Disposal:

• Do not dispose of N-Cyclopropylaniline waste down the drain or in the regular trash. [2]

• Arrange for the collection of the hazardous waste by your institution's EH&S department or a licensed hazardous waste disposal contractor.[1]

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of N-Cyclopropylaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling N-Cyclopropylaniline

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling N-Cyclopropylaniline. Adherence to these guidelines is essential for ensuring personal safety and maintaining a secure laboratory environment.

N-Cyclopropylaniline and its derivatives are valuable reagents in pharmaceutical research. However, their handling requires stringent safety protocols due to potential health hazards. This guide outlines the necessary personal protective equipment (PPE), safe handling procedures, and disposal plans to mitigate risks effectively.

Hazard Assessment and Personal Protective Equipment (PPE)

N-Cyclopropylaniline is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also harmful if swallowed.[1] Therefore, a comprehensive PPE strategy is mandatory.

Engineering Controls

The primary line of defense is to minimize exposure through engineering controls. All work with N-Cyclopropylaniline should be conducted in a properly functioning chemical fume hood.[2] Eyewash stations and safety showers must be readily accessible in the immediate work area.[2]

Personal Protective Equipment Selection

The following table summarizes the required PPE for handling N-Cyclopropylaniline.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and vapors that can cause serious eye irritation.[1][3]
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended).	Prevents skin contact which can cause irritation and potential absorption.[3][4] Nitrile gloves are generally recommended for protection against a variety of chemicals, though specific breakthrough time data for N-Cyclopropylaniline is not available.[4][5] Always inspect gloves for integrity before use and replace them immediately if contaminated.
Body Protection	A fully-buttoned laboratory coat, with chemical-resistant apron and boots if handling large quantities.	Protects against skin contact and contamination of personal clothing.[2][3]
Respiratory Protection	Use a NIOSH-approved respirator with an appropriate cartridge if engineering controls are insufficient or during spill cleanup.	Protects against inhalation of vapors or aerosols that may cause respiratory irritation.[2]

Safe Handling and Operational Protocols

Adherence to standardized operational procedures is critical to minimize the risk of exposure and accidents.

General Handling Practices

• Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[2][6]

• Ventilation: Always use N-Cyclopropylaniline in a well-ventilated area, preferably a chemical fume hood.[1][6]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where the chemical is used.[1][7]

• Static Discharge: Take precautionary measures against static discharges, especially when handling flammable liquids. Use non-sparking tools and ground all equipment.[2]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

• Keep away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[2]

• Store away from sources of heat, sparks, and open flames.[2][7]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][6]
Skin Contact	Immediately remove all contaminated clothing. Flush skin with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[1][6]
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Call a poison center or doctor if you feel unwell.[2][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison center or doctor immediately.[1][2]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and environmental compliance.

Spill Cleanup

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure adequate ventilation.

• Contain: Prevent further spread of the spill using inert absorbent materials (e.g., sand, vermiculite).

• Collect: Carefully collect the absorbed material and place it into a suitable, labeled container for hazardous waste.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.

• PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined above.

Waste Disposal

All waste containing N-Cyclopropylaniline, including contaminated labware and absorbent materials, must be treated as hazardous waste.

• Collection: Collect waste in compatible, tightly sealed, and clearly labeled containers.

• Segregation: Do not mix N-Cyclopropylaniline waste with other incompatible waste streams.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[1][6]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of N-Cyclopropylaniline from receipt to disposal.

Caption: Workflow for Safe Handling of N-Cyclopropylaniline.

Occupational Exposure Limits

Currently, there are no specific Occupational Safety and Health Administration (OSHA) Permissible Exposure Limits (PELs) or National Institute for Occupational Safety and Health (NIOSH) Recommended Exposure Limits (RELs) for N-Cyclopropylaniline.[6] For context, the table below provides the exposure limits for Aniline, a related compound. These values should be used as a conservative reference for risk assessment.

Organization	TWA (8-hour)	STEL (15-minute)	Skin Notation
OSHA	5 ppm (19 mg/m³)	-	Yes
NIOSH	Ca (Carcinogen)	-	Yes
ACGIH	2 ppm (7.6 mg/m³)	-	Yes
CAL/OSHA	2 ppm (7.6 mg/m³)	-	Yes
Source: OSHA Occupational Chemical Database for Aniline.[8] "Ca" indicates that NIOSH considers the substance to be a potential occupational carcinogen.

By implementing these comprehensive safety measures, laboratories can effectively manage the risks associated with N-Cyclopropylaniline, ensuring the well-being of their personnel and the integrity of their research.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. files.dep.state.pa.us [files.dep.state.pa.us]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. ehs.yale.edu [ehs.yale.edu]
• 6. aksci.com [aksci.com]
• 7. msds.carboline.com [msds.carboline.com]
• 8. ANILINE | Occupational Safety and Health Administration [osha.gov]